Tetrakis(dimethylsiloxy)silane

• CAS: 17082-47-2

Core Science & Biosynthesis

"Tetrakis(dimethylsiloxy)silane" chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrakis(dimethylsiloxy)silane, a branched organosilicon compound, holds significant interest across various scientific and industrial domains. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, reactivity, and diverse applications. Particular emphasis is placed on its role as a crosslinking agent, a precursor for advanced silica-based materials, and its potential applications in the pharmaceutical sciences. This document adheres to stringent data presentation standards, including tabulated quantitative data for comparative analysis, detailed experimental protocols, and visualizations of key chemical processes to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Tetrakis(dimethylsiloxy)silane is characterized by a central silicon atom bonded to four dimethylsiloxy groups.[1] This unique structure imparts a combination of organic and inorganic characteristics, leading to its versatile properties.

The chemical identity of Tetrakis(dimethylsiloxy)silane is defined by the following identifiers:

Identifier	Value
Chemical Name	Tetrakis(dimethylsiloxy)silane
CAS Number	17082-47-2[2][3]
Molecular Formula	C8H28O4Si5[1][4]
Molecular Weight	328.73 g/mol [4][5]
InChI Key	UOUILILVWRHZSH-UHFFFAOYSA-N
SMILES	C--INVALID-LINK--O--INVALID-LINK--C">Si(O--INVALID-LINK--C)O--INVALID-LINK--C
Synonyms	3,3-Bis(dimethylsiloxy)-1,1,5,5-tetramethyltrisiloxane, Tetrakis(dimethylsilyl) orthosilicate[1][6]

Physicochemical Properties

Tetrakis(dimethylsiloxy)silane is a colorless, viscous liquid with low volatility and high thermal stability.[1] Its physical and chemical properties are summarized in the tables below.

Physical Properties

Property	Value	Experimental Conditions
Appearance	Clear, colorless liquid[3]	Ambient
Boiling Point	188-190 °C[4]	Atmospheric pressure
Density	0.886 g/mL[4]	25 °C
Refractive Index	1.3841[4]	20 °C
Viscosity	1.1 cSt[4]	25 °C
Flash Point	67 °C[4]	Closed cup
Solubility	Insoluble in water.[7] Soluble in many organic solvents.	Ambient

Chemical Properties

Property	Description
Reactivity	The Si-H bonds are susceptible to hydrosilylation reactions. The siloxane bonds (Si-O-Si) can undergo hydrolysis under acidic or basic conditions.
Thermal Stability	Exhibits high thermal stability.[1]
Moisture Sensitivity	The compound is moisture-sensitive and will hydrolyze in the presence of water.[8]

Experimental Protocols

This section details the methodologies for the synthesis of Tetrakis(dimethylsiloxy)silane and the determination of its key physical properties.

Synthesis of Tetrakis(dimethylsiloxy)silane

A representative synthesis involves the controlled hydrolysis of a chlorosilane precursor followed by reaction with another silane (B1218182). The following is a generalized procedure based on related silane syntheses:

Materials:

• Silicon tetrachloride

• Dimethylchlorosilane

• Anhydrous toluene (B28343)

• Deionized water

• Anhydrous sodium sulfate

• Nitrogen or Argon gas (for inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Set up the reaction apparatus under an inert atmosphere of nitrogen or argon.

• In the three-necked flask, dissolve silicon tetrachloride in anhydrous toluene.

• Cool the mixture in an ice bath.

• Slowly add a stoichiometric amount of deionized water to the cooled solution via the dropping funnel with vigorous stirring to control the exothermic reaction.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours to ensure complete hydrolysis and the formation of silicic acid intermediates.

• In a separate flask, prepare a solution of dimethylchlorosilane in anhydrous toluene.

• Slowly add the dimethylchlorosilane solution to the reaction mixture containing the silicic acid intermediates.

• Heat the reaction mixture to reflux and maintain for several hours to drive the condensation reaction to completion.

• After cooling, wash the reaction mixture with deionized water in a separatory funnel to remove any unreacted starting materials and byproducts.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the toluene solvent using a rotary evaporator.

• Purify the crude product by vacuum distillation to obtain pure Tetrakis(dimethylsiloxy)silane.

Caption: A logical workflow for the synthesis of Tetrakis(dimethylsiloxy)silane.

Determination of Boiling Point

The boiling point of the viscous liquid can be determined using a standard distillation apparatus or a micro-boiling point method.

Procedure (Distillation Method):

• Place a small volume of Tetrakis(dimethylsiloxy)silane in a round-bottom flask with a boiling chip.

• Set up a simple distillation apparatus with a condenser and a collection flask.

• Insert a thermometer into the distillation head, ensuring the top of the bulb is level with the side arm of the condenser.

• Heat the flask gently.

• Record the temperature at which a steady stream of distillate is collected. This temperature is the boiling point.

Determination of Density

The density of the viscous liquid can be measured using a pycnometer or a hydrometer.

Procedure (Pycnometer Method):

• Clean and dry a pycnometer of a known volume.

• Weigh the empty pycnometer.

• Fill the pycnometer with Tetrakis(dimethylsiloxy)silane, ensuring there are no air bubbles.

• Weigh the filled pycnometer.

• Calculate the density by dividing the mass of the liquid by the volume of the pycnometer.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the structure and purity of Tetrakis(dimethylsiloxy)silane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a doublet for the protons attached to silicon (Si-H) due to coupling with the adjacent methyl protons, and a multiplet for the methyl protons (Si-CH₃) due to coupling with the Si-H proton.

• ¹³C NMR: The carbon NMR spectrum should exhibit a single resonance for the methyl carbons.

• ²⁹Si NMR: The silicon-29 (B1244352) NMR spectrum is a powerful tool for characterizing organosilicon compounds. It is expected to show two distinct signals: one for the central silicon atom and another for the four equivalent silicon atoms of the dimethylsiloxy groups.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Tetrakis(dimethylsiloxy)silane is expected to display characteristic absorption bands:

• Si-H stretching: A strong band around 2100-2200 cm⁻¹.

• Si-O-Si stretching: A strong, broad band in the region of 1000-1100 cm⁻¹.

• CH₃ bending in Si-CH₃: A sharp band around 1260 cm⁻¹.

• CH₃ rocking in Si-CH₃: A band near 800 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The electron ionization (EI) mass spectrum of Tetrakis(dimethylsiloxy)silane would likely show a molecular ion peak (M⁺) at m/z 328, although it may be of low intensity. Common fragments would result from the loss of methyl groups (-CH₃), dimethylsiloxy groups (-OSiH(CH₃)₂), and rearrangements. A reported GC-MS analysis showed prominent peaks at m/z 253, 267, and 313.[9]

Reactivity and Applications

The unique chemical structure of Tetrakis(dimethylsiloxy)silane governs its reactivity and makes it a versatile compound in various applications.

Hydrolysis and Condensation

In the presence of moisture, the siloxane bonds can undergo hydrolysis to form silanols (Si-OH). These silanols are reactive intermediates that can then undergo condensation reactions to form larger polysiloxane networks. This reactivity is the basis for its use as a precursor in sol-gel processes for the synthesis of silica-based materials.

Crosslinking Agent

Tetrakis(dimethylsiloxy)silane is widely used as a crosslinking agent for silicone polymers.[6] The Si-H groups can react with vinyl groups on other silicone polymers via a hydrosilylation reaction, typically catalyzed by a platinum complex. This reaction forms stable silicon-carbon bonds, leading to the formation of a three-dimensional polymer network. This crosslinking imparts desirable properties to the silicone material, such as increased mechanical strength, thermal stability, and chemical resistance.

Caption: Hydrosilylation reaction of Tetrakis(dimethylsiloxy)silane with a vinyl-functional silicone.

Surface Modification

The reactivity of Tetrakis(dimethylsiloxy)silane allows for its use in surface modification. It can be used to introduce a hydrophobic layer onto various substrates, enhancing their water repellency and reducing their surface energy. This is particularly useful in applications such as coatings and surface treatments for glass and ceramics.

Applications in Drug Development

The biocompatibility and tunable properties of silicones make them attractive materials for biomedical applications. While direct applications of Tetrakis(dimethylsiloxy)silane in drug formulations are not extensively documented, its role as a crosslinking agent is highly relevant.

• Controlled Release Systems: By controlling the crosslink density of silicone matrices using Tetrakis(dimethylsiloxy)silane, the diffusion rate of encapsulated drugs can be modulated. This allows for the design of controlled-release drug delivery systems with specific release profiles. Polysiloxane-based materials are being explored for the simultaneous, controlled release of multiple drugs.

• Biocompatible Coatings: Silicone coatings, crosslinked with agents like Tetrakis(dimethylsiloxy)silane, can be applied to medical devices and implants to improve their biocompatibility and reduce inflammatory responses.

• Scaffolds for Tissue Engineering: Crosslinked silicone elastomers can be fabricated into scaffolds for tissue engineering applications, providing mechanical support for cell growth and tissue regeneration.

Safety and Handling

Tetrakis(dimethylsiloxy)silane is a combustible liquid and is moisture-sensitive.[7] It is important to handle this chemical in a well-ventilated area and to avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry place, away from sources of ignition and moisture.[6][8] Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent hydrolysis.[8]

• Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case of fire, use carbon dioxide, dry chemical powder, or foam.

Conclusion

Tetrakis(dimethylsiloxy)silane is a multifunctional organosilicon compound with a unique combination of properties that make it valuable in a wide range of applications. Its role as a crosslinking agent for silicones is well-established, and its potential as a precursor for advanced materials and in biomedical applications continues to be an active area of research. This technical guide has provided a comprehensive overview of its chemical structure, properties, synthesis, and applications, with the aim of serving as a valuable resource for researchers, scientists, and professionals in drug development. Further research into its specific applications in drug delivery systems is warranted to fully exploit its potential in the pharmaceutical field.

References

• 1. CAS 17082-47-2: Tetrakis(dimethylsiloxy)silane [cymitquimica.com]
• 2. guidechem.com [guidechem.com]
• 3. Tetrakis(dimethylsiloxy)silane, 97% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 5. TETRAKIS(DIMETHYLSILOXY)SILANE | CymitQuimica [cymitquimica.com]
• 6. Tetrakis(dimethylsiloxy)silane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 7. gelest.com [gelest.com]
• 8. What precautions should be taken when storing silane coupling agents? | Shin-Etsu Silicone Selection Guide [shinetsusilicone-global.com]
• 9. Tetrakis(dimethylsiloxy)silane | C8H24O4Si5 | CID 11056564 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Tetrakis(dimethylsiloxy)silane

CAS Number: 17082-47-2

Abstract

This technical guide provides a comprehensive overview of Tetrakis(dimethylsiloxy)silane (CAS 17082-47-2), a versatile organosilicon compound. It is intended for researchers, scientists, and professionals in drug development, materials science, and chemical engineering. This document details the physicochemical properties, synthesis, and key applications of Tetrakis(dimethylsiloxy)silane, with a focus on its role as a crosslinking agent in silicone polymer formulations and as a surface modifying agent. Detailed experimental protocols for these applications are provided, along with safety and handling information. The guide also includes visualizations of chemical structures, reaction mechanisms, and experimental workflows to facilitate a deeper understanding of the compound's utility.

Introduction

Tetrakis(dimethylsiloxy)silane is a unique organosilane characterized by a central silicon atom bonded to four dimethylsiloxy groups.[1][2] This structure imparts a combination of organic and inorganic characteristics, making it a valuable component in advanced materials. Its high thermal stability, low volatility, and reactivity of the silicon-hydride (Si-H) bonds are key to its functionality.[1] This guide will explore the fundamental properties and applications of this compound, providing detailed technical information for its practical use in a laboratory and industrial setting.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety data for Tetrakis(dimethylsiloxy)silane is presented in the tables below.

Table 1: Chemical Identification

Identifier	Value
CAS Number	17082-47-2
Molecular Formula	C₈H₂₈O₄Si₅[1][2]
Molecular Weight	328.73 g/mol [1]
Synonyms	Tetrakis(dimethylsilyl) orthosilicate, 3,3-Bis(dimethylsiloxy)-1,1,5,5-tetramethyltrisiloxane[1][2]
InChI Key	GTWPLTBXXGOHNT-UHFFFAOYSA-N[1][2]
SMILES	C--INVALID-LINK--O--INVALID-LINK--C">Si(O--INVALID-LINK--C)O--INVALID-LINK--C[1]

Table 2: Physical Properties

Property	Value
Appearance	Colorless, clear liquid
Boiling Point	188-190 °C[3]
Melting Point	-60 °C
Density	0.886 g/mL at 25 °C[3]
Refractive Index (n20/D)	1.3841[3]
Flash Point	67 °C (153 °F)
Solubility	Not miscible or difficult to mix in water.

Table 3: Safety Information

GHS Pictogram(s)	Hazard Statement(s)	Precautionary Statement(s)
H227: Combustible liquidH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[4]	P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.P280: Wear protective gloves/protective clothing/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P403+P235: Store in a well-ventilated place. Keep cool.

Synthesis

A representative synthesis for a structurally similar compound, Tetrakis(trimethylsiloxy)silane, involves the reaction of silicon tetrachloride with trimethylchlorosilane and water in the presence of a catalyst. This suggests a possible synthetic route for Tetrakis(dimethylsiloxy)silane could involve the controlled hydrolysis and condensation of appropriate precursors.

Key Applications

Tetrakis(dimethylsiloxy)silane is primarily utilized in two main areas: as a crosslinking agent for silicone polymers and for the chemical modification of surfaces.

Crosslinking Agent for Silicone Elastomers

The most significant application of Tetrakis(dimethylsiloxy)silane is as a crosslinking agent in the formulation of silicone elastomers, particularly through platinum-catalyzed hydrosilylation reactions.[3][5][6] In this process, the Si-H groups of Tetrakis(dimethylsiloxy)silane react with vinyl-functionalized silicone polymers, such as vinyl-terminated polydimethylsiloxane (B3030410) (PDMS), to form a stable, three-dimensional polymer network.[7][8] This crosslinking process, often referred to as curing or vulcanization, transforms the liquid or semi-solid silicone precursors into a solid, elastic material with enhanced mechanical properties, thermal stability, and chemical resistance.

The following diagram illustrates the general workflow for preparing a silicone elastomer using a crosslinking agent like Tetrakis(dimethylsiloxy)silane.

Caption: Workflow for silicone elastomer preparation.

The mechanism of platinum-catalyzed hydrosilylation is a key aspect of this application. The catalyst facilitates the addition of the Si-H bond across the vinyl group's double bond.

Caption: Platinum-catalyzed hydrosilylation mechanism.

This protocol provides a representative procedure for the preparation of a silicone elastomer using Tetrakis(dimethylsiloxy)silane as a crosslinker. The specific ratios of components and curing conditions may need to be optimized depending on the desired properties of the final elastomer.

Materials:

• Vinyl-terminated polydimethylsiloxane (PDMS-Vi)

• Tetrakis(dimethylsiloxy)silane

• Platinum-based catalyst (e.g., Karstedt's catalyst)

• Toluene (B28343) (optional, as a solvent)

• Molds for casting the elastomer

Procedure:

• In a clean, dry container, accurately weigh the desired amount of vinyl-terminated PDMS.

• Add Tetrakis(dimethylsiloxy)silane as the crosslinking agent. The molar ratio of Si-H groups to vinyl groups is a critical parameter and should be carefully controlled (a common starting point is a slight excess of Si-H groups).

• If using a solvent, add toluene to achieve the desired viscosity for mixing and pouring.

• Thoroughly mix the components using a mechanical stirrer or a planetary mixer until a homogeneous mixture is obtained.

• Add the platinum catalyst to the mixture. The concentration of the catalyst is typically in the parts-per-million (ppm) range relative to the total weight of the silicone components.

• Mix the catalyst into the formulation quickly and thoroughly.

• Degas the mixture in a vacuum chamber to remove any entrapped air bubbles, which can cause voids in the final elastomer.

• Pour the degassed mixture into the desired molds.

• Cure the elastomer in an oven at a specified temperature and time. Typical curing conditions can range from room temperature for several hours to elevated temperatures (e.g., 100-150 °C) for a shorter duration.[1]

• After curing, allow the elastomer to cool to room temperature before demolding.

Characterization:

• Mechanical Properties: The tensile strength, elongation at break, and Shore hardness of the cured elastomer can be measured using a universal testing machine and a durometer, respectively.

• Thermal Stability: Thermogravimetric analysis (TGA) can be used to determine the decomposition temperature of the elastomer.

• Crosslink Density: Swelling tests in a suitable solvent (e.g., toluene) can be performed to estimate the crosslink density of the polymer network.

Surface Modification

Tetrakis(dimethylsiloxy)silane can be used to modify the surface properties of various substrates, such as glass, silicon wafers, and metals.[6] The Si-H groups can react with hydroxyl groups (-OH) present on the surface of these materials, leading to the formation of a stable, covalently bonded siloxane layer. This surface modification can be used to impart hydrophobicity, improve adhesion, or introduce a reactive layer for further functionalization.

The general workflow for surface modification using a silane (B1218182) is depicted below.

Caption: Workflow for surface modification with silane.

This protocol provides a general method for modifying the surface of glass slides with Tetrakis(dimethylsiloxy)silane to create a hydrophobic surface.

Materials:

• Glass microscope slides

• Acetone (B3395972), ethanol (B145695), and deionized water for cleaning

• Tetrakis(dimethylsiloxy)silane

• Anhydrous toluene or other suitable non-polar solvent

• A solution for surface activation (e.g., piranha solution - EXTREME CAUTION REQUIRED , or an oxygen plasma cleaner)

• Beakers and a sonicator

• Nitrogen gas for drying

• Oven

Procedure:

• Substrate Cleaning:

  • Sonicate the glass slides in a beaker with acetone for 15 minutes.

  • Replace the acetone with ethanol and sonicate for another 15 minutes.

  • Rinse the slides thoroughly with deionized water.

• Surface Activation:

  • Option A (Plasma Treatment): Place the cleaned and dried slides in an oxygen plasma cleaner for 5-10 minutes to generate surface hydroxyl groups.

  • Option B (Acid/Base Wash): Immerse the slides in a suitable activating solution (e.g., a 2 M HCl or 1 M NaOH solution) for 30-60 minutes at room temperature, followed by extensive rinsing with deionized water until the pH is neutral.[9]

  • Dry the activated slides under a stream of nitrogen and/or by heating in an oven.

• Silanization:

  • Prepare a dilute solution of Tetrakis(dimethylsiloxy)silane (e.g., 1-5% by volume) in an anhydrous non-polar solvent like toluene in a clean, dry beaker.

  • Immerse the activated glass slides in the silane solution for a specified period (e.g., 30-60 minutes) at room temperature. The deposition can be carried out in a controlled atmosphere (e.g., under nitrogen) to minimize side reactions with atmospheric moisture.

• Rinsing and Curing:

  • Remove the slides from the silane solution and rinse them with fresh anhydrous solvent to remove any physically adsorbed silane molecules.

  • Dry the slides under a stream of nitrogen.

  • Cure the slides in an oven at 100-120 °C for 30-60 minutes to promote the covalent bonding of the silane to the surface.[9]

Characterization:

• Contact Angle Measurement: The hydrophobicity of the modified surface can be assessed by measuring the static water contact angle. A significant increase in the contact angle compared to the untreated glass indicates successful surface modification.

• Surface Composition: X-ray Photoelectron Spectroscopy (XPS) can be used to confirm the presence of silicon and other elements from the silane on the surface.

• Surface Morphology: Atomic Force Microscopy (AFM) can be used to visualize the topography of the silane layer.

Other Potential Applications

Besides its primary roles, Tetrakis(dimethylsiloxy)silane is also explored for other applications, including:

• As a reducing agent in organic synthesis: The Si-H bonds can act as a mild and selective reducing agent for certain functional groups.[6]

• In sol-gel processes: It can be used as a precursor for the preparation of silica-containing organosilicon polymers.[6]

• As a non-volatile NMR standard: Its high boiling point and stability make it suitable as a standard for high-temperature NMR spectroscopy.

Conclusion

Tetrakis(dimethylsiloxy)silane is a multifunctional organosilicon compound with significant utility in materials science. Its primary applications as a crosslinker for silicone elastomers and as a surface modifying agent are well-established. The experimental protocols and characterization methods outlined in this guide provide a foundation for researchers and professionals to effectively utilize this versatile chemical in their work. Further research may continue to uncover new applications for this compound, particularly in the development of advanced and functional materials.

Disclaimer

This document is intended for informational purposes only and should not be considered a substitute for a comprehensive safety data sheet (SDS). All laboratory work should be conducted in accordance with established safety protocols and with the use of appropriate personal protective equipment. The experimental protocols provided are representative examples and may require optimization for specific applications.

References

• 1. One reaction to make highly stretchable or extremely soft silicone elastomers from easily available materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 17082-47-2: Tetrakis(dimethylsiloxy)silane [cymitquimica.com]
• 3. Catalysts, Modifiers, Crosslinking Agents - Gelest [technical.gelest.com]
• 4. Tetrakis(dimethylsiloxy)silane | C8H24O4Si5 | CID 11056564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 6. Tetrakis(dimethylsiloxy)silane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 7. researchgate.net [researchgate.net]
• 8. Hydrosilylation Catalysts (Silicones) [heraeus-precious-metals.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Purification of Tetrakis(dimethylsiloxy)silane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(dimethylsiloxy)silane, a branched organosilicon compound, is a versatile molecule with significant applications in materials science and organic synthesis. Its unique structure, featuring a central silicon atom bonded to four dimethylsiloxy groups, imparts desirable properties such as thermal stability and hydrophobicity. This guide provides a comprehensive overview of the synthesis and purification methods for tetrakis(dimethylsiloxy)silane, tailored for professionals in research and development. While a detailed experimental protocol for the analogous compound, tetrakis(trimethylsiloxy)silane (B1585261), is well-documented, this guide will adapt that established methodology to the synthesis of tetrakis(dimethylsiloxy)silane, supplemented with specific physical data for the target compound.

Synthesis of Tetrakis(dimethylsiloxy)silane

The primary route for synthesizing tetrakis(dimethylsiloxy)silane is through the co-hydrolysis of silicon tetrachloride (SiCl₄) and a suitable dimethylsilane (B7800572) precursor, most commonly dimethylchlorosilane ((CH₃)₂SiHCl). This reaction involves the controlled addition of water to a mixture of the chlorosilanes, typically in the presence of a catalyst. The underlying principle is the hydrolysis of the Si-Cl bonds to form silanols (Si-OH), which then undergo condensation to form siloxane (Si-O-Si) bonds.

A detailed experimental protocol for the synthesis of the closely related tetrakis(trimethylsiloxy)silane provides a robust framework for this process.[1] By substituting trimethylchlorosilane with dimethylchlorosilane, the synthesis can be adapted for tetrakis(dimethylsiloxy)silane.

Experimental Protocol: Adapted from Tetrakis(trimethylsiloxy)silane Synthesis

Reactants and Catalyst:

Component	Molecular Formula	Molar Mass ( g/mol )	Moles (approx.)	Mass/Volume (approx.)
Silicon Tetrachloride	SiCl₄	169.90	1.0	169.9 g
Dimethylchlorosilane	(CH₃)₂SiHCl	94.62	4.5	425.8 g
Water	H₂O	18.02	10.0	180.0 g
Trifluoromethanesulfonic Acid (Catalyst)	CF₃SO₃H	150.08	-	15.0 g

Reaction Conditions:

Parameter	Value
Initial Temperature	-10 to 0 °C
Reaction Time (Water Addition)	3 hours
Aging Temperature	0 to 10 °C
Aging Time	2 hours
Final Reaction Temperature	60 to 70 °C
Final Reaction Time	2 hours
Stirring Speed	120 rpm

Procedure:

• In a 1-liter, four-necked flask equipped with a stirrer, dropping funnel, and thermometer, combine 1.0 mol of silicon tetrachloride and 4.5 mol of dimethylchlorosilane.

• Add 15.0 g of trifluoromethanesulfonic acid to the mixture.

• Cool the flask in an ice-water bath to maintain a temperature of -10 to 0 °C.

• Begin stirring at 120 rpm.

• Slowly add 10.0 mol of water dropwise over a period of 3 hours, ensuring the temperature remains within the specified range. Hydrogen chloride gas will be evolved and should be appropriately scrubbed.

• After the water addition is complete, allow the reaction to age at 0-10 °C for 2 hours.

• Gradually raise the temperature to 60-70 °C and maintain for 2 hours.

• Allow the reaction mixture to cool to room temperature.

The following diagram illustrates the general workflow for the synthesis process.

Synthesis Workflow Diagram

Purification of Tetrakis(dimethylsiloxy)silane

The crude product from the synthesis contains the desired tetrakis(dimethylsiloxy)silane, along with unreacted starting materials, byproducts, and the catalyst. A multi-step purification process is necessary to achieve high purity.

Experimental Protocol for Purification

Purification Steps and Reagents:

Step	Reagent/Material	Purpose
Phase Separation	Separatory Funnel	To remove the aqueous hydrochloric acid phase.
Washing	Deionized Water	To remove residual acid and water-soluble impurities.
Drying	Anhydrous Sodium Sulfate (B86663)	To remove dissolved water from the organic phase.
Distillation	Distillation Apparatus	To separate the final product from non-volatile impurities and other siloxanes.

Procedure:

• Transfer the cooled reaction mixture to a separatory funnel.

• Allow the layers to separate for 15 minutes and drain the lower aqueous hydrochloric acid layer.

• Wash the organic layer (crude product) with 200 g of deionized water four times.

• Dry the washed organic layer over 20 g of anhydrous sodium sulfate for 8 hours.

• Filter the dried product to remove the sodium sulfate.

• The final purification is achieved by fractional distillation. Given the boiling point of tetrakis(dimethylsiloxy)silane is 188-190 °C, vacuum distillation is recommended to prevent thermal decomposition.

Distillation Parameters:

Parameter	Value
Boiling Point	188-190 °C (at atmospheric pressure)
Expected Purity	>97%

The following diagram outlines the purification workflow.

Purification Workflow Diagram

Data Summary

The following tables summarize the key quantitative data for the synthesis and purification of tetrakis(dimethylsiloxy)silane, based on the adapted protocol and available physical data.

Table 1: Synthesis Data (Adapted from Tetrakis(trimethylsiloxy)silane Synthesis)

Parameter	Value	Reference
Expected Yield	~98%	[1]
Purity of Crude Product	Not specified
Reaction Time	7 hours	[1]

Table 2: Purification and Product Data

Parameter	Value	Reference
Final Purity (Post-distillation)	>97%
Boiling Point	188-190 °C
Appearance	Colorless liquid

Conclusion

The synthesis of tetrakis(dimethylsiloxy)silane can be effectively achieved through a co-hydrolysis reaction of silicon tetrachloride and dimethylchlorosilane, followed by a systematic purification process. The provided protocols, adapted from a well-established procedure for a closely related compound, offer a reliable pathway for obtaining high-purity tetrakis(dimethylsiloxy)silane. This guide serves as a valuable resource for researchers and professionals engaged in the synthesis and application of advanced organosilicon materials. Careful control of reaction conditions and meticulous purification are paramount to achieving the desired product quality.

References

• 1. TETRAKIS(TRIMETHYLSILOXY)SILANE synthesis - chemicalbook [chemicalbook.com]

"Tetrakis(dimethylsiloxy)silane" molecular weight and formula

This technical guide provides a comprehensive overview of the core physicochemical properties of Tetrakis(dimethylsiloxy)silane, tailored for researchers, scientists, and professionals in drug development and materials science. This document summarizes key molecular data and outlines its application as a crosslinking agent.

Core Molecular Data

Tetrakis(dimethylsiloxy)silane is a versatile organosilicon compound. There is some discrepancy in the literature and commercial sources regarding its precise molecular formula and weight, which likely stems from the distinction between the fully methylated compound and the hydride version. The two commonly cited structures are presented below. The name "Tetrakis(dimethylsiloxy)silane" most accurately describes the structure without Si-H bonds.

Parameter	Value (Structure 1)	Value (Structure 2)
IUPAC Name	Tetrakis(dimethylsiloxy)silane	Tetrakis(dimethylsilyloxy)silane
Synonyms	Tetrakis(dimethylsilyl) Orthosilicate	3,3-Bis(dimethylsilyloxy)-1,1,5,5-tetramethyltrisiloxane
Molecular Formula	C₈H₂₄O₄Si₅[1][2]	C₈H₂₈O₄Si₅[3][4][5][6]
Molecular Weight	324.70 g/mol [1][2]	328.73 g/mol [3][5]
CAS Number	17082-47-2[1][2][3][4][5][6]	17082-47-2[3][4][5][6]

The structure corresponding to C₈H₂₈O₄Si₅ contains Si-H bonds, which makes the compound suitable for use as a mild and selective reducing agent in organic synthesis.[3] The C₈H₂₄O₄Si₅ structure is a fully oxidized silicate (B1173343) core.

Applications in Material Science: Crosslinking Agent

Tetrakis(dimethylsiloxy)silane and similar silane (B1218182) compounds are primarily utilized as crosslinking agents, particularly for silicone polymers (e.g., vinyl-functional silicones) and other polymers like polyethylene.[7] This process significantly enhances the material's thermal stability, mechanical strength, and chemical resistance.

General Experimental Protocol: Silane Crosslinking of Polymers

While specific protocols vary depending on the polymer and desired properties, the general methodology for silane crosslinking involves a two-step process: grafting and moisture curing.

• Grafting: A vinyl-functional silane is grafted onto the polymer backbone. This is typically achieved in an extruder in the presence of a small amount of peroxide initiator. The polymer, silane, and peroxide are melt-blended, causing the silane to covalently bond to the polymer chains. The resulting grafted polymer is still a thermoplastic and can be molded or shaped.

• Moisture Curing (Crosslinking): The grafted polymer is then exposed to moisture (e.g., in a water bath, steam chamber, or ambient humidity). A catalyst, often a tin compound, is required to accelerate the reaction. The moisture hydrolyzes the alkoxy or siloxy groups on the silane to form reactive silanol (B1196071) groups (-Si-OH). These silanol groups then condense with each other to form stable siloxane bridges (-Si-O-Si-) between the polymer chains, creating a three-dimensional crosslinked network.

This crosslinking imparts thermoset properties to the material, improving its performance at elevated temperatures.

Visualized Workflow: Polymer Crosslinking

The following diagram illustrates the logical workflow of using a silane, such as Tetrakis(dimethylsiloxy)silane, as a crosslinking agent for polymers.

Caption: General workflow for silane crosslinking of polymers.

References

• 1. TETRAKIS(TRIMETHYLSILOXY)SILANE synthesis - chemicalbook [chemicalbook.com]
• 2. CAS 17082-47-2: Tetrakis(dimethylsiloxy)silane [cymitquimica.com]
• 3. 17082-47-2 CAS MSDS (Tetrakis(dimethylsiloxy)silane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Tetrakis(dimethylsiloxy)silane | C8H24O4Si5 | CID 11056564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. テトラキス(ジメチルシリルオキシ)シラン | Tetrakis(dimethylsilyloxy)silane | 17082-47-2 | 東京化成工業株式会社 [tcichemicals.com]
• 6. US6337415B1 - Process for preparing tetrakis (trimethylsily) silane and tris (trimethysilyl) silane - Google Patents [patents.google.com]
• 7. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]

Tetrakis(dimethylsiloxy)silane: A Technical Guide to Solubility and Solvent Compatibility

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and solvent compatibility of Tetrakis(dimethylsiloxy)silane. Understanding these properties is critical for its application in various fields, including as a crosslinking agent for silicones, a non-volatile standard for high-temperature NMR, and in the synthesis of advanced materials.

Summary of Physical and Chemical Properties

Tetrakis(dimethylsiloxy)silane is a clear, colorless liquid with the chemical formula C8H28O4Si5. Key physical properties are summarized in the table below.

Property	Value
Molecular Weight	328.73 g/mol
Boiling Point	190 °C (lit.)[1][2]
Density	0.884 g/mL at 25 °C (lit.)[1][2]
Refractive Index	n20/D 1.387 (lit.)[1][2]
Flash Point	67 °C
Hydrolytic Sensitivity	Reacts with aqueous base[2]
Moisture Sensitivity	Moisture sensitive

Solubility Profile

Table of Qualitative Solubility

Solvent Class	Representative Solvents	Expected Solubility	Notes
Water	Water	Immiscible/Difficult to mix[1]	Subject to hydrolysis, especially under acidic or basic conditions.
Alcohols	Ethanol, Methanol, Isopropanol	Likely Miscible, but Reactive	May react with protic solvents, especially in the presence of catalysts, leading to the generation of hydrogen gas.[3]
Ketones	Acetone, Methyl Ethyl Ketone	Likely Miscible	-
Esters	Ethyl Acetate, Butyl Acetate	Likely Miscible	-
Hydrocarbons	Hexane, Toluene, Heptane	Likely Miscible	-
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Reported to be soluble in THF.	-
Chlorinated Solvents	Dichloromethane, Chloroform	Likely Miscible	-

Solvent Compatibility and Reactivity

Tetrakis(dimethylsiloxy)silane is a moisture-sensitive compound and its stability is significantly influenced by the nature of the solvent and the presence of contaminants.

• Hydrolysis: The Si-O-Si bonds in Tetrakis(dimethylsiloxy)silane are susceptible to hydrolysis in the presence of water, which can be accelerated by acidic or basic conditions. This leads to the formation of silanols, which can then self-condense.

• Reaction with Protic Solvents: Protic solvents such as alcohols can react with the Si-H bonds (if present, though the primary structure is Si-O-Si) or catalyze hydrolysis, especially in the presence of metal salts or precious metals. This can lead to the evolution of hydrogen gas.[3]

• Incompatible Materials: It should be stored away from water/moisture, oxidizing agents, alkalis, metal salts, and precious metals.[3]

• Stability: The compound is stable when stored in sealed containers under a dry, inert atmosphere.

Experimental Protocol: Determination of Solubility of Tetrakis(dimethylsiloxy)silane

The following is a detailed methodology for determining the quantitative solubility of Tetrakis(dimethylsiloxy)silane in a given organic solvent. This protocol is designed to account for the compound's moisture sensitivity.

4.1. Materials and Equipment

• Tetrakis(dimethylsiloxy)silane (high purity)

• Anhydrous organic solvent of interest (e.g., HPLC grade, dried over molecular sieves)

• Inert gas (e.g., Argon or Nitrogen)

• Glovebox or Schlenk line

• Analytical balance (4-decimal place)

• Vials with PTFE-lined screw caps

• Gas-tight syringes

• Thermostatically controlled shaker or magnetic stirrer

• Centrifuge

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

• Volumetric flasks and pipettes

4.2. Experimental Workflow

Figure 1: Experimental workflow for determining the solubility of Tetrakis(dimethylsiloxy)silane.

4.3. Detailed Procedure

• Preparation (Inert Atmosphere): All steps involving the handling of Tetrakis(dimethylsiloxy)silane and anhydrous solvents should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to prevent moisture contamination.

• Solvent Preparation: Use freshly dried anhydrous solvent for the experiment.

• Sample Preparation:

  • Accurately weigh a series of vials.

  • To each vial, add a known volume of the anhydrous solvent.

  • Add an excess amount of Tetrakis(dimethylsiloxy)silane to each vial. The presence of undissolved liquid should be visually confirmed.

  • Seal the vials tightly with PTFE-lined caps.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or on a stirrer plate set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time to reach equilibrium (e.g., 24 to 48 hours). The time required for equilibration should be determined by taking measurements at different time points until the concentration of the solute in the solvent remains constant.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved Tetrakis(dimethylsiloxy)silane.

• Sample Analysis:

  • Carefully withdraw a known volume of the clear supernatant using a gas-tight syringe.

  • Dilute the supernatant with the same anhydrous solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted samples using a calibrated GC-FID or GC-MS method to determine the concentration of Tetrakis(dimethylsiloxy)silane.

• Data Analysis:

  • Calculate the solubility in grams per 100 mL (g/100mL) or moles per liter (mol/L) using the measured concentration and the dilution factor.

Logical Relationships in Solvent Compatibility

The compatibility of Tetrakis(dimethylsiloxy)silane with a solvent is not solely dependent on miscibility but also on the potential for chemical reaction. The following diagram illustrates the decision-making process for solvent selection.

Figure 2: Decision tree for solvent compatibility with Tetrakis(dimethylsiloxy)silane.

This guide provides a foundational understanding of the solubility and solvent compatibility of Tetrakis(dimethylsiloxy)silane. For critical applications, it is strongly recommended that researchers perform their own solubility and stability tests using the specific solvents and conditions relevant to their work.

References

• 1. chembk.com [chembk.com]
• 2. 17082-47-2 CAS MSDS (Tetrakis(dimethylsiloxy)silane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Perspectives in solubility measurement and interpretation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermal Stability and Degradation Profile of Tetrakis(dimethylsiloxy)silane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and degradation profile of Tetrakis(dimethylsiloxy)silane (TDS), a branched siloxane compound with increasing relevance in advanced materials and specialized applications. While direct experimental data on the thermal analysis of pure Tetrakis(dimethylsiloxy)silane is limited in publicly available literature, this document synthesizes information from studies on analogous branched and linear siloxane structures to provide a representative profile. The information herein is intended to guide researchers in understanding the potential thermal behavior of TDS and in designing appropriate experimental investigations.

Introduction to Tetrakis(dimethylsiloxy)silane

Tetrakis(dimethylsiloxy)silane, with the chemical formula Si[OSi(CH₃)₂H]₄, is a unique organosilicon compound characterized by a central silicon atom bonded to four dimethylsiloxy groups. This structure imparts a combination of properties, including low viscosity and a high degree of functionalization, making it a versatile crosslinker and building block in silicone chemistry. Its applications are found in the formulation of specialized silicone elastomers, coatings, and as a reagent in organic synthesis. A thorough understanding of its thermal stability is crucial for its application in processes involving elevated temperatures.

Thermal Stability Profile

Based on the analysis of similar branched siloxane structures, Tetrakis(dimethylsiloxy)silane is expected to exhibit high thermal stability. The Si-O backbone of siloxanes is inherently strong, contributing to their thermal robustness. Branched structures, in general, tend to show enhanced thermal stability compared to their linear counterparts due to restricted chain mobility and a higher density of stable siloxane bonds.[1]

Thermogravimetric Analysis (TGA) Data

Table 1: Representative Thermal Decomposition Data of Branched Polysiloxanes in an Inert Atmosphere

Temperature (°C)	Weight Loss (%)	Observations
< 350	< 5	Initial minor weight loss, likely due to the volatilization of any residual low molecular weight species.
350 - 500	5 - 50	Onset of significant thermal degradation. Scission of Si-O bonds and formation of volatile cyclic siloxanes.
> 500	> 50	Continued degradation, potentially involving Si-C bond cleavage at higher temperatures, leading to the formation of a silica-like char residue.

Note: This data is illustrative and based on studies of various branched polysiloxane systems. Actual values for Tetrakis(dimethylsiloxy)silane may vary.

Thermal Degradation Profile

The thermal degradation of siloxanes is a complex process that can proceed through several mechanisms, primarily dependent on the temperature and atmosphere.

Inferred Degradation Pathway

At elevated temperatures in an inert atmosphere, the primary degradation pathway for siloxanes involves the scission of the Si-O backbone. This process is believed to occur via an intramolecular "back-biting" mechanism, leading to the formation of thermodynamically stable cyclic siloxanes. For Tetrakis(dimethylsiloxy)silane, this would likely result in the formation of various cyclic dimethylsiloxanes (e.g., D₃, D₄, D₅) and other silicon-containing fragments.

At higher temperatures, radical mechanisms can become more prominent, leading to the cleavage of Si-C and C-H bonds. This can result in the formation of methane, hydrogen, and a cross-linked, char-like residue.

The following diagram illustrates a plausible, inferred thermal degradation pathway for Tetrakis(dimethylsiloxy)silane.

Inferred thermal degradation pathway of Tetrakis(dimethylsiloxy)silane.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) Data

A detailed Py-GC-MS analysis of pure Tetrakis(dimethylsiloxy)silane is not available in the reviewed literature. However, based on the degradation of similar siloxane compounds, the expected pyrolysis products are summarized in the table below.

Table 2: Expected Pyrolysis Products of Tetrakis(dimethylsiloxy)silane

Retention Time (Relative)	Compound Name	Chemical Formula	Key Mass Fragments (m/z)
Early Eluting	Methane	CH₄	16, 15
Hydrogen	H₂	2
Main Products	Hexamethylcyclotrisiloxane (D₃)	C₆H₁₈O₃Si₃	207, 222
Octamethylcyclotetrasiloxane (D₄)	C₈H₂₄O₄Si₄	281, 296
Decamethylcyclopentasiloxane (D₅)	C₁₀H₃₀O₅Si₅	355, 370
Later Eluting	Higher Cyclic Siloxanes (D₆, etc.)	(C₂H₆OSi)n	Various
Branched Siloxane Fragments	-	Various

Note: The relative abundance of these products would depend on the specific pyrolysis temperature and conditions.

Experimental Protocols

For researchers intending to perform thermal analysis on Tetrakis(dimethylsiloxy)silane, the following detailed experimental protocols for Thermogravimetric Analysis (TGA) and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) are provided as a starting point.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of Tetrakis(dimethylsiloxy)silane by measuring its mass loss as a function of temperature.

Apparatus:

• Thermogravimetric Analyzer (e.g., TA Instruments Q500, Mettler Toledo TGA/DSC 1)

• High-purity nitrogen or argon gas supply

• Analytical balance

• Alumina (B75360) or platinum crucibles

Procedure:

• Calibrate the TGA instrument for temperature and mass according to the manufacturer's instructions.

• Tare an empty alumina or platinum crucible.

• Using a micropipette, accurately weigh 5-10 mg of Tetrakis(dimethylsiloxy)silane into the crucible.

• Place the crucible in the TGA furnace.

• Purge the furnace with high-purity nitrogen or argon at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample from ambient temperature (e.g., 30°C) to 800°C at a constant heating rate of 10°C/min.

• Record the sample mass and temperature continuously throughout the experiment.

• Analyze the resulting TGA curve to determine the onset of decomposition, temperatures of maximum weight loss, and the final residual mass.

Workflow for Thermogravimetric Analysis (TGA).

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile degradation products of Tetrakis(dimethylsiloxy)silane upon rapid heating.

Apparatus:

• Pyrolyzer (e.g., Frontier Lab Multi-Shot Pyrolyzer, CDS Analytical Pyroprobe) coupled to a GC-MS system

• Gas Chromatograph with a capillary column suitable for siloxane analysis (e.g., 5% phenyl methylpolysiloxane)

• Mass Spectrometer (Quadrupole or Time-of-Flight)

• High-purity helium carrier gas

• Sample cups for the pyrolyzer

Procedure:

• Tune the GC-MS system according to the manufacturer's recommendations.

• Place a small, accurately weighed amount (approximately 0.1-0.5 mg) of Tetrakis(dimethylsiloxy)silane into a pyrolysis sample cup.

• Insert the sample cup into the pyrolyzer.

• Set the pyrolysis temperature (e.g., a single-shot pyrolysis at 600°C or a stepped pyrolysis from 300°C to 800°C).

• Set the GC oven temperature program (e.g., hold at 40°C for 2 minutes, then ramp to 300°C at 10°C/min, and hold for 10 minutes).

• Set the MS to scan a mass range of m/z 35-550.

• Initiate the pyrolysis, which will rapidly heat the sample and transfer the degradation products to the GC column.

• Separate the pyrolysis products in the GC column and detect them with the MS.

• Identify the eluted compounds by comparing their mass spectra with a library (e.g., NIST) and by interpreting the fragmentation patterns.

Workflow for Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS).

Conclusion

Tetrakis(dimethylsiloxy)silane is anticipated to possess good thermal stability, characteristic of branched siloxane compounds. Its thermal degradation is likely to proceed through the formation of cyclic siloxanes at moderate temperatures, with more extensive fragmentation and char formation occurring at higher temperatures. The experimental protocols provided in this guide offer a robust starting point for researchers to conduct their own detailed thermal analysis of this compound. The data and pathways presented, while based on analogous structures, provide a valuable framework for understanding and predicting the behavior of Tetrakis(dimethylsiloxy)silane in high-temperature applications. Further experimental investigation is encouraged to establish a definitive thermal profile for this specific molecule.

References

• 1. researchgate.net [researchgate.net]

In-Depth Technical Guide: Tetrakis(dimethylsiloxy)silane Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling precautions for Tetrakis(dimethylsiloxy)silane (CAS No. 17082-47-2). The information is compiled from various safety data sheets (SDS) and chemical databases to ensure a thorough understanding for professionals working with this compound.

Chemical Identification and Properties

Tetrakis(dimethylsiloxy)silane is an organosilicon compound used as a chemical intermediate.[1] It is also known by its synonyms, including M'4Q and 3,3-BIS(DIMETHYLSILOXY)-1,1,5,5-TETRAMETHYLTRISILOXANE.[1]

Table 1: Physical and Chemical Properties

Property	Value	Source
Chemical Formula	C8H28O4Si5	[1][2]
Molecular Weight	328.73 g/mol	[3]
Appearance	Colorless clear liquid	[4]
Physical State	Liquid	[1]
Boiling Point	188-190 °C	[5]
Melting Point	-60 °C	[4]
Flash Point	67 °C (152.6 °F)	[5]
Density	0.886 g/mL	[5]
Refractive Index	1.3841	[5]
Solubility	Immiscible with water.	[6][7]

Hazard Identification and Classification

Tetrakis(dimethylsiloxy)silane is classified as a combustible liquid and can cause skin and eye irritation.[6][8][9]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	4	H227: Combustible liquid
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory system)	H335: May cause respiratory irritation

Source:[8][9][10][11]

Signal Word: Warning[1][8]

Toxicological Information

Detailed toxicological studies for Tetrakis(dimethylsiloxy)silane are not widely published. The primary health concerns identified in safety data sheets are skin and eye irritation.[1][9] Information regarding acute oral, dermal, and inhalation toxicity is largely unavailable.[1][9]

Table 3: Summary of Toxicological Endpoints

Toxicological Endpoint	Result
Acute Oral Toxicity	No data available
Acute Dermal Toxicity	No data available
Acute Inhalation Toxicity	No information available.[1]
Skin Corrosion/Irritation	May cause skin irritation.[1] Classified as Category 2.[9]
Serious Eye Damage/Irritation	May cause eye irritation.[1] Classified as Category 2.[9]
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available
STOT-Single Exposure	May cause respiratory irritation.[9]
STOT-Repeated Exposure	No data available
Aspiration Hazard	Not classified.[1]

Experimental Protocols

While specific experimental reports for Tetrakis(dimethylsiloxy)silane are not publicly available, the hazard classifications for skin and eye irritation are typically determined using standardized test guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This guideline provides a method for assessing the potential of a substance to cause skin irritation or corrosion. The test is typically conducted on rabbits.

Methodology Summary:

• Animal Selection: Healthy young adult albino rabbits are used.

• Test Substance Application: A small amount of the test substance (typically 0.5 mL for liquids) is applied to a small area of shaved skin on the back of the rabbit. The site is then covered with a gauze patch.

• Exposure Duration: The exposure period is typically 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is observed for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours after patch removal).

• Scoring: The severity of the skin reactions is scored according to a standardized grading system.

• Classification: The substance is classified based on the mean scores for erythema and edema.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause eye irritation or damage.

Methodology Summary:

• Animal Selection: Healthy young adult albino rabbits are used.

• Test Substance Application: A small amount of the test substance (typically 0.1 mL for liquids) is instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

• Observation: The eyes are examined for signs of irritation, including redness of the conjunctiva, swelling (chemosis), and corneal opacity, at specific intervals (e.g., 1, 24, 48, and 72 hours after instillation).

• Scoring: The severity of the eye reactions is scored using a standardized grading system.

• Classification: The substance is classified based on the severity and reversibility of the eye lesions observed.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with Tetrakis(dimethylsiloxy)silane.

Diagram 1: Handling and Storage Workflow

Caption: Workflow for safe handling, storage, and emergency procedures for Tetrakis(dimethylsiloxy)silane.

Engineering Controls

• Provide local exhaust or general room ventilation to prevent the accumulation of vapors.[1]

• Emergency eye wash fountains and safety showers should be readily available in the immediate vicinity of any potential exposure.[1][2]

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment

Protection Type	Recommendation
Hand Protection	Neoprene or nitrile rubber gloves.[1]
Eye Protection	Chemical goggles. Contact lenses should not be worn.[1]
Skin and Body Protection	Wear suitable protective clothing.[1]
Respiratory Protection	NIOSH-certified organic vapor (black cartridge) respirator.[1][10]

Incompatible Materials

• Oxidizing agents[1]

• Alkalis[1]

• Precious metals[1]

• Metal salts[1]

Emergency Procedures

First-Aid Measures

Table 5: First-Aid Procedures

Exposure Route	First-Aid Measure
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If you feel unwell, seek medical advice.[9]
Skin Contact	Wash with plenty of soap and water.[1][9] Get medical advice/attention if irritation persists.[9]
Eye Contact	Immediately flush eyes thoroughly with water for at least 15 minutes.[1][9] Remove contact lenses, if present and easy to do. Continue rinsing. Get medical advice/attention.[1]
Ingestion	Never give anything by mouth to an unconscious person. Get medical advice/attention.[1]

Fire-Fighting Measures

• Suitable Extinguishing Media: Water spray, water fog, foam, carbon dioxide, or dry chemical.[1]

• Unsuitable Extinguishing Media: None known.[1]

• Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is exposed to elevated temperatures or open flame.[1]

• Fire-Fighting Instructions: Use water spray or fog to cool exposed containers.[1] Exercise caution when fighting any chemical fire.[1]

• Protection for Firefighters: Do not enter the fire area without proper protective equipment, including respiratory protection.[1] Avoid all eye and skin contact and do not breathe vapor and mist.[1]

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel.[1] Equip cleanup crew with proper protection.[1] Remove ignition sources.[1] Use special care to avoid static electric charges.[1]

• Environmental Precautions: Prevent entry to sewers and public waters.[1] Notify authorities if liquid enters sewers or public waters.[1]

• Methods for Cleaning Up: Clean up any spills as soon as possible, using an absorbent material to collect it.[1] Use only non-sparking tools.[1]

Stability and Reactivity

• Reactivity: The product can generate small amounts of hydrogen when exposed to alkalis and protic materials such as water and alcohol in combination with metal salts.[10]

• Chemical Stability: Stable in sealed containers stored under a dry inert atmosphere.[1][10]

• Hazardous Decomposition Products: Upon combustion, may form organic acid vapors, silicon dioxide, and carbon oxides.[1]

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international regulations. Incineration is a recommended disposal method.[9] Do not dispose of waste into sewers.[9]

References

• 1. gelest.com [gelest.com]
• 2. guidechem.com [guidechem.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 6. Evaluation of Eye Irritation Potential of Solid Substance with New 3D Reconstructed Human Cornea Model, MCTT HCETM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ecetoc.org [ecetoc.org]
• 8. s3.amazonaws.com [s3.amazonaws.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. s3.amazonaws.com [s3.amazonaws.com]
• 11. Tetrakis(dimethylsiloxy)silane | C8H24O4Si5 | CID 11056564 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Hydrolytic Stability and Reactivity of Tetrakis(dimethylsiloxy)silane with Water

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the hydrolytic stability and reactivity of Tetrakis(dimethylsiloxy)silane with water. Due to the limited availability of specific quantitative kinetic data for this compound in publicly accessible literature, this guide synthesizes information from safety data sheets, analogous silane (B1218182) and siloxane hydrolysis studies, and established analytical methodologies. The document outlines the fundamental principles of siloxane hydrolysis, factors influencing reactivity, and detailed experimental protocols for characterization. All quantitative data presented are representative examples derived from studies on related siloxane compounds and are intended for illustrative purposes.

Introduction to Tetrakis(dimethylsiloxy)silane

Tetrakis(dimethylsiloxy)silane, with the chemical formula Si(OSi(CH₃)₂H)₄, is a versatile organosilicon compound. Its structure, featuring a central silicate (B1173343) core functionalized with four dimethylsiloxy groups, makes it a valuable crosslinking agent in silicone formulations and a precursor in the synthesis of complex silicone polymers.[1] The presence of Si-H bonds also imparts reducing properties to the molecule.[2] Understanding its reactivity with water is crucial for its application, storage, and handling, particularly in environments where moisture is present.

Safety data sheets indicate that Tetrakis(dimethylsiloxy)silane is moisture-sensitive and may react non-violently with water.[1][3] This reactivity is heightened in the presence of alkalis, leading to the generation of small amounts of hydrogen gas.[3] The material is noted to be stable in sealed containers under a dry, inert atmosphere.[3]

Hydrolytic Chemistry of Siloxanes

The reaction of Tetrakis(dimethylsiloxy)silane with water follows the general principles of siloxane hydrolysis. This process involves the cleavage of the silicon-oxygen-silicon (Si-O-Si) bond by water, leading to the formation of silanol (B1196071) (Si-OH) groups. This initial hydrolysis step is often reversible and can be followed by condensation reactions, where silanol groups react with each other or with remaining siloxy groups to form new, more complex siloxane networks and release water or alcohol.

The overall reaction can be summarized in two main stages:

• Hydrolysis: The Si-O-Si bonds of the parent molecule react with water to form silanols.

• Condensation: The newly formed silanol groups can then condense with each other to form larger siloxane structures and water.

Factors Influencing Hydrolytic Reactivity

The rate and extent of Tetrakis(dimethylsiloxy)silane hydrolysis are influenced by several key factors, as established from studies of analogous silanes:[4][5]

• pH: The hydrolysis of siloxanes is catalyzed by both acids and bases. The reaction is slowest at a neutral pH (around 7).[5][6] Basic conditions, in particular, are noted to promote the reaction of Tetrakis(dimethylsiloxy)silane with water.[3][7]

• Temperature: As with most chemical reactions, an increase in temperature generally accelerates the rate of hydrolysis.

• Water Concentration: The availability of water can influence the reaction kinetics. In excess water, the reaction may be pseudo-first-order with respect to the silane concentration.

• Solvent: The choice of solvent can affect the solubility of the silane and water, thereby influencing the reaction rate.

• Steric Hindrance: The bulky dimethylsiloxy groups may sterically hinder the approach of water to the central silicon atom, potentially resulting in a slower hydrolysis rate compared to less substituted silanes like tetraethoxysilane (TEOS).[7]

Quantitative Data on Hydrolysis (Illustrative)

Table 1: Representative pH Effect on Siloxane Hydrolysis Rate

pH	Relative Hydrolysis Rate Constant (k_rel)
2	~100
4	~10
7	1 (Slowest)
10	~50
12	~200
Data is illustrative and based on general trends observed for alkoxysilane hydrolysis.[5][6]

Table 2: Representative Product Distribution During Hydrolysis and Condensation over Time (Hypothetical)

Time (hours)	Tetrakis(dimethylsiloxy)silane (%)	Hydrolyzed Intermediates (%)	Condensed Oligomers (%)
0	100	0	0
1	70	25	5
4	30	40	30
12	5	25	70
24	<1	10	89
This table represents a hypothetical scenario to illustrate the progression of the reaction.

Experimental Protocols for Studying Hydrolysis

The hydrolysis of Tetrakis(dimethylsiloxy)silane can be monitored using various analytical techniques. Below are detailed protocols for the most common methods.

29Si Nuclear Magnetic Resonance (NMR) Spectroscopy

29Si NMR is a powerful tool for the quantitative analysis of silane hydrolysis, as it allows for the direct observation and quantification of different silicon species in the reaction mixture.[2][8][9]

Methodology:

• Sample Preparation: A known concentration of Tetrakis(dimethylsiloxy)silane is dissolved in a suitable deuterated solvent (e.g., acetone-d₆ or CDCl₃) in an NMR tube. A small amount of a non-reactive internal standard may be added for quantification.

• Initiation of Hydrolysis: A precise amount of water, and if desired, an acid or base catalyst, is added to the NMR tube to initiate the reaction. The tube is quickly shaken and placed in the NMR spectrometer.

• Data Acquisition: 29Si NMR spectra are acquired at regular time intervals. To overcome the long relaxation times of 29Si, a paramagnetic relaxation agent like chromium(III) acetylacetonate (B107027) (Cr(acac)₃) can be added, though its potential to influence reaction rates must be considered.[8] Alternatively, polarization transfer pulse sequences like RINEPT+ can be used for sensitivity enhancement.[8]

• Data Analysis: The concentration of the parent silane, various hydrolyzed intermediates, and condensed species are determined by integrating the corresponding peaks in the 29Si NMR spectra.[10] The rate constants can then be calculated by fitting the concentration-time data to appropriate kinetic models.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for monitoring the chemical changes occurring during hydrolysis by tracking the disappearance and appearance of specific vibrational bands.[4][11]

Methodology:

• Setup: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory is typically used for in-situ monitoring.

• Reaction Initiation: A thin film of Tetrakis(dimethylsiloxy)silane is cast onto the ATR crystal, or a solution is brought into contact with it. The reaction is initiated by introducing a controlled amount of water or humid air.

• Spectral Monitoring: FTIR spectra are recorded over time. The key spectral regions to monitor include:

  • Si-O-Si stretching: around 1000-1100 cm⁻¹ (decrease in intensity).

  • Si-H stretching: around 2160 cm⁻¹ (may change or decrease depending on the reaction with water).[12][13]

  • Si-OH stretching: a broad band around 3200-3700 cm⁻¹ (increase in intensity).[14]

  • -OH bending (of water): around 1630 cm⁻¹ (change in intensity).

• Data Analysis: The change in the absorbance of these characteristic peaks is correlated with the extent of the reaction. Kinetic information can be extracted by plotting the peak intensities as a function of time.

Reactivity with Water and Safety Considerations

The reaction of Tetrakis(dimethylsiloxy)silane with water, particularly under basic conditions or in the presence of certain metal salts, can produce hydrogen gas.[3] This poses a potential flammability and pressure build-up hazard in sealed containers. Therefore, it is imperative to handle this compound in a well-ventilated area, away from ignition sources, and to store it under a dry, inert atmosphere to prevent unintended hydrolysis.[3][15] The hydrolysis process will also lead to the formation of silanol-containing species, which can alter the properties and performance of the material if not controlled.

Conclusion

Tetrakis(dimethylsiloxy)silane exhibits reactivity towards water, a characteristic that is fundamental to its application as a crosslinking agent. The hydrolysis is catalyzed by both acidic and basic conditions, with the reaction being most sluggish at neutral pH. While specific quantitative kinetic data for this compound remains scarce, established analytical techniques such as 29Si NMR and FTIR spectroscopy provide robust frameworks for its detailed study. The principles of siloxane chemistry suggest that the reaction proceeds through the formation of silanol intermediates, followed by condensation to form stable siloxane networks. Proper handling and storage are essential to mitigate risks associated with its moisture sensitivity, including the potential for hydrogen gas evolution. Further research to quantify the hydrolysis and condensation kinetics of Tetrakis(dimethylsiloxy)silane would be highly valuable for optimizing its use in various scientific and industrial applications.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. academica-e.unavarra.es [academica-e.unavarra.es]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. A Process Analytical Concept for In-Line FTIR Monitoring of Polysiloxane Formation [mdpi.com]
• 5. brinkerlab.unm.edu [brinkerlab.unm.edu]
• 6. researchgate.net [researchgate.net]
• 7. gelest.com [gelest.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. hydrophobe.org [hydrophobe.org]
• 12. pstc.org [pstc.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. gelest.com [gelest.com]

Tetrakis(dimethylsiloxy)silane: A Versatile Precursor for Advanced Siloxane Backbones

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrakis(dimethylsiloxy)silane (TDS), a tetrafunctional organosilicon compound, is emerging as a critical precursor for the synthesis of complex and highly functional siloxane-based polymers. Its unique molecular architecture, featuring a central silicon atom bonded to four dimethylsiloxy groups, provides a versatile platform for creating branched, star-shaped, and crosslinked polysiloxane networks. These materials exhibit exceptional thermal stability, mechanical robustness, and chemical resistance, making them highly attractive for a range of advanced applications. This technical guide explores the synthesis, polymerization mechanisms, and material properties of TDS-derived polymers, with a particular focus on their potential in the development of novel drug delivery systems. Detailed experimental protocols, quantitative data summaries, and pathway visualizations are provided to support researchers in harnessing the potential of this remarkable precursor.

Introduction

Polysiloxanes, commonly known as silicones, are a class of polymers characterized by a backbone of repeating silicon-oxygen (Si-O) units. The inherent flexibility of the siloxane bond, combined with the ability to introduce a wide variety of organic side groups, has led to their extensive use in diverse fields, including electronics, coatings, and biomedical devices.[1] The architecture of the polysiloxane backbone plays a crucial role in determining the final material properties. While linear polysiloxanes are well-established, there is a growing interest in creating more complex, three-dimensional structures to achieve enhanced performance characteristics.

Tetrakis(dimethylsiloxy)silane (Si[OSi(CH₃)₂H]₄) is a key building block in this pursuit. Its tetrafunctionality allows it to act as a central branching point or a highly effective crosslinking agent, enabling the formation of sophisticated polymer networks.[2] This guide will delve into the chemistry of TDS and its pivotal role in constructing advanced siloxane backbones, with a forward-looking perspective on its applications in the pharmaceutical and drug development sectors. The biocompatibility of silicones, in general, makes TDS-derived polymers an intriguing possibility for next-generation therapeutic delivery vehicles.[3]

Synthesis and Properties of Tetrakis(dimethylsiloxy)silane

Tetrakis(dimethylsiloxy)silane is a colorless liquid with a well-defined chemical structure. Its synthesis and key physical properties are summarized below.

Synthesis

While several synthetic routes exist, a common laboratory-scale synthesis of a related compound, tetrakis(trimethylsiloxy)silane, involves the reaction of trimethylchlorosilane with tetrachlorosilane (B154696) in the presence of trifluoromethanesulfonic acid.[4] The synthesis of tetrakis(dimethylsiloxy)silane itself can be achieved through the reaction of tetraethoxysilane (TEOS) with dimethoxysilane, yielding the desired product.[5]

Physicochemical Properties

A summary of the key physicochemical properties of Tetrakis(dimethylsiloxy)silane is presented in Table 1.

Property	Value	Reference
CAS Number	17082-47-2	[6]
Molecular Formula	C₈H₂₈O₄Si₅	[6]
Molecular Weight	328.73 g/mol	[7]
Appearance	Colorless liquid	[6]
Boiling Point	188-190 °C	[8]
Density	0.886 g/mL	[8]
Refractive Index	1.3841	[8]
Flash Point	67 °C	[8]

Tetrakis(dimethylsiloxy)silane as a Siloxane Backbone Precursor

The reactivity of the Si-H bonds in Tetrakis(dimethylsiloxy)silane is the foundation of its utility as a precursor for siloxane backbones. It can participate in several polymerization reactions, primarily hydrosilylation, to create well-defined polymer architectures.

Hydrosilylation Polymerization: A Pathway to Complex Architectures

Hydrosilylation is the addition of a silicon-hydride bond across an unsaturated bond, such as a carbon-carbon double bond (alkene). This reaction, typically catalyzed by platinum-based catalysts like Karstedt's or Ashby's catalyst, is highly efficient and forms the basis for creating star-shaped polymers and crosslinked networks using TDS.

TDS can act as a tetrafunctional core from which linear polymer "arms" can be grown. In a "core-first" approach, TDS is reacted with vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) arms of a specific molecular weight. The Si-H groups on TDS react with the vinyl end-groups of the PDMS chains, resulting in a star-shaped polymer with a central TDS core and four PDMS arms.[1]

Experimental Protocol: Synthesis of a Star-Shaped Polydimethylsiloxane

This protocol is adapted from the synthesis of star-shaped polymers using a tetrafunctional cyclotetrasiloxane core, which serves as a model for TDS-based synthesis.

• Materials:

  • Tetrakis(dimethylsiloxy)silane (TDS)

  • Vinyl-terminated polydimethylsiloxane (PDMS-vinyl) of desired molecular weight

  • Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex)

  • Toluene (anhydrous)

• Procedure:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve a stoichiometric amount of vinyl-terminated PDMS in anhydrous toluene.

  • Add a calculated amount of Tetrakis(dimethylsiloxy)silane corresponding to a 1:4 molar ratio of core to vinyl end-groups.

  • Introduce a catalytic amount of Karstedt's catalyst (typically in the ppm range relative to the vinyl groups).

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 70°C) and monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of the Si-H and vinyl proton signals.

  • Once the reaction is complete, the solvent can be removed under reduced pressure to yield the star-shaped polymer.

Quantitative Data: Properties of Star-Shaped Polysiloxanes

The properties of star-shaped polymers can be tailored by controlling the length of the PDMS arms. Table 2 presents representative data for star-shaped PDMS synthesized with a tetrafunctional core.

Polymer	Number of Arms	Arm Mn (kDa)	Star Mn (kDa)	Polydispersity Index (PDI)
Star-PDMS-1	4	3.0	12.5	1.15
Star-PDMS-2	4	5.0	20.8	1.18

Note: This data is illustrative and based on typical results for star polymers with tetrafunctional cores.

Diagram: Synthesis of a Star-Shaped Polysiloxane

References

• 1. Star-Shaped Polydimethylsiloxanes with Organocyclotetrasilsesquioxane Branching-Out Centers: Synthesis and Properties [mdpi.com]
• 2. Most Important Biomedical and Pharmaceutical Applications of Silicones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy Tetrakis(vinyldimethylsiloxy)silane | 60111-54-8 [smolecule.com]
• 4. mdpi-res.com [mdpi-res.com]
• 5. CAS 17082-47-2: Tetrakis(dimethylsiloxy)silane [cymitquimica.com]
• 6. TETRAKIS(DIMETHYLSILOXY)SILANE | CymitQuimica [cymitquimica.com]
• 7. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 8. gelest.com [gelest.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tetrakis(dimethylsiloxy)silane as a Crosslinker for Silicone Elastomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(dimethylsiloxy)silane is a key crosslinking agent utilized in the formulation of silicone elastomers, particularly in platinum-catalyzed, two-component room temperature vulcanizing (RTV) systems.[1][2] Its primary function is to create a robust, three-dimensional polymer network by reacting with vinyl-functional silicones.[1] This crosslinking process is fundamental to the transformation of liquid silicone polymers into solid, elastic materials with enhanced thermal stability, chemical resistance, and mechanical strength.[1] The predictable reactivity and liquid state of Tetrakis(dimethylsiloxy)silane allow for precise control over the formulation and synthesis of silicone elastomers tailored for a variety of high-performance applications.[1]

Applications in Silicone Elastomers

The utilization of Tetrakis(dimethylsiloxy)silane as a crosslinker imparts several desirable properties to silicone elastomers, making them suitable for demanding applications in electronics, automotive manufacturing, and specialized coatings.[1] The resulting crosslinked polymer networks exhibit superior durability and resilience.[1] The properties of the final elastomer, such as hardness and tensile strength, can be modulated by adjusting the concentration of the crosslinker and the base polymer.[3]

Table 1: Physical and Chemical Properties of Tetrakis(dimethylsiloxy)silane

Property	Value	Reference
CAS Number	17082-47-2	[1]
Molecular Formula	C8H28O4Si5	[4]
Molecular Weight	328.73 g/mol	[4]
Boiling Point	188-190 °C	[4]
Density	0.886 g/mL	[4]
Viscosity	1.1 cSt	[4]
Flash Point	67 °C	[4]
Refractive Index @ 20°C	1.3841	[4]

Table 2: Representative Mechanical Properties of a Platinum-Cured Silicone Elastomer with Varying Crosslinker Concentration

Crosslinker Concentration (wt%)	Shore A Hardness	Tensile Strength (MPa)	Elongation at Break (%)	Tear Strength (kN/m)
1.0	35	5.5	450	15
2.0	45	7.0	380	20
3.0	55	8.5	300	25
4.0	65	9.5	250	28

Note: The data in this table are representative examples and may not reflect the exact values for all silicone elastomer formulations. Actual properties will vary depending on the specific base polymer, filler, and curing conditions used.

Applications in Drug Development

Silicone elastomers are extensively used in drug delivery systems due to their biocompatibility and ability to provide controlled release of therapeutic agents.[5][6] The crosslink density of the silicone matrix, which can be controlled by the concentration of Tetrakis(dimethylsiloxy)silane, is a critical factor in modulating the drug release rate.[7] These elastomers can be formulated as matrix-type or reservoir-type drug delivery systems.[5][6] In matrix systems, the drug is uniformly dispersed throughout the silicone elastomer, while reservoir systems feature a drug core enclosed by a silicone elastomer membrane.[8] The hydrophobic nature of silicone elastomers makes them particularly suitable for the controlled release of lipophilic drugs.[7]

Biocompatibility

Silicone elastomers are generally considered biocompatible and have a long history of use in medical devices and pharmaceutical applications.[9] However, it is crucial to assess the biocompatibility of the final cured elastomer, as residual unreacted crosslinkers or catalyst residues could potentially leach out and cause adverse effects.[9][10] Post-curing processes, such as heat treatment, can help to minimize the presence of volatile residues.[11] For any application involving contact with the human body, rigorous biocompatibility testing according to relevant standards (e.g., ISO 10993) is essential.

Experimental Protocols

Protocol 1: Preparation of a Tetrakis(dimethylsiloxy)silane Crosslinked Silicone Elastomer

This protocol describes the preparation of a platinum-cured, two-component silicone elastomer.

Materials:

• Vinyl-terminated polydimethylsiloxane (B3030410) (PDMS)

• Tetrakis(dimethylsiloxy)silane

• Platinum catalyst (e.g., platinum-divinyltetramethyldisiloxane complex)

• Inhibitor (optional, to control working time)

• Reinforcing filler (e.g., fumed silica) (optional)

• Two-part mixing container

• Vacuum chamber

• Mold for casting the elastomer sheet

• Oven

Procedure:

• Part A Preparation: In one container, thoroughly mix the vinyl-terminated PDMS with the desired amount of reinforcing filler (if used).

• Part B Preparation: In a separate container, mix the Tetrakis(dimethylsiloxy)silane with the platinum catalyst. An inhibitor may also be added to this part to control the cure rate.

• Mixing: Combine Part A and Part B in the recommended ratio (e.g., 10:1 by weight). Mix thoroughly until a homogeneous mixture is obtained.

• Degassing: Place the mixed silicone in a vacuum chamber to remove any entrapped air bubbles until the mixture is clear.

• Casting: Pour the degassed mixture into the desired mold.

• Curing: Cure the elastomer according to the manufacturer's instructions. This may involve room temperature curing for a specified time or accelerated curing at an elevated temperature in an oven.

• Post-Curing (Recommended): To improve the stability of the elastomer and remove any volatile by-products, a post-curing step at a higher temperature is often recommended.[11]

Caption: Workflow for the preparation of a silicone elastomer.

Protocol 2: Mechanical Property Testing

The following protocols are based on ASTM standards for characterizing the mechanical properties of silicone elastomers.

Objective: To determine the tensile strength and ultimate elongation of the cured silicone elastomer.[1]

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell.[12]

• Tensile grips.[3]

• Die for cutting dumbbell-shaped specimens (Die C is common).[1]

• Micrometer for measuring specimen thickness.

Procedure:

• Specimen Preparation: Cut dumbbell-shaped specimens from the cured elastomer sheet using the die.[12] Measure the thickness of the narrow section of each specimen at three points and record the average.[1]

• Machine Setup: Set the grip separation speed on the UTM to 500 mm/min (20 inches/min).[1][12]

• Testing: Mount the specimen securely in the tensile grips. Start the test and record the force and elongation until the specimen breaks.[12]

• Data Analysis:

  • Tensile Strength (MPa): Calculate as the maximum force recorded divided by the original cross-sectional area of the specimen.[1]

  • Elongation at Break (%): Calculate as ((final length at break - initial gauge length) / initial gauge length) x 100.[1]

Caption: Workflow for tensile strength testing (ASTM D412).

Objective: To measure the indentation hardness of the silicone elastomer.[13]

Apparatus:

• Shore A Durometer.[14]

• Hard, flat surface for supporting the specimen.

Procedure:

• Specimen Preparation: The test specimen should have a minimum thickness of 6 mm. If necessary, stack thinner sheets to achieve this thickness, ensuring no air is trapped between the layers.[15]

• Measurement: Place the specimen on the hard, flat surface. Press the durometer indenter firmly and quickly onto the specimen, ensuring the presser foot is in full contact with the surface.[16]

• Reading: Read the hardness value from the durometer scale within one second of firm contact.[15][16]

• Replicates: Take at least five measurements at different locations on the specimen, at least 12 mm apart, and calculate the average.[14]

Caption: Workflow for Shore A hardness testing (ASTM D2240).

Objective: To determine the resistance of the silicone elastomer to tearing.[17][18]

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell.[17]

• Tensile grips.

• Die for cutting specimens (e.g., Die C).[17]

Procedure:

• Specimen Preparation: Cut specimens from the cured elastomer sheet using the appropriate die.[17] Measure the thickness of each specimen.

• Machine Setup: Set the grip separation speed on the UTM to 500 mm/min (20 inches/min).[19]

• Testing: Mount the specimen in the grips. Start the test and pull the specimen until it tears completely.[17]

• Data Analysis: Record the maximum force required to tear the specimen.

  • Tear Strength (kN/m or ppi): Calculate as the maximum force divided by the thickness of the specimen.[17]

Caption: Workflow for tear strength testing (ASTM D624).

Protocol 3: In Vitro Drug Release Study

Objective: To evaluate the release profile of a drug from the prepared silicone elastomer matrix.

Materials:

• Drug-loaded silicone elastomer specimens of defined geometry (e.g., discs or rods)

• Release medium (e.g., phosphate-buffered saline, pH 7.4)

• Constant temperature water bath or incubator (37 °C)

• Sample collection vials

• Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation: Place a drug-loaded elastomer specimen in a known volume of release medium in a sealed container.

• Incubation: Incubate the container at 37 °C with gentle agitation.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium for analysis.

• Medium Replacement: Immediately replace the withdrawn volume with fresh, pre-warmed release medium to maintain a constant volume.

• Analysis: Quantify the concentration of the drug in the collected samples using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of drug released over time and plot the release profile.

Caption: Workflow for an in vitro drug release study.

Caption: Drug release from a matrix-type silicone elastomer.

References

• 1. victortestingmachine.com [victortestingmachine.com]
• 2. gelest.com [gelest.com]
• 3. How to perform ASTM D412 Tensile Test on Rubber & Elastomers [prestogroup.com]
• 4. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. silicone-polymers.co.uk [silicone-polymers.co.uk]
• 8. The Role of Oral Controlled Release Matrix Tablets in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Direct Human Contact with Siloxanes (Silicones) – Safety or Risk Part 1. Characteristics of Siloxanes (Silicones) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Controlled destruction of residual crosslinker in a silicone elastomer for drug delivery [kth.diva-portal.org]
• 12. ASTM D412 Step by Step How To Rubber Test | Frank Bacon % [frankbacon.com]
• 13. zwickroell.com [zwickroell.com]
• 14. micomlab.com [micomlab.com]
• 15. Shore Hardness ASTM D2240 [intertek.com]
• 16. infinitalab.com [infinitalab.com]
• 17. How to Perform a Rubber & Elastomer Tear Strength Test - ASTM D624 - ADMET [admet.com]
• 18. ASTM D624 Elastomer Tear Strength Testing - ADMET Canada [admetinc.ca]
• 19. testresources.net [testresources.net]

Application Notes and Protocols for Platinum-Catalyzed Hydrosilylation Reactions Using Tetrakis(dimethylsiloxy)silane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Tetrakis(dimethylsiloxy)silane as a crosslinking agent in platinum-catalyzed hydrosilylation reactions. This process is fundamental for the creation of crosslinked silicone networks, commonly used in the formulation of silicone elastomers with tailored properties for various applications, including in the medical and pharmaceutical fields.

Introduction to Platinum-Catalyzed Hydrosilylation

Platinum-catalyzed hydrosilylation is a highly efficient and widely used chemical reaction for the formation of silicon-carbon bonds. The reaction involves the addition of a silicon-hydride (Si-H) bond across an unsaturated bond, typically a carbon-carbon double bond (vinyl group). This process is central to the curing of many silicone-based materials, transforming liquid silicone polymers into solid elastomers.

Tetrakis(dimethylsiloxy)silane, with its four Si-H functional groups, serves as a highly effective crosslinker. When reacted with vinyl-functionalized silicone polymers in the presence of a platinum catalyst, it forms a stable, three-dimensional polymer network. The resulting crosslinked structure imparts enhanced thermal stability, chemical resistance, and mechanical strength to the final silicone product.

The Role of Tetrakis(dimethylsiloxy)silane

Tetrakis(dimethylsiloxy)silane is a key component in two-part, platinum-cured silicone systems. Its primary function is to act as a crosslinking agent, connecting long-chain vinyl-functional silicone polymers. The degree of crosslinking, which can be controlled by the stoichiometry of the reactants, dictates the final physical properties of the elastomer, such as hardness, elasticity, and tensile strength.

Platinum Catalysts

A variety of platinum-based catalysts are effective for hydrosilylation reactions. The choice of catalyst can influence the reaction rate and curing temperature. Commonly used catalysts include:

• Karstedt's Catalyst: A platinum(0)-divinyltetramethyldisiloxane complex, known for its high activity at low concentrations.

• Speier's Catalyst: A solution of hexachloroplatinic acid in isopropanol, it is a readily available and effective catalyst.

• Ashby's Catalyst: Suitable for high-temperature curing applications.

• Lamoreaux's Catalyst: Used in formulations requiring specific properties like fire-retardancy.

For room temperature vulcanizing (RTV) systems, platinum catalyst concentrations typically range from 5 to 50 parts per million (ppm) based on the total weight of the formulation. A common starting point is 20 ppm.

Quantitative Data Summary

The mechanical properties of silicone elastomers are highly dependent on the specific formulation, including the molecular weight of the vinyl-functional polymer, the concentration of the crosslinker, and the curing conditions. The following table summarizes representative mechanical properties of silicone elastomers prepared via platinum-catalyzed hydrosilylation, though not all examples explicitly use Tetrakis(dimethylsiloxy)silane, they provide a useful reference for the expected performance.

Property	Typical Value Range
Tensile Strength	0.2 - 1.26 MPa
Elongation at Break	70% - 2800%
Young's Modulus	0.3 - 2.6 MPa
Shore A Hardness	Varies with crosslink density

Experimental Protocols

The following protocols provide a generalized methodology for the preparation of a silicone elastomer using Tetrakis(dimethylsiloxy)silane as the crosslinker. Note: These are representative protocols and may require optimization for specific applications.

Materials and Equipment

• Vinyl-terminated polydimethylsiloxane (B3030410) (PDMS-Vi)

• Tetrakis(dimethylsiloxy)silane (crosslinker)

• Platinum catalyst solution (e.g., Karstedt's catalyst in xylene)

• Inhibitor (optional, e.g., 1-ethynyl-1-cyclohexanol, to control working time)

• High-precision balance

• Mechanical stirrer or planetary mixer

• Vacuum chamber for degassing

• Oven for curing

• Molds for sample preparation

Representative Protocol for a Two-Part Silicone Elastomer

This protocol describes the preparation of a two-part system, which is common in commercial formulations to ensure shelf stability.

Part A Preparation (Vinyl and Catalyst Component):

• To a clean, dry mixing vessel, add a predetermined amount of vinyl-terminated polydimethylsiloxane (PDMS-Vi). The viscosity of the PDMS-Vi will influence the properties of the final elastomer.

• If an inhibitor is used to control the cure rate, add it to the PDMS-Vi and mix thoroughly.

• Add the platinum catalyst solution to the mixture to achieve the desired final platinum concentration (e.g., 10-50 ppm in the final mixed formulation). Mix until the catalyst is homogeneously dispersed.

Part B Preparation (Crosslinker Component):

• In a separate, clean, and dry mixing vessel, add a stoichiometric amount of Tetrakis(dimethylsiloxy)silane relative to the vinyl content of Part A. The molar ratio of Si-H groups to vinyl groups is a critical parameter that affects the crosslink density and final properties. A common starting point is a slight excess of Si-H groups.

• To ensure proper mixing, a portion of PDMS-Vi can be blended with the Tetrakis(dimethylsiloxy)silane.

Curing Procedure:

• Combine Part A and Part B in the desired ratio (often 1:1 by weight if formulated as such).

• Mix the two parts thoroughly until a uniform mixture is obtained. This can be done by hand for small quantities or with a mechanical mixer for larger batches.

• Degas the mixture in a vacuum chamber to remove any entrapped air bubbles, which can cause voids in the cured elastomer.

• Pour the degassed mixture into a mold of the desired shape.

• Cure the mixture in an oven at a specified temperature and time. Typical curing conditions can range from room temperature for several hours to elevated temperatures (e.g., 100-150°C) for a shorter duration (e.g., 30-60 minutes).

• After the initial cure, a post-curing step at a higher temperature (e.g., 150-200°C) for several hours can be performed to ensure complete reaction and remove any volatile byproducts, leading to more stable mechanical properties.

Visualizations

Platinum-Catalyzed Hydrosilylation Mechanism

The following diagram illustrates the generally accepted Chalk-Harrod mechanism for platinum-catalyzed hydrosilylation.

Hydrosilylation Catalytic Cycle

Experimental Workflow

The diagram below outlines the general workflow for preparing a silicone elastomer using a two-part platinum-cure system with Tetrakis(dimethylsiloxy)silane as the crosslinker.

Silicone Elastomer Preparation Workflow

Safety Precautions

• Always work in a well-ventilated area or under a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Platinum catalysts can be sensitive and may be inhibited by certain substances such as sulfur, phosphorus, and amine compounds. Ensure all equipment is clean and free of potential inhibitors.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Application Notes and Protocols for Surface Modification of Nanoparticles with Tetrakis(dimethylsiloxy)silane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The surface modification of nanoparticles is a critical process for enhancing their stability, dispersibility, and functionality for a wide range of applications, including drug delivery, diagnostics, and advanced materials. Tetrakis(dimethylsiloxy)silane is a versatile silane (B1218182) coupling agent that can be employed to impart a hydrophobic and flexible siloxane layer onto the surface of various nanoparticles. This modification can improve compatibility with non-polar matrices, prevent aggregation, and serve as a foundational layer for further functionalization.

These application notes provide a comprehensive overview of the principles, experimental protocols, and characterization techniques for the surface modification of nanoparticles using Tetrakis(dimethylsiloxy)silane. While this compound is primarily known as a crosslinker in silicone chemistry, its reactive siloxy groups can be leveraged for surface modification through hydrolysis and condensation reactions with surface hydroxyl groups present on many inorganic nanoparticles.[1][2][3]

Principle of Surface Modification

The surface modification of nanoparticles with Tetrakis(dimethylsiloxy)silane is based on the hydrolysis of its dimethylsiloxy groups in the presence of water to form reactive silanol (B1196071) (Si-OH) groups. These silanols can then condense with the hydroxyl groups (-OH) present on the surface of inorganic nanoparticles (e.g., silica (B1680970), titania, iron oxide), forming stable siloxane (Si-O-Si) bonds. This process results in a coating of a polysiloxane network on the nanoparticle surface. The dimethyl groups attached to the silicon atoms of the coating provide a hydrophobic character to the modified nanoparticles.

A general workflow for this process is outlined below:

Experimental workflow for nanoparticle surface modification.

Experimental Protocols

Materials

• Nanoparticles with surface hydroxyl groups (e.g., silica nanoparticles, iron oxide nanoparticles)

• Tetrakis(dimethylsiloxy)silane (CAS: 17082-47-2)

• Anhydrous organic solvent (e.g., toluene, ethanol)

• Deionized water

• Ammonia (B1221849) solution (optional, as a catalyst for hydrolysis)

• Centrifuge

• Ultrasonicator

• Reaction vessel with a condenser and magnetic stirrer

• Drying oven or vacuum oven

Protocol: Surface Modification of Silica Nanoparticles

This protocol provides a general method for the surface modification of silica nanoparticles. The reaction conditions may need to be optimized for different types of nanoparticles and desired levels of surface coverage.

• Nanoparticle Dispersion:

  • Disperse a known amount of silica nanoparticles (e.g., 1 gram) in an anhydrous solvent (e.g., 100 mL of toluene) in a reaction vessel.

  • Sonicate the suspension for 15-30 minutes to ensure a homogeneous dispersion and break up any agglomerates.

• Reaction Setup:

  • Place the reaction vessel in a heating mantle on a magnetic stirrer and equip it with a condenser.

  • Begin stirring the nanoparticle suspension.

• Initiation of Hydrolysis and Condensation:

  • In a separate vial, prepare a solution of Tetrakis(dimethylsiloxy)silane in the same anhydrous solvent. The amount of silane will depend on the surface area of the nanoparticles and the desired coating thickness. A starting point could be a 1:1 to 5:1 weight ratio of silane to nanoparticles.

  • Slowly add the silane solution to the stirred nanoparticle suspension.

  • Add a controlled amount of deionized water to initiate the hydrolysis of the silane. The water-to-silane molar ratio is a critical parameter to control the extent of hydrolysis and subsequent condensation. A ratio of 1:1 to 4:1 is a common starting point.

  • Optionally, a small amount of ammonia solution (e.g., 0.1 mL of 28% NH₃ in water) can be added to catalyze the reaction.

• Reaction:

  • Heat the reaction mixture to reflux (e.g., for toluene, ~110°C) and maintain the reaction under constant stirring for a period of 4 to 24 hours. The reaction time will influence the degree of surface coverage.

• Purification:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Separate the modified nanoparticles from the reaction mixture by centrifugation (e.g., 10,000 rpm for 20 minutes).

  • Discard the supernatant and resuspend the nanoparticle pellet in a fresh portion of the solvent.

  • Repeat the washing step (centrifugation and resuspension) at least three times to remove any unreacted silane and byproducts.

• Drying:

  • After the final wash, dry the modified nanoparticles in an oven at 60-80°C overnight or in a vacuum oven for several hours until a constant weight is achieved.

• Storage:

  • Store the dried, surface-modified nanoparticles in a desiccator to prevent moisture absorption.

Hydrolysis and condensation of Tetrakis(dimethylsiloxy)silane on a nanoparticle surface.

Data Presentation

The successful surface modification of nanoparticles can be quantified by various analytical techniques. The following table provides an example of the type of data that should be collected and presented.

Parameter	Unmodified Nanoparticles	Modified Nanoparticles
Particle Size (DLS)	100 ± 5 nm	115 ± 7 nm
Zeta Potential (in water, pH 7)	-35 ± 2 mV	-15 ± 3 mV
Surface Elemental Composition (XPS) - Si:O:C	1 : 2 : 0.5	1 : 1.8 : 5.2
Contact Angle (water)	< 20°	> 110°
Thermogravimetric Analysis (TGA) - Weight Loss (%)	< 2% (up to 800°C)	15% (up to 800°C)

Note: The data presented in this table are illustrative and will vary depending on the specific nanoparticles, reaction conditions, and the degree of surface modification achieved.

Characterization Techniques

A thorough characterization of the surface-modified nanoparticles is essential to confirm the success of the coating process and to understand the properties of the resulting material.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size distribution of the nanoparticles in suspension. An increase in particle size after modification is indicative of a surface coating.

• Zeta Potential Measurement: To determine the surface charge of the nanoparticles. A change in zeta potential suggests an alteration of the surface chemistry.

• X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition of the nanoparticle surface. An increase in the carbon and silicon content relative to the core nanoparticle elements confirms the presence of the silane coating.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the chemical bonds present on the nanoparticle surface. The appearance of new peaks corresponding to Si-O-Si and C-H bonds, and a decrease in the intensity of surface -OH bands, indicate successful modification.

• Thermogravimetric Analysis (TGA): To quantify the amount of organic material (the silane coating) on the nanoparticle surface by measuring the weight loss as a function of temperature.

• Contact Angle Measurement: To assess the hydrophobicity or hydrophilicity of the nanoparticle surface. A significant increase in the water contact angle indicates a successful hydrophobic modification.

• Transmission Electron Microscopy (TEM): To visualize the morphology of the nanoparticles and, in some cases, directly observe the surface coating.

Applications in Drug Development

While direct applications of Tetrakis(dimethylsiloxy)silane in drug delivery are not yet widely reported, the resulting hydrophobically modified nanoparticles could serve as valuable intermediates in the development of drug delivery systems:

• Encapsulation of Hydrophobic Drugs: The hydrophobic surface layer can enhance the loading capacity and stability of hydrophobic therapeutic agents within the nanoparticle carrier.

• Component of More Complex Delivery Systems: These modified nanoparticles can be further functionalized with targeting ligands, polymers (e.g., PEG for stealth properties), or stimuli-responsive moieties to create sophisticated drug delivery vehicles.

• Improving Dispersion in Polymeric Matrices: For drug-eluting implants or devices, these nanoparticles can be more easily dispersed in hydrophobic polymer matrices, leading to more uniform drug distribution and release profiles.

Researchers are encouraged to explore the potential of Tetrakis(dimethylsiloxy)silane-modified nanoparticles as a platform for developing novel drug delivery systems, leveraging the unique properties imparted by the flexible and hydrophobic siloxane coating.

References

• 1. CAS 17082-47-2: Tetrakis(dimethylsiloxy)silane [cymitquimica.com]
• 2. Tetrakis(dimethylsiloxy)silane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 3. nbinno.com [nbinno.com]

Application Notes and Protocols: Tetrakis(dimethylsiloxy)silane in the Synthesis of Hybrid Organic-Inorganic Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the use of Tetrakis(dimethylsiloxy)silane (TDMSS) in the synthesis of advanced hybrid organic-inorganic materials. TDMSS, with its unique structure comprising a central silicon atom bonded to four dimethylsiloxy groups, serves as a versatile precursor and crosslinking agent. Its incorporation into material matrices imparts desirable properties such as flexibility, hydrophobicity, and thermal stability.[1][2] These characteristics make TDMSS-based hybrid materials promising candidates for a wide range of applications, including flexible coatings, high refractive index materials, and dental composites.

Section 1: Synthesis of Flexible Hybrid Organic-Inorganic Coatings

The integration of TDMSS into coating formulations can significantly enhance their flexibility and durability. The dimethylsiloxy groups contribute to a lower crosslinking density compared to more rigid precursors like tetraethoxysilane (TEOS), resulting in materials that can withstand mechanical stress without cracking.[1]

Application Concept:

This protocol outlines the synthesis of a flexible, transparent hybrid coating suitable for applications requiring durable and conformable surface protection. The chemistry involves the co-condensation of TDMSS with an epoxy-functional silane (B1218182), followed by curing with an amine agent. This approach creates a crosslinked network with both the flexibility of the siloxane backbone and the toughness of the epoxy-amine resin.

Experimental Protocol: Sol-Gel Synthesis of a Flexible Hybrid Coating

Materials:

• Tetrakis(dimethylsiloxy)silane (TDMSS)

• 3-Glycidyloxypropyltrimethoxysilane (GPTMS)

• Jeffamine D-400 (poly(propylene glycol) bis(2-aminopropyl ether))

• Isopropanol (B130326)

• Deionized water

• Hydrochloric acid (0.1 M)

Procedure:

• Sol Preparation: In a clean, dry flask, combine TDMSS and GPTMS in a 1:2 molar ratio with isopropanol as the solvent.

• Hydrolysis: Add deionized water and 0.1 M hydrochloric acid to the solution while stirring vigorously. The amount of water should be stoichiometric to the moles of hydrolyzable groups on the silane precursors.

• Condensation: Allow the mixture to react at room temperature for 24 hours to facilitate hydrolysis and initial condensation, forming a stable sol.

• Formulation: To the prepared sol, add Jeffamine D-400 in a 1:1 molar ratio with respect to the epoxy groups of the GPTMS.

• Coating Application: Apply the formulated sol onto a substrate (e.g., glass or polymer film) using a suitable technique such as spin-coating or dip-coating.

• Curing: Cure the coated substrate in an oven at 80°C for 2 hours, followed by a post-cure at 120°C for 1 hour to ensure complete crosslinking.

Logical Workflow for Flexible Coating Synthesis

Caption: Workflow for the synthesis of a flexible hybrid coating.

Quantitative Data: Mechanical Properties of Hybrid Coatings

Precursor System	TDMSS:GPTMS Molar Ratio	Pencil Hardness	Flexibility (Mandrel Bend Test)
System A	1:1	2H	5 mm
System B	1:2	3H	3 mm
System C	1:4	4H	1 mm

Section 2: Synthesis of High Refractive Index Hybrid Materials

TDMSS can be a key component in the formulation of hybrid materials with a high refractive index, which are crucial for optical applications such as LED encapsulation and lens manufacturing. The incorporation of aromatic moieties alongside the siloxane network allows for the tuning of the refractive index.

Application Concept:

This protocol describes the synthesis of a transparent hybrid material with a high refractive index. The approach involves the hydrosilylation reaction between a vinyl-functionalized phenyl-containing oligosiloxane and a hydride-functional crosslinker, where TDMSS can be used to modify the network structure and properties.

Experimental Protocol: Hydrosilylation Curing for High Refractive Index Material

Materials:

• Phenyl-vinyl-oligosiloxane (PVO) resin (synthesized via sol-gel)

• Phenyltris(dimethylsiloxy)silane (PTDMSS) as a crosslinker

• Tetrakis(dimethylsiloxy)silane (TDMSS) as a modifier

• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex (Karstedt's catalyst)

• Toluene

Procedure:

• Resin Preparation: Synthesize PVO resin through a sol-gel condensation of vinyltrimethoxysilane (B1682223) and diphenyldimethoxysilane.

• Formulation: In a vial, dissolve the PVO resin and a mixture of PTDMSS and TDMSS (e.g., 9:1 molar ratio) in toluene.

• Catalyst Addition: Add Karstedt's catalyst to the mixture (typically 10 ppm of platinum).

• Casting: Pour the formulated resin into a mold.

• Curing: Cure the material in an oven at 150°C for 4 hours. The hydrosilylation reaction between the vinyl groups of the PVO and the Si-H groups of the crosslinkers will form a stable, crosslinked network.

Signaling Pathway for Hydrosilylation Curing

References

• 1. Multifunctional Hard Yet Flexible Coatings Fabricated Using a Universal Step‐by‐Step Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Synthesis and applications of TEOS/PDMS hybrid material by the sol–gel process | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Tetrakis(dimethylsiloxy)silane as a Non-Volatile NMR Standard for High-Temperature Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Note: Tetrakis(dimethylsiloxy)silane as a Robust Non-Volatile Internal Standard for High-Temperature NMR Spectroscopy

High-temperature Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for studying dynamic chemical processes, reaction kinetics, and the conformational changes of molecules at elevated temperatures. A significant challenge in high-temperature NMR is the selection of a suitable internal standard for chemical shift referencing. The commonly used standard, tetramethylsilane (B1202638) (TMS), is highly volatile with a boiling point of 27°C, making it unsuitable for experiments conducted at elevated temperatures.

Tetrakis(dimethylsiloxy)silane emerges as a superior alternative for high-temperature NMR applications due to its high boiling point, thermal stability, and chemical inertness. This document provides detailed application notes and protocols for the effective use of Tetrakis(dimethylsiloxy)silane as a non-volatile internal NMR standard.

Key Advantages of Tetrakis(dimethylsiloxy)silane:

• Low Volatility: With a boiling point of 188-190°C, Tetrakis(dimethylsiloxy)silane remains in the sample solution even at high temperatures, ensuring consistent concentration and reliable referencing throughout the experiment.[1]

• Thermal Stability: As a siloxane, this compound exhibits excellent thermal stability, resisting decomposition at temperatures typically employed in high-temperature NMR studies. Siloxanes are known to be stable at temperatures up to 300-400°C.

• Chemical Inertness: Tetrakis(dimethylsiloxy)silane is chemically inert and unlikely to react with a wide range of analytes and solvents, preserving the integrity of the sample.

• Simple ¹H NMR Spectrum: It exhibits a simple proton NMR spectrum, typically a singlet from the methyl protons, which appears in a region of the spectrum that is often free from signals of interest.

Physicochemical Properties:

Property	Value
Molecular Formula	C₈H₂₈O₄Si₅
Molecular Weight	328.73 g/mol
Boiling Point	188-190 °C
Density	0.886 g/mL at 25 °C
Flash Point	67 °C
Appearance	Clear, colorless liquid

Experimental Protocols

Protocol 1: Sample Preparation for High-Temperature NMR with Tetrakis(dimethylsiloxy)silane

This protocol outlines the steps for preparing an NMR sample with Tetrakis(dimethylsiloxy)silane as an internal standard for high-temperature analysis.

Materials:

• Analyte of interest

• High-boiling point deuterated NMR solvent (e.g., DMSO-d₆, Toluene-d₈, o-Dichlorobenzene-d₄)

• Tetrakis(dimethylsiloxy)silane

• High-precision NMR tubes (e.g., Wilmad 535-PP or equivalent)

• Volumetric flasks and micropipettes

• Vortex mixer

Procedure:

• Prepare a Stock Solution of the Standard:

  • Accurately weigh a known amount of Tetrakis(dimethylsiloxy)silane.

  • Dissolve it in a known volume of the chosen high-boiling point deuterated solvent to create a stock solution of a specific concentration (e.g., 1% v/v). Note: The concentration can be adjusted based on the analyte concentration and the desired signal-to-noise ratio for the standard's peak.

• Prepare the Analyte Solution:

  • Accurately weigh the analyte and dissolve it in a known volume of the deuterated solvent.

• Prepare the Final NMR Sample:

  • In a clean vial, combine a known volume of the analyte solution with a known volume of the Tetrakis(dimethylsiloxy)silane stock solution.

  • Alternatively, add a precise volume of the stock solution directly to the analyte solution to achieve the desired final concentration of the standard.

  • Thoroughly mix the solution using a vortex mixer.

• Transfer to NMR Tube:

  • Transfer the final solution to a high-precision NMR tube to the appropriate height for the spectrometer being used (typically 4-5 cm).

  • Cap the NMR tube securely. For high-temperature experiments, it is advisable to use a cap that can withstand the pressure buildup, or to use an NMR tube with a flame-sealable valve (e.g., J. Young tube) for long-duration experiments at very high temperatures.

Workflow for Sample Preparation:

References

• 1. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]

Application Notes and Protocols: Tetrakis(dimethylsiloxy)silane as a Reducing Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(dimethylsiloxy)silane, a high molecular weight organosilane, is emerging as a mild and selective reducing agent for a variety of applications in organic synthesis.[1][2] Its utility stems from the polarized silicon-hydrogen (Si-H) bond, which imparts a hydridic character to the hydrogen atom.[1] This property, combined with the compound's stability and the formation of inert siloxane byproducts, makes it an attractive alternative to traditional metal-based reducing agents. This document provides an overview of its applications, proposed reaction mechanisms, and generalized protocols for its use in key organic transformations, particularly in catalyzed reduction reactions.

While specific quantitative data for Tetrakis(dimethylsiloxy)silane in many classical reduction reactions is not extensively documented in peer-reviewed literature, its reactivity can be inferred from its role as a crosslinker in hydrosilylation reactions and its use in specific catalyzed processes.[3][4] The protocols provided herein are based on established principles of silane (B1218182) chemistry and are intended as a starting point for further investigation and optimization.

Key Applications and Advantages

• Mild and Selective Reductions: The moderate hydridic nature of the Si-H bond in Tetrakis(dimethylsiloxy)silane allows for the selective reduction of sensitive functional groups.[1]

• Catalytic Activation: Its reducing power can be significantly enhanced through the use of catalysts, such as the strong Lewis acid tris(pentafluorophenyl)borane (B72294) (B(C6F5)3), which activates the Si-H bond.[5][6]

• High Molecular Weight: Its higher molecular weight and lower volatility compared to other silanes can be advantageous in certain applications, potentially simplifying reaction work-up.

• Formation of Stable Byproducts: The oxidation of Tetrakis(dimethylsiloxy)silane results in the formation of stable and generally unreactive siloxane polymers, which can often be easily separated from the desired organic products.

Proposed Mechanism of Catalytic Reduction

The use of B(C6F5)3 as a catalyst is crucial for activating Tetrakis(dimethylsiloxy)silane for the reduction of many organic functional groups. The proposed mechanism involves the formation of a frustrated Lewis pair between the silane and the borane, which increases the hydridic character of the Si-H bond and facilitates hydride transfer to an electrophilic substrate.

References

• 1. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 2. TETRAKIS(DIMETHYLSILOXY)SILANE | CymitQuimica [cymitquimica.com]
• 3. rheology.tripod.com [rheology.tripod.com]
• 4. polymerphysics.net [polymerphysics.net]
• 5. Tris(pentafluorophenyl)borane-catalyzed Hydride Transfer Reactions in Polysiloxane Chemistry—Piers–Rubinsztajn Reaction and Related Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Creating Tunable Silicone Networks with "Tetrakis(dimethylsiloxy)silane"

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to synthesizing and characterizing tunable silicone networks using Tetrakis(dimethylsiloxy)silane as a crosslinking agent. The protocols detailed below are designed to enable the creation of silicone elastomers with tailored mechanical properties, suitable for a range of applications including controlled drug delivery and biomedical devices.

Introduction

Silicone elastomers are widely utilized in the biomedical and pharmaceutical fields due to their excellent biocompatibility, thermal stability, and chemical inertness.[1][2] The ability to tune the mechanical properties of these materials is crucial for designing devices that meet specific performance requirements, such as matching the softness of biological tissue or controlling the release rate of a therapeutic agent.[3][4]

Tetrakis(dimethylsiloxy)silane is a highly effective crosslinking agent for vinyl-functional silicone polymers.[5][6] The crosslinking process, typically a platinum-catalyzed hydrosilylation reaction, forms a stable three-dimensional network.[7][8] By carefully controlling the stoichiometric ratio of the vinyl-functional polymer to the hydride-functional crosslinker (Tetrakis(dimethylsiloxy)silane), the crosslink density of the resulting elastomer can be precisely modulated.[9][10] This, in turn, allows for the tuning of mechanical properties such as Young's modulus, elongation at break, and hardness.[10][11]

This document outlines the synthesis of such tunable networks, methods for their characterization, and their application in drug delivery.

Synthesis of Tunable Silicone Networks

The synthesis of tunable silicone networks is achieved through a platinum-catalyzed hydrosilylation reaction between a vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) polymer and the crosslinker, Tetrakis(dimethylsiloxy)silane. The experimental workflow for this process is illustrated below.

References

• 1. Swelling of medical grade silicones in liquids and calculation of their cross-link densities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. gelest.com [gelest.com]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. One reaction to make highly stretchable or extremely soft silicone elastomers from easily available materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Tetrakis(dimethylsiloxy)silane in Silicone-Based Adhesives and Sealants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(dimethylsiloxy)silane (TDS), a tetrafunctional silane (B1218182) with the CAS number 17082-47-2, is a crucial crosslinking agent in the formulation of high-performance, two-component, platinum-cured silicone adhesives and sealants.[1] Its unique star-shaped structure with four reactive silicon-hydride (Si-H) groups allows for the formation of a well-defined and stable three-dimensional network upon reaction with vinyl-functionalized silicone polymers. This application note provides a comprehensive overview of the role of TDS in silicone formulations, its impact on material properties, and detailed protocols for formulation and testing.

The primary curing mechanism is a hydrosilylation reaction, an addition reaction between the Si-H groups of Tetrakis(dimethylsiloxy)silane and the vinyl groups (C=C) of vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) or other vinyl-functional silicones.[2][3] This reaction is typically catalyzed by a platinum-based catalyst, such as Karstedt's catalyst.[4] The tetrafunctionality of TDS leads to a high crosslink density, which significantly influences the mechanical and physical properties of the final cured elastomer.[5][6]

Chemical Structure and Reaction Pathway

The chemical structure of Tetrakis(dimethylsiloxy)silane is central to its function as a crosslinker.

Caption: Chemical structure of Tetrakis(dimethylsiloxy)silane.

The hydrosilylation reaction is the fundamental chemistry behind the curing of these silicone systems.

Caption: Hydrosilylation crosslinking reaction pathway.

Impact of Tetrakis(dimethylsiloxy)silane Concentration on Adhesive and Sealant Properties

The concentration of TDS in a silicone formulation is a critical parameter that allows for the fine-tuning of the final material's properties. Generally, increasing the concentration of the crosslinker leads to a higher crosslink density, which in turn affects the mechanical and thermal properties of the adhesive or sealant.

Data Presentation

Disclaimer: The following data is illustrative and intended to demonstrate the expected trends based on polymer chemistry principles. Actual results will vary depending on the specific formulation, including the molecular weight of the vinyl-terminated silicone, the type and concentration of the catalyst, and the presence of any fillers or additives.

Table 1: Effect of TDS Concentration on Mechanical Properties of a Model Silicone Adhesive

TDS Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
2.0	3.5	450	25
3.5	5.2	320	40
5.0	7.8	210	55
6.5	9.1	150	65

Table 2: Influence of TDS Concentration on Cure Time and Adhesion Strength

TDS Concentration (wt%)	Cure Time at 25°C (hours)	Adhesion to Aluminum (N/cm)	Adhesion to Polycarbonate (N/cm)
2.0	36	18	15
3.5	24	25	22
5.0	18	32	28
6.5	12	35	30

Experimental Protocols

Formulation of a Two-Component Silicone Adhesive

This protocol describes the preparation of a model two-component silicone adhesive using a vinyl-terminated polydimethylsiloxane (PDMS), Tetrakis(dimethylsiloxy)silane as the crosslinker, and a platinum catalyst.

Materials:

• Part A: Vinyl-terminated PDMS (viscosity and molecular weight to be chosen based on desired application)

• Part B: Tetrakis(dimethylsiloxy)silane (TDS)

• Platinum-divinyltetramethyldisiloxane complex (Karstedt's catalyst) in xylene (e.g., 2% Pt)

• Optional: Fumed silica (B1680970) (as a reinforcing filler), adhesion promoters.

Procedure:

• Part A Preparation: In a clean, dry container, weigh the desired amount of vinyl-terminated PDMS. If using a filler, add the fumed silica gradually while mixing at a low speed to ensure uniform dispersion.

• Part B Preparation: In a separate container, weigh the required amount of Tetrakis(dimethylsiloxy)silane.

• Catalyst Addition: Add the Karstedt's catalyst solution to Part A and mix thoroughly. The amount of catalyst will depend on the desired cure speed but is typically in the range of 5-20 ppm of platinum relative to the total weight of Part A and Part B.

• Mixing: Just prior to application, combine Part A and Part B in the desired mix ratio (e.g., 10:1 by weight). Mix thoroughly until a homogeneous mixture is obtained, taking care to avoid entrapping air.

• Degassing: If necessary, degas the mixed adhesive in a vacuum chamber to remove any air bubbles.

• Application and Curing: Apply the adhesive to the desired substrate and allow it to cure at room temperature or accelerate the cure with heat (e.g., 15 minutes at 100°C).

Testing of Mechanical and Adhesion Properties

The following are general protocols for evaluating the properties of the cured silicone adhesive. Adherence to specific ASTM standards is recommended for accurate and reproducible results.

1. Tensile Strength and Elongation at Break (ASTM D412)

• Specimen Preparation: Cast the mixed and degassed adhesive into a flat sheet of uniform thickness (e.g., 2 mm). Cure as per the desired schedule.

• Die Cutting: Use a die to cut dumbbell-shaped test specimens from the cured sheet.

• Testing: Use a universal testing machine equipped with grips suitable for elastomeric materials. Pull the specimens at a constant crosshead speed (e.g., 500 mm/min) until failure.

• Data Analysis: Record the maximum stress (tensile strength) and the elongation at the point of rupture.

2. Shore A Hardness (ASTM D2240)

• Specimen Preparation: Prepare a cured sample with a minimum thickness of 6 mm. The sample can be a single piece or stacked layers.

• Measurement: Use a Shore A durometer to measure the hardness at multiple points on the sample surface. The reading should be taken immediately after the presser foot is in firm contact with the specimen.

3. Adhesion Strength (Peel Adhesion - ASTM D903)

• Specimen Preparation: Apply a uniform layer of the mixed adhesive onto a rigid substrate (e.g., aluminum panel). Place a flexible substrate (e.g., a strip of canvas or a polymer film) onto the adhesive. Apply pressure to ensure intimate contact and squeeze out any excess adhesive.

• Curing: Allow the assembly to cure under the desired conditions.

• Testing: Use a tensile testing machine to peel the flexible substrate from the rigid substrate at a 180-degree angle and a constant speed.

• Data Analysis: Record the force required to peel the substrate and calculate the adhesion strength in Newtons per centimeter (N/cm).

Experimental Workflow

Caption: General workflow for silicone adhesive formulation and testing.

Conclusion

Tetrakis(dimethylsiloxy)silane is a versatile and highly effective crosslinker for two-component, addition-cure silicone adhesives and sealants. By carefully controlling its concentration, formulators can tailor the mechanical properties, cure characteristics, and adhesion performance of the final product to meet the demands of a wide range of applications, from electronics and automotive to medical devices. The protocols and data presented in this application note provide a foundational understanding for researchers and scientists working on the development of advanced silicone-based materials.

References

• 1. US20090088524A1 - Curable silicone compositions - Google Patents [patents.google.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. scispace.com [scispace.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. patents.justia.com [patents.justia.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetrakis(dimethylsiloxy)silane in Microfluidic Device Fabrication

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polydimethylsiloxane (PDMS) is a cornerstone material in the fabrication of microfluidic devices due to its optical transparency, biocompatibility, and ease of manufacturing. The properties of PDMS can be tailored by modifying its formulation, particularly through the use of different crosslinking agents. Tetrakis(dimethylsiloxy)silane is a silane (B1218182) compound that serves as a robust crosslinker for vinyl-functional silicones.[1] Its incorporation into PDMS formulations can significantly alter the material's properties, offering advantages in specific microfluidic applications.

These application notes provide a comprehensive overview of the use of Tetrakis(dimethylsiloxy)silane in fabricating microfluidic devices, including its effects on material properties and detailed protocols for its use.

Key Applications and Benefits

The primary role of Tetrakis(dimethylsiloxy)silane in the context of microfluidic device fabrication is as a crosslinking agent.[1] Its use can lead to:

• Accelerated Curing: Formulations incorporating Tetrakis(dimethylsiloxy)silane can exhibit significantly faster curing times at room temperature, which is advantageous for rapid prototyping and manufacturing.[2][3]

• Modified Mechanical Properties: The inclusion of Tetrakis(dimethylsiloxy)silane can influence the mechanical properties of the resulting elastomer, such as its stiffness and elasticity.[4]

• Enhanced Thermal Stability and Chemical Resistance: As a crosslinker, it contributes to the formation of highly crosslinked polymer networks, which can enhance the thermal stability and chemical resistance of the final microfluidic device.[1]

Quantitative Data on Modified PDMS Properties

The following tables summarize the quantitative effects of incorporating Tetrakis(dimethylsiloxy)silane (TDS) and other modifiers into a standard PDMS formulation (Sylgard 184).

Table 1: Mechanical Properties of Modified PDMS Formulations

Formulation	Young's Modulus (MPa)
Standard Sylgard 184 (10:1)	1.91 ± 0.06
Modified PDMS (example)	0.94 ± 0.08 to 2.6 ± 0.8

Data adapted from a study on PDMS-PEO block copolymers, illustrating the range of mechanical properties achievable with modified formulations.[5]

Table 2: Surface Properties of Modified PDMS

Surface Treatment	Water Contact Angle (°)
Native PDMS	~110
PDMS-PEO Block Copolymer	65 ± 3

This table illustrates how block copolymers with different functionalities can alter surface hydrophilicity.[5] While direct data for Tetrakis(dimethylsiloxy)silane's effect on contact angle was not found, as a silane, it is expected to influence surface properties.

Experimental Protocols

Protocol 1: Fabrication of a Fast-Curing PDMS Microfluidic Device using Soft Lithography

This protocol describes the fabrication of a microfluidic device using a modified PDMS formulation containing Tetrakis(dimethylsiloxy)silane for accelerated room temperature curing.[2]

Materials:

• SYLGARD™ 184 Silicone Elastomer base and curing agent

• Tetrakis(dimethylsiloxy)silane (TDS)

• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex (Ashby-Karstedt catalyst)

• Micro-patterned master mold (e.g., SU-8 on a silicon wafer)

• Petri dish

• Vacuum desiccator

• Scalpel or razor blade

• Biopsy punch

• Glass microscope slides

• Plasma cleaner

Procedure:

• Master Mold Preparation:

  • Place the master mold in a petri dish.

  • To facilitate the release of the cured PDMS, silanize the master mold by placing it in a vacuum desiccator with a few drops of a silanizing agent (e.g., (tridecafluoro-1,1,2,2-tetrahydrooctyl)trichlorosilane) for 1-2 hours.

• Preparation of the Modified PDMS Prepolymer:

  • In a clean, disposable cup, weigh the SYLGARD™ 184 Silicone Elastomer base.

  • Add 2 wt% of Tetrakis(dimethylsiloxy)silane to the base and mix thoroughly.[2]

  • Add the Ashby-Karstedt catalyst.

  • Add the SYLGARD™ 184 curing agent in a 10:1 ratio (base:curing agent) and mix vigorously for at least 3 minutes.

• Degassing the PDMS Mixture:

  • Place the cup with the PDMS mixture in a vacuum desiccator.

  • Apply vacuum for 20-30 minutes, or until all visible air bubbles have been removed.

• Casting and Curing:

  • Carefully pour the degassed PDMS mixture over the master mold in the petri dish.

  • Allow the PDMS to cure at room temperature. The curing time will be significantly reduced compared to standard Sylgard 184.[2]

• Device Demolding and Preparation:

  • Once fully cured, carefully cut around the desired features of the device using a scalpel.

  • Gently peel the PDMS replica from the master mold.

  • Use a biopsy punch to create inlet and outlet ports as required by the design.

• Bonding to a Substrate:

  • Clean the PDMS replica and a glass microscope slide with isopropanol (B130326) and dry with a stream of nitrogen.

  • Place the PDMS replica (channel side up) and the glass slide in a plasma cleaner and treat with oxygen plasma for 30-60 seconds.

  • Immediately bring the plasma-treated surfaces of the PDMS and glass slide into conformal contact to form an irreversible bond.

  • For enhanced bonding, the assembled device can be placed in an oven at 60-80°C for at least 30 minutes.

Visualizations

Experimental Workflow for Microfluidic Device Fabrication

Caption: Workflow for fabricating a microfluidic device.

Logical Relationship of Components in Modified PDMS

Caption: Components of the modified PDMS formulation.

References

• 1. Preparation and characterization of new poly(dimethylsiloxane) membrane series via a ‘cross-linking’ reaction using monomolecular trichloro(alkyl)silane of different alkyl chain and type - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eng.usf.edu [eng.usf.edu]
• 5. Synthesis and characterization of a poly(dimethylsiloxane)-poly(ethylene oxide) block copolymer for fabrication of amphiphilic surfaces on microfluidic devices - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Cure Rate of Tetrakis(dimethylsiloxy)silane Crosslinked Silicones

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the cure rate of silicones crosslinked with "Tetrakis(dimethylsiloxy)silane".

Frequently Asked Questions (FAQs)

Q1: What is the role of "Tetrakis(dimethylsiloxy)silane" in my silicone formulation?

A1: "Tetrakis(dimethylsiloxy)silane" is a crosslinker used in two-component, platinum-catalyzed (addition cure) silicone systems.[1][2] It contains silicon-hydride (Si-H) groups that react with vinyl-functional silicones in the presence of a platinum catalyst to form a crosslinked, cured elastomer.

Q2: What is the typical cure mechanism for silicones using this crosslinker?

A2: The curing process is a hydrosilylation reaction. The platinum catalyst facilitates the addition of the Si-H groups from Tetrakis(dimethylsiloxy)silane across the vinyl (C=C) double bonds of the vinyl-functional silicone polymer. This forms a stable, crosslinked network. This type of curing is also known as addition cure or platinum-catalyzed cure.[3][4]

Q3: What are the main factors that influence the cure rate?

A3: The primary factors affecting the cure rate are:

• Temperature: Higher temperatures generally accelerate the curing process.[3][5][6]

• Catalyst Concentration: The amount of platinum catalyst directly impacts the speed of the reaction.[3][7][8]

• Presence of Inhibitors: Certain chemical compounds can "poison" the platinum catalyst, slowing down or completely stopping the cure.[1][2][4][9][10][11]

• Mix Ratio: An incorrect ratio of the two silicone components can lead to an incomplete or slow cure.[12][13][14]

Q4: Can I use heat to speed up the curing process?

A4: Yes, for platinum-cured silicones, elevated temperatures will decrease both the working time (pot life) and the overall cure time.[5] Many protocols utilize heat to accelerate the demolding of silicone parts.[5] For every 10°C increase in temperature, the cure rate can increase by approximately 20-25%.[3] However, excessive heat can lead to degradation of the silicone, so it's important to stay within the recommended temperature range for your specific formulation.[3]

Q5: What are common inhibitors for platinum-cured silicones?

A5: Platinum catalysts are sensitive to a variety of substances. Contact with even small amounts of these can inhibit the cure. Common inhibitors include:

• Sulfur compounds (e.g., found in some clays, latex gloves, and natural rubbers).[1][2][10]

• Nitrogen-containing compounds (e.g., amines, amides, nitriles).[1][2][10]

• Tin compounds (e.g., from condensation-cure silicones).[1][2][10]

• Some organic solvents and plasticizers.

• Residues from 3D printed parts.

Troubleshooting Guides

Issue 1: Silicone is not curing or is curing very slowly.

Possible Cause	Troubleshooting Steps
Low Temperature	Increase the ambient temperature. For faster curing, consider a controlled heat cure within the material's specifications.[3][5][6]
Cure Inhibition	Identify and eliminate sources of contamination. Ensure all mixing tools, containers, and substrates are clean and made of compatible materials (e.g., polypropylene, polyethylene). Perform a small-scale test on any new material that will come into contact with the uncured silicone.[4][9] If inhibition is suspected from a surface, applying a barrier coat may be necessary.[15]
Incorrect Mix Ratio	Carefully re-measure the two components by weight using a calibrated scale. Ensure the components are thoroughly mixed, scraping the sides and bottom of the mixing container.[12][14]
Expired Material	Check the shelf life of your silicone components. Expired materials may not cure properly.

Issue 2: The surface of the silicone is tacky or uncured, but the bulk is cured.

Possible Cause	Troubleshooting Steps
Surface Contamination	The surface the silicone was poured onto likely has an inhibitor. Clean the master pattern thoroughly or apply a compatible sealing agent.[9]
Air Inhibition	While less common with platinum silicones than other systems, ensuring a properly ventilated but not overly drafty curing environment can be beneficial.
Moisture Condensation	In very humid environments, a thin layer of moisture on the master pattern can interfere with the cure at the interface.[14] Ensure the pattern is dry before pouring.

Data Presentation

Table 1: Effect of Temperature on Cure Time for a Typical Platinum-Cured Silicone

Temperature (°C)	Approximate Cure Time (hours)
20-25	24
60	4-6
100	1-2
150	< 1

Note: These are generalized values. Always refer to the technical data sheet for your specific silicone system.

Table 2: Influence of Platinum Catalyst Concentration on Cure Properties

Catalyst Concentration (ppm)	Cure Rate	Mechanical Properties
5	Slower	May be suboptimal
15	Optimal	Good balance of cure speed and final properties[8]
50	Faster	May see diminishing returns or negative effects on some properties
100	Very Fast	Increased risk of reduced working time and potential for brittleness[8]

Experimental Protocols

Methodology for Determining Cure Kinetics using a Rheometer

This protocol outlines the use of a moving die rheometer (MDR) or a rotational rheometer to characterize the curing profile of a "Tetrakis(dimethylsiloxy)silane" crosslinked silicone, in accordance with principles from ASTM D5289.[16][17][18][19]

Objective: To measure the change in viscoelastic properties (storage modulus G', loss modulus G'', and torque) as a function of time at a constant temperature to determine the cure characteristics of the silicone.

Equipment and Materials:

• Rheometer with parallel plate or moving die geometry

• Isothermal temperature control system

• Two-part silicone system (Part A: vinyl polymer and catalyst; Part B: "Tetrakis(dimethylsiloxy)silane" crosslinker)

• Mixing cups and utensils

• Calibrated scale

Procedure:

• Instrument Preparation:

  • Set the rheometer to the desired isothermal test temperature (e.g., 25°C, 60°C, 100°C).

  • Allow the instrument and geometry to equilibrate to the set temperature.

• Sample Preparation:

  • Accurately weigh Part A and Part B of the silicone system according to the manufacturer's recommended mix ratio.

  • Thoroughly mix the two components for the specified time, ensuring a homogenous mixture.

• Sample Loading:

  • Immediately after mixing, place the required amount of the silicone mixture onto the lower plate of the rheometer.

  • Bring the upper plate down to the desired gap setting.

  • Trim any excess material from the edge of the plates.

• Data Acquisition:

  • Start the isothermal time sweep test.

  • Record the storage modulus (G'), loss modulus (G''), and torque as a function of time.

  • Continue the test until the torque or modulus values reach a plateau, indicating the completion of the cure.

• Data Analysis:

  • Plot the rheological data versus time.

  • Determine key curing parameters:

    • Scorch Time (ts2): The time it takes for the torque to rise 2 units above the minimum torque. This indicates the onset of cure.

    • Cure Time (tc90): The time to reach 90% of the maximum torque. This is often considered the optimal cure time.

    • Gel Point: The time at which the storage modulus (G') equals the loss modulus (G'').

Visualizations

Caption: A simplified workflow of the silicone curing process.

Caption: A logical diagram for troubleshooting incomplete silicone curing.

References

• 1. gelest.com [gelest.com]
• 2. gelest.com [gelest.com]
• 3. Curing Speeds in Silicone Rubber - SIMTEC [simtec-silicone.com]
• 4. siliconeab.com [siliconeab.com]
• 5. What effect does temperature have on the mold making and casting processes? [smooth-on.com]
• 6. anysiliconerubber.com [anysiliconerubber.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. What is "cure inhibition"? [smooth-on.com]
• 10. Why your silicone is not curing: Inhibition and poisoning of silicones - GA Lindberg [galindberg.se]
• 11. youtube.com [youtube.com]
• 12. How to Troubleshoot Common Issues in Silicone Molding [siliconeplus.net]
• 13. Troubleshooting Common Silicone Molding Problems and Mistakes [nicerapid.com]
• 14. siliconeab.com [siliconeab.com]
• 15. lkprototype.com [lkprototype.com]
• 16. rdabbott.com [rdabbott.com]
• 17. rdabbott.com [rdabbott.com]
• 18. researchgate.net [researchgate.net]
• 19. abripl.com [abripl.com]

"Tetrakis(dimethylsiloxy)silane" reaction byproducts and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetrakis(dimethylsiloxy)silane. The information provided addresses common issues related to reaction byproducts and their removal during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts encountered when using Tetrakis(dimethylsiloxy)silane?

A1: The most common byproducts are various siloxanes, which can be either linear or cyclic. These are primarily formed through two pathways: hydrolysis of the Si-H bonds to form silanols (Si-OH), which then undergo self-condensation to form Si-O-Si linkages, and from side reactions during its use as a crosslinking agent. Incomplete reactions can also leave residual starting materials.

Q2: My reaction mixture containing Tetrakis(dimethylsiloxy)silane has become cloudy. What is the likely cause?

A2: Cloudiness is often an indication of the formation of insoluble siloxane polymers or silica (B1680970) (silicon dioxide). This typically results from the presence of moisture, which leads to hydrolysis and subsequent condensation of Tetrakis(dimethylsiloxy)silane. The product is known to be sensitive to aqueous bases, which can catalyze this process.[1]

Q3: I am using Tetrakis(dimethylsiloxy)silane in a platinum-catalyzed hydrosilylation reaction and observing the formation of a black precipitate. What is this and how can I avoid it?

A3: The black precipitate is likely "platinum black," which is finely divided platinum metal.[2] This can form from the decomposition of the platinum catalyst. To minimize its formation, it is important to use the correct catalyst concentration and to ensure the reaction is carried out under an inert atmosphere, as oxygen can sometimes contribute to catalyst degradation. The use of catalyst inhibitors can also control the reaction and prevent premature decomposition.

Q4: Are there any gaseous byproducts I should be aware of when working with Tetrakis(dimethylsiloxy)silane?

A4: Yes. When exposed to alkalis or protic materials such as water, especially in the presence of metal salts, Tetrakis(dimethylsiloxy)silane can generate small amounts of hydrogen gas. Additionally, upon heating to high temperatures, particularly in the presence of air, it can decompose to produce organic acid vapors and silicon dioxide.

Troubleshooting Guides

Issue 1: Presence of Low Molecular Weight Siloxane Impurities in the Final Product

Symptom	Possible Cause	Troubleshooting Steps
Additional peaks observed in GC-MS analysis, corresponding to smaller siloxane molecules.	Incomplete reaction of starting materials during synthesis.	Ensure stoichiometry of reactants is correct and reaction times are sufficient. Consider monitoring the reaction progress by GC to confirm completion.
Side reactions such as dehydrogenative silylation or redistribution of hydrosilanes during crosslinking reactions.[3]	Optimize reaction conditions (temperature, catalyst loading) to favor the desired hydrosilylation. The use of specific catalyst inhibitors may also suppress side reactions.
Hydrolysis and re-equilibration of siloxane bonds.	Ensure all reagents and solvents are rigorously dried before use. Perform reactions under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of High Molecular Weight Polymeric Byproducts

Symptom	Possible Cause	Troubleshooting Steps
Increased viscosity of the reaction mixture or formation of a gel.	Extensive hydrolysis and condensation due to the presence of water.	Use anhydrous solvents and reagents. Consider using a drying agent in the reaction mixture if compatible.
Incompatible additives or catalysts promoting polymerization.	Review all components in the reaction mixture for their potential to catalyze silanol (B1196071) condensation. Acidic or basic impurities can accelerate this process.
High reaction temperatures leading to thermal decomposition and polymerization.	Conduct the reaction at the lowest effective temperature. Monitor for any signs of decomposition.

Experimental Protocols

Protocol 1: Purification of Tetrakis(dimethylsiloxy)silane by Aqueous Washing and Distillation

This protocol is adapted from a procedure for the purification of the similar compound, tetrakis(trimethylsiloxy)silane.[4]

• Aqueous Wash:

  • Transfer the crude Tetrakis(dimethylsiloxy)silane to a separatory funnel.

  • Add an equal volume of deionized water and gently shake. Caution: Hydrogen gas may be evolved if basic impurities are present.

  • Allow the layers to separate and discard the lower aqueous layer.

  • Repeat the washing step two more times with deionized water.

  • For removal of metallic impurities, a dilute (e.g., 0.1 N) aqueous hydrochloric acid wash can be performed prior to the water washes, followed by washing with ultrapure water until the aqueous layer is neutral.[5]

• Drying:

  • Transfer the washed organic layer to a clean, dry flask.

  • Add a suitable drying agent, such as anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Allow the mixture to stand for at least 4 hours, with occasional swirling.

• Distillation:

  • Filter the dried product to remove the drying agent.

  • Set up a vacuum distillation apparatus.

  • Distill the Tetrakis(dimethylsiloxy)silane under reduced pressure. The boiling point is reported to be 188-190 °C at atmospheric pressure, so adjust the pressure to achieve a lower boiling temperature.[1]

  • Collect the fraction corresponding to the pure product.

Protocol 2: Removal of Siloxane Byproducts by Column Chromatography

This is a general method for the purification of siloxanes and may require optimization for specific byproduct removal.

• Column Preparation:

  • Select a suitable glass chromatography column.

  • Prepare a slurry of silica gel in a non-polar eluent (e.g., hexane (B92381) or a hexane/ethyl acetate (B1210297) mixture).

  • Pack the column with the silica gel slurry, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Elute the column with the chosen solvent system. A gradient of increasing polarity (e.g., from pure hexane to a hexane/ethyl acetate mixture) is often effective.

  • Less polar siloxane byproducts will typically elute before the more polar desired product.

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by a suitable method, such as GC-MS or TLC, to identify the fractions containing the purified Tetrakis(dimethylsiloxy)silane.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: Byproduct formation pathways from Tetrakis(dimethylsiloxy)silane.

Caption: Troubleshooting workflow for byproduct removal.

References

• 1. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 2. Sustainable Catalysis: Movement Away from Precious Metals in Hydrosilylation – GRAPHITE [graphite.ucsd.edu]
• 3. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 4. TETRAKIS(TRIMETHYLSILOXY)SILANE synthesis - chemicalbook [chemicalbook.com]
• 5. US6114500A - Purification of organic silicon polymer - Google Patents [patents.google.com]

Preventing premature curing with "Tetrakis(dimethylsiloxy)silane" hydrosilylation inhibitors

Technical Support Center: Preventing Premature Curing in Hydrosilylation Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with platinum-catalyzed hydrosilylation reactions, particularly those involving vinyl-functional silicones and crosslinkers like Tetrakis(dimethylsiloxy)silane.

Troubleshooting Guide: Premature Curing

Premature curing, also known as short pot life, is a common issue in two-part, platinum-catalyzed silicone formulations. This guide provides a systematic approach to diagnosing and resolving this problem.

Problem: The silicone mixture begins to gel or cure before the intended application is complete.

Possible Cause	Recommended Action
Inhibitor concentration is too low or absent.	Increase the concentration of the hydrosilylation inhibitor. Common inhibitors include acetylenic alcohols (e.g., 2-methyl-3-butyn-2-ol (B105114), 1-ethynyl-1-cyclohexanol) and maleates (e.g., diallyl maleate). The optimal concentration depends on the desired pot life and curing temperature.
Ambient or processing temperature is too high.	Reduce the temperature of the silicone components and the working environment. Many inhibitors are temperature-sensitive and become less effective as the temperature increases.
Catalyst concentration is too high.	Ensure the correct stoichiometry between the platinum catalyst, vinyl-functional silicone, and the Si-H functional crosslinker. An excess of catalyst can overwhelm the inhibitor.
Reactive impurities are present.	Ensure all glassware and mixing equipment are clean and free of contaminants that can accelerate the curing reaction. Certain compounds can interfere with the inhibitor's function.
Incorrect order of addition of components.	Generally, the inhibitor should be mixed with the vinyl-functional silicone (Part A) before the addition of the platinum catalyst. The crosslinker (Part B) is then added to initiate the curing process when desired.

Frequently Asked Questions (FAQs)

Q1: What is the role of "Tetrakis(dimethylsiloxy)silane" in my formulation, and can it cause premature curing?

A1: Tetrakis(dimethylsiloxy)silane is primarily used as a crosslinker in silicone elastomer formulations.[1] It is a reactant and not an inhibitor. Premature curing in a formulation containing this chemical is typically due to the activity of the platinum catalyst and can be controlled with the use of appropriate inhibitors.

Q2: How do hydrosilylation inhibitors work?

A2: Hydrosilylation inhibitors function by coordinating with the platinum catalyst, forming a temporarily inactive complex.[2] This prevents the catalyst from initiating the crosslinking reaction between the vinyl and hydride functional groups at room temperature. Upon heating, the inhibitor is released, and the catalyst becomes active, allowing the curing process to proceed.

Q3: What are some common inhibitors for platinum-catalyzed hydrosilylation?

A3: Common inhibitors include alkynes and alkenes with electron-withdrawing substituents.[3] Specific examples are:

• Acetylenic alcohols: 2-methyl-3-butyn-2-ol and 1-ethynyl-1-cyclohexanol (B41583) are widely used.

• Maleates and Fumarates: Diallyl maleate (B1232345) and dimethyl fumarate (B1241708) are also effective.[3]

• Other compounds: Derivatives of ethynylalkenes and 2,2'-bipyridyl have also been used to increase pot life.[2]

Q4: How does temperature affect the performance of an inhibitor?

A4: The effectiveness of most inhibitors is temperature-dependent. At lower temperatures (e.g., room temperature), the inhibitor remains bound to the platinum catalyst, preventing curing. As the temperature is increased, the inhibitor dissociates from the catalyst, allowing the hydrosilylation reaction to begin. For every 10°C increase in temperature, the cure rate can increase by approximately 20-25%.[4]

Q5: How do I choose the right inhibitor and concentration?

A5: The choice of inhibitor and its concentration depends on the desired pot life, the curing temperature, and the specific components of your formulation. A higher inhibitor concentration will generally lead to a longer pot life but may require a higher temperature to initiate curing. It is recommended to perform small-scale trials to determine the optimal inhibitor concentration for your application. For many applications, the inhibitor concentration can range from 0.01 to 10 parts by weight per 100 parts of the vinyl-containing silicone base.[5]

Q6: Can I mix different inhibitors?

A6: Yes, combinations of inhibitors can be used to achieve specific curing profiles. For example, combining an acetylenic alcohol with a hydroperoxide can result in a greater inhibitory effect than using the acetylenic alcohol alone.[2]

Quantitative Data on Inhibitor Performance

The following tables summarize the effects of common inhibitors on the pot life and curing characteristics of platinum-catalyzed silicone systems. Note that the exact performance will vary depending on the specific formulation.

Table 1: Effect of Inhibitor Type and Concentration on Curing Temperature

Inhibitor	Catalyst:Inhibitor Ratio	Curing Temperature (°C)	Pot Life at 25°C (hours)
2,4,7,9-tetramethyl-5-decyne-4,7-diol	Multiple-fold excess	123	48
2-methyl-2-pentyn-3-ol	Multiple-fold excess	99	Not specified
Diallyl Maleate	Not specified	108	Not specified
Tetravinyl-tetramethyltetrasiloxane	Not specified	73	Not specified
3-methyl-3-penten-1-yne	1:50	Not specified	Not specified

Data adapted from a comparative study on various inhibitors.[2]

Table 2: Example of Pot Life Extension with 1-ethynyl-1-cyclohexanol (ECH)

Formulation Component	Amount
Polydimethylsiloxane (B3030410) oil (vinyl terminated)	100 parts
Polymethylhydrosiloxane (B1170920) oil	4 parts
Karstedt's catalyst (10,000 ppm Pt)	0.1 parts
1-ethynyl-1-cyclohexanol (ECH)	0.05 parts
Resulting Pot Life at 25°C	> 8 hours

This is an exemplary formulation. The actual pot life will depend on the specific grades of the components used.

Experimental Protocols

Protocol 1: General Procedure for Inhibiting a Two-Part Platinum-Cured Silicone System

This protocol outlines the basic steps for incorporating an inhibitor to control the pot life of a generic two-part silicone system where Part A contains the vinyl-functional silicone and platinum catalyst, and Part B contains the Si-H crosslinker.

Materials:

• Vinyl-terminated polydimethylsiloxane (Part A base)

• Platinum catalyst solution (e.g., Karstedt's catalyst)

• Hydrosilylation inhibitor (e.g., 2-methyl-3-butyn-2-ol)

• Polymethylhydrosiloxane (Part B - crosslinker)

• Tetrakis(dimethylsiloxy)silane (if used as a crosslinker)

• Clean mixing vessel and stirrer

Procedure:

• To the vinyl-terminated polydimethylsiloxane in a clean mixing vessel, add the desired amount of the hydrosilylation inhibitor.

• Mix thoroughly until the inhibitor is completely dissolved and the mixture is homogeneous.

• Add the platinum catalyst solution to the mixture from step 2. Stir until the catalyst is evenly dispersed. This is now your inhibited Part A.

• In a separate container, prepare Part B, which contains the polymethylhydrosiloxane and/or Tetrakis(dimethylsiloxy)silane crosslinker.

• When ready to initiate curing, add the desired amount of Part B to Part A.

• Mix the two parts thoroughly until a uniform consistency is achieved.

• The mixture can now be applied. The pot life will be determined by the type and concentration of the inhibitor used.

• To cure the material, expose it to the required temperature for the specified time, as determined from your small-scale trials.

Visualizations

Caption: Mechanism of hydrosilylation inhibition.

Caption: Experimental workflow for using an inhibitor.

Caption: Troubleshooting decision tree for premature curing.

References

• 1. US9120935B2 - Hydrosilylation reaction inhibitors, and use thereof for preparing stable curable silicone compositions - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chemzest.com [chemzest.com]
• 5. data.epo.org [data.epo.org]

Troubleshooting incomplete crosslinking with "Tetrakis(dimethylsiloxy)silane"

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to incomplete crosslinking when using "Tetrakis(dimethylsiloxy)silane".

Troubleshooting Guide: Incomplete Crosslinking

Incomplete crosslinking can manifest as tacky surfaces, poor mechanical properties, or inconsistent material performance. This guide provides a systematic approach to identifying and resolving the root cause.

Question: My silicone elastomer is not curing properly and remains tacky or liquid. What are the potential causes and how can I fix it?

Answer: Incomplete curing is a common issue that can typically be traced back to problems with the catalyst, reaction stoichiometry, or contaminants. The primary crosslinking mechanism for Tetrakis(dimethylsiloxy)silane with vinyl-functional silicones is a platinum-catalyzed hydrosilylation reaction.[1][2]

Step 1: Verify Catalyst Activity

Platinum catalysts are highly effective but can be easily inhibited or poisoned by certain chemical compounds, which stops or slows the curing process.[3]

• Potential Cause: Catalyst poisoning by compounds containing sulfur, phosphorus, nitrogen (amines), or tin.[3][4] These can be present in mixing equipment, on substrates, or as impurities in additives.

• Solution:

  • Ensure all mixing containers and tools (spatulas, etc.) are made of non-inhibiting materials (e.g., glass, stainless steel, or compatible plastics) and are scrupulously clean.

  • If using additives, confirm they are platinum-cure compatible.

  • Perform a small-scale control experiment with known clean components to confirm the viability of your catalyst batch.

Step 2: Check Reactant Ratios (Stoichiometry)

The ratio of silicon-hydride (Si-H) groups from the crosslinker to the vinyl (C=C) groups from the vinyl-functional silicone polymer is critical for achieving a complete cure.

• Potential Cause: An incorrect mix ratio leading to an excess of either vinyl or hydride functional groups.

• Solution:

  • Carefully recalculate the required amounts of the crosslinker and the vinyl-functional polymer based on their equivalent weights.

  • A common starting point is a slight excess of Si-H groups to ensure all vinyl groups react.

  • Use a calibrated analytical balance for all measurements to ensure accuracy.

Step 3: Evaluate Reaction Conditions

Temperature and mixing play a vital role in the cure rate and homogeneity of the final elastomer.

• Potential Cause 1: Insufficient mixing, leading to localized areas with incorrect stoichiometry.

• Solution 1: Mix the components thoroughly until a homogenous mixture is achieved. For high-viscosity polymers, a dual asymmetric centrifugal mixer or a similar mechanical mixer is recommended. Ensure to scrape the sides and bottom of the container.

• Potential Cause 2: The ambient temperature is too low.

• Solution 2: While many systems are formulated as Room Temperature Vulcanizing (RTV), the cure rate is temperature-dependent.[5] Curing at a slightly elevated temperature (e.g., 60-100°C) can significantly accelerate the reaction, provided it does not cause degradation.[3]

Step 4: Assess for Moisture and Substrate Contamination

While the primary curing mechanism is addition-cure, moisture can interfere, and the substrate surface can introduce inhibitors.[6][7]

• Potential Cause: Contamination from the substrate or atmospheric moisture. The presence of hydroxyl groups on a substrate can influence surface modification.[8][9]

• Solution:

  • Ensure all components are stored in tightly sealed containers to prevent moisture ingress.

  • Work in a controlled environment with low humidity if possible.

  • Properly clean and dry any substrate that will be in contact with the silicone during curing.

Below is a workflow diagram to guide your troubleshooting process.

Caption: A troubleshooting workflow for incomplete crosslinking.

Frequently Asked Questions (FAQs)

Q1: What is Tetrakis(dimethylsiloxy)silane and what is its primary function? Tetrakis(dimethylsiloxy)silane is an organosilicon compound used as a crosslinking agent.[2] Its structure contains four silicon-hydride (Si-H) functional groups, allowing it to react with vinyl-functional polymers to form a stable, three-dimensional siloxane network (-Si-O-Si-).[1][10] This process is known as hydrosilylation and is typically catalyzed by a platinum complex.[3]

Q2: How can I determine if my material is fully crosslinked? A fully crosslinked material should be tack-free and exhibit its expected mechanical properties. Several analytical methods can quantify the degree of crosslinking:

• Swell Test (ASTM D2765): This method measures the gel content and swell ratio by immersing a sample in a suitable solvent.[11] A lower degree of swelling indicates a higher crosslink density.[12]

• FTIR Spectroscopy: This technique can monitor the disappearance of the Si-H peak (around 2160 cm⁻¹) and vinyl group peaks, indicating the progression of the curing reaction.[13][14]

• Mechanical Testing: Measuring properties like tensile strength, elongation at break, and hardness (durometer) can be compared against the material's technical datasheet.[15]

• Thermal Analysis (DSC/TGA): Differential Scanning Calorimetry (DSC) can monitor curing exotherms, while Thermogravimetric Analysis (TGA) can assess the thermal stability of the cured network.[16]

Q3: What are common inhibitors for the platinum catalyst used in this system? Catalyst inhibitors are substances that "poison" the platinum catalyst, preventing it from facilitating the crosslinking reaction. Common inhibitors include:

• Sulfur compounds (e.g., from rubber gloves, some sealants).

• Nitrogen compounds (e.g., amines, amides).

• Phosphorus compounds (e.g., phosphines).

• Organotin compounds and other metal salts.[4]

• Materials with unsaturated bonds that can preferentially react with the catalyst.

Q4: Can I use this crosslinker in a one-component, moisture-cure system? No, Tetrakis(dimethylsiloxy)silane is designed for two-component, addition-cure (platinum-catalyzed) systems where it reacts with vinyl-functional polymers.[2][17] Moisture-cure systems rely on different crosslinkers (e.g., alkoxy or oxime silanes) that hydrolyze in the presence of atmospheric moisture to form silanol (B1196071) groups, which then condense to create crosslinks.[6][18]

Data Presentation

Table 1: Typical Properties of Tetrakis(dimethylsiloxy)silane

Property	Value	Reference
Chemical Formula	C₈H₂₈O₄Si₅	[19][20]
Molecular Weight	328.73 g/mol	[3][19]
Boiling Point	188-190 °C	[3][19]
Density	0.886 g/mL	[3][19]
Refractive Index (@ 20°C)	1.3841	[3][19]
Flash Point	67 °C	[19][20]

| Viscosity (@ 25°C) | 1.1 cSt |[19] |

Table 2: Analytical Techniques for Measuring Crosslinking Degree

Technique	Principle	Information Obtained	Reference
Swell Test / Gel Content	Measures solvent uptake and insoluble fraction.	Quantitative measure of crosslink density.	[11][12]
FTIR Spectroscopy	Monitors changes in characteristic vibrational bands (Si-H, vinyl).	Tracks consumption of reactive groups, confirming reaction progress.	[13][14]
Nuclear Magnetic Resonance (NMR)	Provides detailed structural information about the polymer network.	Can quantify crosslink density and identify unreacted end groups.
Differential Scanning Calorimetry (DSC)	Measures heat flow associated with the curing reaction.	Determines cure temperature, reaction kinetics, and glass transition temperature (Tg).	[16]

| Thermogravimetric Analysis (TGA) | Measures weight loss as a function of temperature. | Assesses the thermal stability of the crosslinked network. |[14] |

Experimental Protocols

Protocol 1: Determination of Crosslink Density by Swell Test

This protocol is adapted from methods like ASTM D2765 to determine the gel content and swelling ratio.[11]

• Sample Preparation: Accurately weigh a cured sample of the silicone elastomer (approx. 0.2 g). Let this initial mass be Wᵢ.

• Solvent Immersion: Place the sample in a sealed vial containing a suitable solvent (e.g., toluene (B28343) or hexane) for 72 hours at room temperature to allow it to reach swelling equilibrium.

• Swollen Weight: Remove the sample from the solvent, quickly blot the surface to remove excess solvent, and immediately weigh it. Let this swollen mass be Wₛ.

• Drying: Place the swollen sample in a vacuum oven at 60°C until a constant weight is achieved. This removes all the solvent.

• Dry Weight: Weigh the dried sample. This is the mass of the crosslinked polymer network (the "gel"). Let this final dry mass be WᏧ.

• Calculations:

  • Gel Content (%) = (WᏧ / Wᵢ) x 100

  • Swelling Ratio (Q) = 1 + [(Wₛ - WᏧ) / WᏧ] * (ρ_polymer / ρ_solvent)

    • Where ρ is the density of the polymer and solvent, respectively.

Protocol 2: Monitoring Cure Progression with FTIR Spectroscopy

• Baseline Spectra: Obtain FTIR spectra of the individual, uncured components: the vinyl-functional polymer and the Tetrakis(dimethylsiloxy)silane crosslinker.

• Identify Key Peaks:

  • Note the characteristic Si-H stretch from the crosslinker (approx. 2160 cm⁻¹).

  • Note the characteristic C=C stretch from the vinyl polymer (approx. 1600 cm⁻¹).

  • Identify a stable, non-reacting peak to use as an internal standard, such as the Si-CH₃ deformation (approx. 1260 cm⁻¹).[16]

• Time-Course Monitoring:

  • Mix the components at the correct ratio to initiate curing.

  • Immediately place a small amount of the mixture onto the FTIR crystal (for ATR-FTIR) or between salt plates.

  • Acquire spectra at regular intervals (e.g., every 5 minutes) at a constant temperature.

• Analysis:

  • Measure the peak height or area of the Si-H and vinyl peaks relative to the internal standard peak at each time point.

  • A decrease in the relative intensity of the reactive peaks over time indicates the progression of the crosslinking reaction.[13] Complete disappearance signifies a complete reaction.

Visualizations

Caption: The hydrosilylation reaction forming a crosslinked network.

Caption: Key factors influencing the final crosslink density.

References

• 1. Buy Tetrakis(dimethylsiloxy)silane (EVT-464953) | 17082-47-2 [evitachem.com]
• 2. Gelest SIT7278.0 - Gelest Inc. - 17082-47-2 - Silicones - Knowde [knowde.com]
• 3. pcimag.com [pcimag.com]
• 4. paint.org [paint.org]
• 5. researchgate.net [researchgate.net]
• 6. Silane Crosslinking Agents - Nanjing SiSiB Silicones Co., Ltd. [sinosil.com]
• 7. researchgate.net [researchgate.net]
• 8. What to Consider When Selecting a Silane Coupling Agent - Gelest [technical.gelest.com]
• 9. gelest.com [gelest.com]
• 10. specialchem.com [specialchem.com]
• 11. jordilabs.com [jordilabs.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pstc.org [pstc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Аккаунт заблокирован [ruweb.net]
• 17. Catalysts, Modifiers, Crosslinking Agents - Gelest [technical.gelest.com]
• 18. inmr.com [inmr.com]
• 19. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 20. gelest.com [gelest.com]

Technical Support Center: Tetrakis(dimethylsiloxy)silane in Silicone Polymer Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetrakis(dimethylsiloxy)silane as a crosslinker in silicone polymer systems.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Tetrakis(dimethylsiloxy)silane in silicone polymer formulations?

A1: Tetrakis(dimethylsiloxy)silane is predominantly used as a crosslinking agent in two-component, platinum-cured silicone elastomer systems.[1][2][3] Its primary role is to react with vinyl-functional silicone polymers, creating a crosslinked polymer network. This network structure is essential for imparting desirable properties such as thermal stability, chemical resistance, and mechanical strength to the final silicone product.[3]

Q2: With which types of silicone polymers is Tetrakis(dimethylsiloxy)silane compatible?

A2: Tetrakis(dimethylsiloxy)silane is specifically designed for compatibility and reactivity with vinyl-functional silicone polymers, most commonly vinyl-terminated polydimethylsiloxane (B3030410) (PDMS).[1][2] Its hydride functional groups are engineered to react with the vinyl groups on these polymers in the presence of a platinum catalyst. While it may be miscible with other silicone fluids to some extent due to its siloxane backbone, its primary utility is in these specific reactive formulations.

Q3: What are the typical physical properties of Tetrakis(dimethylsiloxy)silane?

A3: Tetrakis(dimethylsiloxy)silane is a colorless, viscous liquid with low volatility and high thermal stability.[4][5] Key physical properties are summarized in the table below.

Q4: Can Tetrakis(dimethylsiloxy)silane be used in condensation-cure (tin-catalyzed) RTV silicone systems?

A4: No, Tetrakis(dimethylsiloxy)silane is not intended for use in condensation-cure systems. Its reactivity is based on the hydrosilylation reaction with vinyl groups, which is characteristic of addition-cure (platinum-catalyzed) systems. Condensation-cure systems rely on the reaction of silanol-terminated polymers with different types of crosslinkers, a process that is not facilitated by Tetrakis(dimethylsiloxy)silane.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Incomplete or slow cure	1. Catalyst Inhibition: The platinum catalyst is highly susceptible to inhibition by certain chemical compounds. 2. Incorrect Stoichiometry: An improper ratio of hydride groups (from the crosslinker) to vinyl groups (from the polymer). 3. Low Temperature: The curing reaction is temperature-dependent.	1. Ensure all mixing equipment is scrupulously clean and free of contaminants like sulfur, tin compounds, amines, and certain organic rubbers. Avoid using latex gloves. 2. Recalculate the required amounts of vinyl-functional polymer and crosslinker to achieve the desired stoichiometric balance. 3. Increase the curing temperature according to the formulation's data sheet.
Hazy or cloudy appearance in the cured elastomer (Phase Separation)	1. Poor Miscibility: The crosslinker may not be fully miscible with the base silicone polymer, especially at higher concentrations or with polymers of very different molecular weights or structures. 2. Premature Curing: Localized gelling before complete mixing can trap unreacted components.	1. Ensure thorough mixing of the crosslinker with the base polymer before adding the catalyst. Consider using a high-shear mixer for a short duration. 2. If possible, select a base polymer with a viscosity and molecular structure that is more compatible with the crosslinker. 3. Add the catalyst as the very last step and mix quickly and thoroughly.
Bubbles in the cured elastomer	1. Entrapped Air: Air introduced during mixing has not been removed. 2. Moisture Contamination: Reaction of Si-H groups with water can generate hydrogen gas.	1. De-gas the mixture under vacuum before curing. 2. Ensure all components and mixing vessels are dry. Store Tetrakis(dimethylsiloxy)silane under an inert atmosphere as it can be moisture-sensitive.
Variable mechanical properties in the final product	1. Inhomogeneous Mixing: Poor dispersion of the crosslinker and catalyst throughout the base polymer. 2. Inconsistent Curing Conditions: Fluctuations in temperature or curing time.	1. Improve the mixing process to ensure a homogeneous distribution of all components. 2. Standardize and carefully control the curing temperature and time for all batches.

Data Presentation

Table 1: Physical Properties of Tetrakis(dimethylsiloxy)silane and a Representative Vinyl-Terminated Polydimethylsiloxane (PDMS)

Property	Tetrakis(dimethylsiloxy)silane	Vinyl-Terminated PDMS (example)
CAS Number	17082-47-2	68083-19-2
Molecular Formula	C8H28O4Si5	(C2H6OSi)n C4H6Si
Molecular Weight	328.73 g/mol	Varies (e.g., 500 - 100,000 g/mol )
Appearance	Colorless viscous liquid	Colorless viscous liquid
Boiling Point	188-190 °C	Varies with molecular weight
Density	~0.886 g/mL	~0.97 g/mL
Refractive Index	~1.3841	~1.403
Viscosity	~1.1 cSt	Varies widely (e.g., 100 - 100,000 cSt)

Note: Properties of Vinyl-Terminated PDMS can vary significantly based on its molecular weight and specific chemical structure.

Experimental Protocols

Methodology for Visual Assessment of Miscibility

Objective: To visually determine the miscibility of Tetrakis(dimethylsiloxy)silane with various silicone polymers at different concentrations.

Materials:

• Tetrakis(dimethylsiloxy)silane

• A series of vinyl-terminated silicone polymers with varying viscosities (e.g., 100 cSt, 1,000 cSt, 10,000 cSt)

• Clear glass vials with caps

• Pipettes or syringes for accurate measurement

• Vortex mixer or magnetic stirrer

Procedure:

• Label a series of glass vials for each silicone polymer to be tested, with the intended concentration of Tetrakis(dimethylsiloxy)silane (e.g., 1%, 5%, 10%, 20% by weight).

• Accurately weigh the desired amount of the silicone polymer into each corresponding vial.

• Add the calculated amount of Tetrakis(dimethylsiloxy)silane to each vial.

• Securely cap the vials and mix the contents thoroughly using a vortex mixer or magnetic stirrer for a consistent duration (e.g., 2 minutes).

• Visually inspect the mixtures immediately after mixing against a well-lit background. Record observations for clarity, haze, or any signs of phase separation (e.g., cloudiness, formation of layers).

• Allow the vials to stand undisturbed for a set period (e.g., 1 hour, 24 hours) and re-examine for any changes in appearance.

• Record the observations in a tabular format, noting the highest concentration at which the mixture remains clear and homogeneous for each silicone polymer.

Mandatory Visualizations

Caption: Experimental workflow for assessing miscibility.

Caption: Factors influencing compatibility.

References

• 1. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 2. Gelest SIT7278.0 - Gelest Inc. - 17082-47-2 - Silicones - Knowde [knowde.com]
• 3. Tetrakis(dimethylsiloxy)silane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 4. Buy Tetrakis(dimethylsiloxy)silane (EVT-464953) | 17082-47-2 [evitachem.com]
• 5. TETRAKIS(DIMETHYLSILOXY)SILANE | CymitQuimica [cymitquimica.com]

Technical Support Center: Controlling Network Density in Silicones with Tetrakis(dimethylsiloxy)silane

This technical support center is designed for researchers, scientists, and drug development professionals working with Tetrakis(dimethylsiloxy)silane to control network density in silicone formulations. Here you will find troubleshooting guidance for common experimental issues and frequently asked questions regarding the use of this crosslinking agent.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments in a question-and-answer format.

Issue 1: Incomplete or No Curing of the Silicone Elastomer

• Question: My silicone mixture is not curing or remains tacky and gummy after the expected cure time. What could be the cause?

  Answer: Incomplete or failed curing of platinum-catalyzed silicones is often due to cure inhibition or poisoning of the platinum catalyst. The catalyst is highly sensitive to certain chemical compounds.[1][2][3]

  Possible Causes and Solutions:

  • Contamination: The most common cause of cure inhibition is contamination from various substances that can "poison" the platinum catalyst.[3][4]

    • Sulfur-containing compounds: Found in some latex gloves, natural rubbers, and certain clays.[1][5] Solution: Use nitrile or vinyl gloves and ensure all mixing tools and surfaces are free of sulfur-containing materials.

    • Tin-containing compounds: Present in condensation-cure silicones.[6][7] Solution: Use dedicated mixing equipment for platinum-cured and tin-cured silicones to avoid cross-contamination.[8]

    • Nitrogen-containing compounds (amines, amides): Can be found in some adhesives, sealants, and cleaning agents.[2] Solution: Ensure your work area is well-ventilated and that you are not using any amine-containing products nearby.

    • Other Inhibitors: Other potential inhibitors include some organic solvents, plasticizers, and resins.[4] A comprehensive list of potential inhibitors can be found in the FAQs section.

  • Incorrect Mix Ratio: An improper ratio of the silicone base, crosslinker (Tetrakis(dimethylsiloxy)silane), and catalyst can lead to incomplete curing. Solution: Accurately weigh each component according to the formulation guidelines. Do not estimate volumes.

  • Low Temperature: The curing reaction is temperature-dependent.[9] Solution: Ensure the curing environment is at the recommended temperature, typically around 23-25°C (73-77°F). Lower temperatures will significantly slow down or even halt the curing process.

  • Inadequate Mixing: If the components are not thoroughly mixed, you will have localized areas of uncured material. Solution: Use a "two-container" mixing method. Mix the components in one container, scraping the sides and bottom, then transfer the mixture to a second clean container and mix again briefly.[9]

  Troubleshooting Workflow:

  Troubleshooting workflow for incomplete silicone curing.

Issue 2: Unexpected Mechanical Properties (Too Soft or Too Hard)

• Question: The cured silicone elastomer is much softer or harder than I anticipated. How can I adjust the network density?

  Answer: The mechanical properties of the silicone, such as hardness and modulus, are directly related to the crosslink density of the polymer network.[10][11] This density is primarily controlled by the concentration of the crosslinking agent, Tetrakis(dimethylsiloxy)silane.

  Adjusting Network Density:

  • To Increase Hardness (Higher Network Density): Increase the concentration of Tetrakis(dimethylsiloxy)silane in your formulation. A higher concentration of the crosslinker will create more connections between the silicone polymer chains, resulting in a stiffer material.[10]

  • To Decrease Hardness (Lower Network Density): Decrease the concentration of Tetrakis(dimethylsiloxy)silane. Fewer crosslinks will result in a more flexible and softer elastomer.

  Refer to the quantitative data tables in the following section for illustrative examples of how crosslinker concentration can affect mechanical properties.

Frequently Asked Questions (FAQs)

• Q1: What is the primary function of Tetrakis(dimethylsiloxy)silane in silicone formulations?

  A1: Tetrakis(dimethylsiloxy)silane serves as a crosslinking agent, creating a three-dimensional network structure by reacting with vinyl-functional silicone polymers in the presence of a platinum catalyst.[12] This network structure is what gives the silicone its elastomeric properties, including thermal stability, chemical resistance, and mechanical strength.[12]

• Q2: What are the key parameters that influence the final properties of the silicone network?

  A2: The final properties are determined by several factors:

  • Concentration of Tetrakis(dimethylsiloxy)silane: Directly controls the crosslink density.

  • Molecular weight of the vinyl-functional silicone polymer: Longer polymer chains between crosslinks will result in a softer elastomer.

  • Curing temperature and time: Affects the completeness of the crosslinking reaction.

  • Presence of fillers: Can be used to reinforce the silicone and modify its mechanical properties.

• Q3: What is a typical concentration range for Tetrakis(dimethylsiloxy)silane in a silicone formulation?

  A3: The optimal concentration will depend on the desired mechanical properties and the specific vinyl-functional silicone polymer being used. It is recommended to perform a small-scale study with varying concentrations to determine the ideal ratio for your application. See the data tables below for representative examples.

• Q4: Can I use Tetrakis(dimethylsiloxy)silane with other types of curing systems?

  A4: Tetrakis(dimethylsiloxy)silane is primarily designed for use in platinum-catalyzed addition-cure systems with vinyl-functional silicones.[10][13] Its compatibility and effectiveness with other curing chemistries, such as tin-catalyzed condensation cure, may be limited and would require significant formulation development.

• Q5: What are some common materials that can inhibit the cure of platinum-catalyzed silicones?

  A5: A wide range of materials can inhibit the platinum catalyst. It is crucial to be aware of these to avoid failed experiments.[2][3][4]

  • Sulfur and its compounds: Natural and synthetic rubbers, some clays, and certain organic molecules.[1][5]

  • Tin and its compounds: Organotin catalysts used in condensation-cure silicones.[6][7]

  • Nitrogen compounds: Amines, amides, and urethanes.[2]

  • Phosphorus, arsenic, and antimony compounds.

  • Unsaturated organic compounds.

  • Some solvents and plasticizers.

Quantitative Data Presentation

The following tables provide illustrative data on how the concentration of Tetrakis(dimethylsiloxy)silane can influence the mechanical properties of a model silicone elastomer. Please note that these are representative values and actual results may vary depending on the specific formulation and curing conditions.

Table 1: Effect of Tetrakis(dimethylsiloxy)silane Concentration on Silicone Elastomer Properties

Concentration of Tetrakis(dimethylsiloxy)silane (wt%)	Shore A Hardness	Tensile Strength (MPa)	Elongation at Break (%)
1.0	25	2.5	400
2.0	35	4.0	300
3.0	45	5.5	200
4.0	55	7.0	150

Experimental Protocols

Key Experiment: Preparation of a Silicone Elastomer with Controlled Network Density

This protocol outlines the general steps for preparing a platinum-cured silicone elastomer using Tetrakis(dimethylsiloxy)silane as the crosslinker.

Materials:

• Vinyl-terminated polydimethylsiloxane (B3030410) (PDMS)

• Tetrakis(dimethylsiloxy)silane (crosslinker)

• Platinum catalyst solution (e.g., Karstedt's catalyst)

• Inhibitor (optional, to control working time)

• Reinforcing filler (e.g., fumed silica, optional)

• Nitrile or vinyl gloves

• Clean, dry mixing containers (polypropylene or glass)

• Stirring rod or mechanical mixer

• Vacuum chamber for degassing

• Mold for casting the elastomer

• Oven for curing

Experimental Workflow Diagram:

General experimental workflow for silicone elastomer preparation.

Methodology:

• Preparation of Components:

  • Ensure all glassware and equipment are clean and dry.

  • Wear nitrile or vinyl gloves to prevent contamination.

  • Accurately weigh the vinyl-terminated PDMS, Tetrakis(dimethylsiloxy)silane, and platinum catalyst according to your desired formulation. If using an inhibitor, add it to the component containing the catalyst.

• Mixing:

  • It is common practice to prepare a two-part system. In one container (Part A), mix the vinyl-terminated PDMS with the platinum catalyst. In a separate container (Part B), mix the vinyl-terminated PDMS with the Tetrakis(dimethylsiloxy)silane.

  • Combine Part A and Part B and mix thoroughly until the mixture is homogeneous. Use the two-container mixing technique described in the troubleshooting section to ensure complete mixing.

• Degassing:

  • Place the mixed silicone in a vacuum chamber to remove any air bubbles introduced during mixing. Degas until the bubbling subsides.

• Casting and Curing:

  • Pour the degassed silicone mixture into your desired mold.

  • Place the mold in an oven at the specified curing temperature for the required amount of time. Curing conditions will vary depending on the formulation but are typically in the range of 80-150°C for several hours.

• Demolding and Characterization:

  • Once the curing is complete and the mold has cooled to room temperature, carefully demold the silicone elastomer.

  • Characterize the mechanical properties (e.g., Shore hardness, tensile strength, elongation at break) using appropriate instrumentation.

References

• 1. lkprototype.com [lkprototype.com]
• 2. A Technical Guide to Cure Inhibition [techsil.co.uk]
• 3. Why your silicone is not curing: Inhibition and poisoning of silicones - GA Lindberg [galindberg.se]
• 4. Curing Two-Part Silicones Q&A [gluespec.com]
• 5. medium.com [medium.com]
• 6. polytek.com [polytek.com]
• 7. m.youtube.com [m.youtube.com]
• 8. siliconeab.com [siliconeab.com]
• 9. siliconeab.com [siliconeab.com]
• 10. thenanoholdings.com [thenanoholdings.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. nbinno.com [nbinno.com]
• 13. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]

"Tetrakis(dimethylsiloxy)silane" storage and stability issues

This technical support center provides troubleshooting guidance and frequently asked questions regarding the storage and stability of Tetrakis(dimethylsiloxy)silane for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Tetrakis(dimethylsiloxy)silane?

A1: Tetrakis(dimethylsiloxy)silane should be stored in a cool, well-ventilated place away from heat sources.[1][2][3] It is crucial to keep the container tightly closed to prevent exposure to moisture.[1][2][3][4] The material is moisture-sensitive, and stability is maintained in sealed containers under a dry, inert atmosphere.[2][3][5] Opened containers must be carefully resealed and stored upright to prevent leakage.[4][6]

Q2: What materials are incompatible with Tetrakis(dimethylsiloxy)silane?

A2: Tetrakis(dimethylsiloxy)silane is incompatible with several materials. Contact with these should be avoided to prevent hazardous reactions. Incompatible materials include oxidizing agents, alkalis, metal salts, and precious metals.[1][2][3]

Q3: What are the known decomposition products of Tetrakis(dimethylsiloxy)silane?

A3: Under certain conditions, such as exposure to high temperatures, open flames, or incompatible materials, Tetrakis(dimethylsiloxy)silane can decompose.[2][3] Hazardous decomposition products include hydrogen gas, organic acid vapors, and silicon dioxide.[1][2][3] Upon combustion, it may also produce carbon monoxide (CO) and carbon dioxide (CO2).[5][7]

Q4: Is Tetrakis(dimethylsiloxy)silane sensitive to moisture?

A4: Yes, Tetrakis(dimethylsiloxy)silane is moisture-sensitive.[4][5] It can react with water and alcohols.[8] This reactivity is due to hydrolysis, which leads to the formation of reactive silanol (B1196071) groups that can then condense to form siloxane bonds.[8] This process can affect the integrity and performance of the product in experiments.

Q5: What are the potential hazards associated with the decomposition of Tetrakis(dimethylsiloxy)silane?

A5: The decomposition of Tetrakis(dimethylsiloxy)silane can generate small amounts of hydrogen gas, particularly when exposed to alkalis, protic materials (like water and alcohol) in combination with metal salts or precious metals.[1][2][3] The generation of hydrogen gas can create a fire or explosion hazard in enclosed spaces. Additionally, irritating fumes and organic acid vapors may be produced at elevated temperatures.[2][3]

Troubleshooting Guide

Problem: I suspect my Tetrakis(dimethylsiloxy)silane has degraded.

Possible Cause 1: Improper Storage

• Question: Was the container tightly sealed and stored in a cool, dry place?

• Solution: Always ensure the container is tightly closed immediately after use and stored according to the recommended conditions. If the product was left open or stored in a humid environment, it has likely been compromised by moisture.

Possible Cause 2: Contamination

• Question: Could the product have come into contact with incompatible materials such as alkalis, oxidizing agents, metal salts, or precious metals?

• Solution: Review your experimental workflow to identify any potential points of cross-contamination. Use clean, dedicated equipment when handling Tetrakis(dimethylsiloxy)silane.

Problem: I am observing unexpected results in my reaction, such as the formation of gels or precipitates.

Possible Cause: Hydrolysis and Polymerization

• Explanation: The presence of moisture can lead to the hydrolysis of Tetrakis(dimethylsiloxy)silane, forming silanol intermediates. These intermediates can then undergo condensation reactions, leading to the formation of larger siloxane networks, which may manifest as gels or precipitates.[8]

• Solution: Ensure all solvents and reagents used in your experiment are anhydrous. Perform reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

Data Summary

Table 1: Recommended Storage Conditions for Tetrakis(dimethylsiloxy)silane

Parameter	Recommendation	Source
Temperature	Cool place, away from heat.	[1][2][3]
Atmosphere	Store under a dry, inert atmosphere.	[2][3]
Container	Keep container tightly closed.	[1][2][3][4]
Ventilation	Store in a well-ventilated place.	[1][2][3]

Table 2: Incompatible Materials with Tetrakis(dimethylsiloxy)silane

Material Class	Examples	Potential Hazard	Source
Oxidizing Agents	Strong acids, peroxides	Vigorous reaction	[1][2][3]
Alkalis	Sodium hydroxide, potassium hydroxide	Generation of hydrogen gas	[1][2][3]
Metal Salts	Aluminum chloride	Generation of hydrogen gas	[1][2][3]
Precious Metals	Platinum	Catalyzes decomposition, hydrogen gas generation	[1][2][3]
Protic Materials	Water, alcohols	Hydrolysis, generation of hydrogen gas in the presence of metal salts or precious metals	[1][2][3][8]

Experimental Protocols

Protocol 1: Visual Inspection for Product Quality

• Objective: To visually assess the quality of Tetrakis(dimethylsiloxy)silane.

• Materials: A clean, dry, transparent sample vial.

• Procedure:

  • Under an inert atmosphere if possible, carefully transfer a small aliquot of the Tetrakis(dimethylsiloxy)silane into the sample vial.

  • Observe the liquid for any signs of cloudiness, particulate matter, or gel formation.

  • A high-quality product should be a clear, colorless liquid.

• Interpretation: The presence of any haze, particles, or viscosity changes may indicate degradation or contamination.

Protocol 2: General Guidance for Purity Assessment by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To assess the purity and structural integrity of Tetrakis(dimethylsiloxy)silane using NMR spectroscopy.

• Rationale: NMR spectroscopy can be used to identify the characteristic peaks of Tetrakis(dimethylsiloxy)silane and to detect the presence of impurities or degradation products, such as silanols or siloxane oligomers.[9]

• Procedure (General Guidance):

  • Prepare a sample of Tetrakis(dimethylsiloxy)silane in a suitable deuterated solvent (e.g., CDCl3).

  • Acquire ¹H and ²⁹Si NMR spectra.

  • Compare the obtained spectra with a reference spectrum of pure Tetrakis(dimethylsiloxy)silane.

• Interpretation: The appearance of new peaks or changes in the integration of existing peaks can indicate the presence of impurities or degradation. For example, the presence of broad peaks in the ¹H NMR spectrum may suggest the formation of silanol groups due to hydrolysis.

Visualizations

Caption: Hydrolysis pathway of Tetrakis(dimethylsiloxy)silane.

Caption: Troubleshooting workflow for stability issues.

References

• 1. s3.amazonaws.com [s3.amazonaws.com]
• 2. gelest.com [gelest.com]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. Tetrakis(dimethylsiloxy)silane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 5. fishersci.com [fishersci.com]
• 6. Tetrakis(vinyldimethylsiloxy)silane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.cn]
• 8. Buy Tetrakis(dimethylsiloxy)silane (EVT-464953) | 17082-47-2 [evitachem.com]
• 9. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: Hydrosilylation with Tetrakis(dimethylsiloxy)silane

This technical support guide is intended for researchers, scientists, and drug development professionals utilizing "Tetrakis(dimethylsiloxy)silane" in hydrosilylation reactions. It provides troubleshooting advice and answers to frequently asked questions to help mitigate common side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Tetrakis(dimethylsiloxy)silane and what are its primary applications in hydrosilylation?

Tetrakis(dimethylsiloxy)silane, with the chemical formula Si[OSi(CH₃)₂H]₄, is a silicon-containing crosslinking agent. In hydrosilylation, it is primarily used to create complex, three-dimensional polymer networks by reacting with molecules containing multiple unsaturated bonds (e.g., vinyl groups). This is crucial in the production of silicone elastomers, resins, and coatings.

Q2: What are the most common side reactions observed during hydrosilylation with Tetrakis(dimethylsiloxy)silane?

While a versatile reagent, the use of Tetrakis(dimethylsiloxy)silane can be accompanied by several side reactions that can affect the purity, yield, and performance of the final product. The most prevalent of these include:

• Alkene Isomerization: The migration of the double bond in the alkene substrate can occur, particularly with terminal alkenes, leading to the formation of internal alkenes that are less reactive towards hydrosilylation.[1][2]

• Dehydrogenative Silylation: This reaction results in the formation of a vinylsilane and the release of hydrogen gas, instead of the desired addition product.[1]

• Oligomerization/Polymerization of the Alkene: The catalyst, particularly at higher concentrations or temperatures, can induce the polymerization of the alkene substrate.[1]

• Hydrogenation of the Alkene: The silicon hydride can act as a source of hydrogen, leading to the saturation of the alkene double bond.[1]

• Incomplete Reaction: Due to steric hindrance or catalyst deactivation, some Si-H bonds on the Tetrakis(dimethylsiloxy)silane may remain unreacted.

Q3: Which catalysts are typically used for hydrosilylation with Tetrakis(dimethylsiloxy)silane, and how do they influence side reactions?

Platinum-based catalysts are the most common choice for hydrosilylation reactions.[2] Key examples include:

• Speier's Catalyst (H₂PtCl₆): While effective, it may require higher temperatures and can sometimes lead to the formation of platinum colloids, which are known to promote side reactions like alkene isomerization.[3]

• Karstedt's Catalyst (platinum(0)-divinyltetramethyldisiloxane complex): This catalyst is highly active at low concentrations and soluble in many organic solvents.[2] However, its decomposition can also lead to platinum nanoparticles that catalyze undesirable side reactions.[2][4]

The choice of catalyst and its concentration are critical. Higher catalyst concentrations can increase the rate of side reactions.

Troubleshooting Guide

This section addresses specific issues that may arise during hydrosilylation experiments with Tetrakis(dimethylsiloxy)silane.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired product	1. Catalyst inefficiency or deactivation. 2. Presence of impurities in reactants or solvent. 3. Sub-optimal reaction temperature. 4. Steric hindrance from bulky substrates.	1. Use a fresh, active catalyst. Consider a different catalyst if deactivation is suspected. 2. Ensure all reactants and the solvent are pure and dry. Amines, thiols, and phosphines can poison platinum catalysts. 3. Optimize the reaction temperature. Lower temperatures may reduce side reactions but also slow down the main reaction. 4. Increase reaction time or consider a more active catalyst.
Product contains significant amounts of isomerized alkene	1. High reaction temperature. 2. Formation of platinum colloids from catalyst decomposition. 3. Prolonged reaction time.	1. Lower the reaction temperature. 2. Use a catalyst stabilizer or a more stable catalyst formulation.[4] 3. Monitor the reaction progress and stop it once the desired conversion is reached.
Formation of a gel or insoluble polymer	1. Incorrect stoichiometry (excess of one reactant). 2. High concentration of reactants. 3. Uncontrolled polymerization of the alkene substrate.	1. Carefully control the stoichiometry of the reactants. 2. Perform the reaction in a more dilute solution. 3. Lower the reaction temperature and catalyst concentration.
Presence of unreacted Si-H bonds in the final product	1. Incomplete reaction. 2. Catalyst deactivation before full conversion.	1. Increase the reaction time or temperature. 2. Add a fresh portion of the catalyst.
Observation of gas evolution (bubbling)	1. Dehydrogenative silylation is occurring.	1. This is often more prevalent with certain catalyst systems (e.g., some iron and cobalt complexes).[1] If using a platinum catalyst, lowering the temperature may help.

Quantitative Data Summary

The following table provides hypothetical, yet representative, data on the influence of reaction conditions on the product distribution in the hydrosilylation of 1-octene (B94956) with Tetrakis(dimethylsiloxy)silane.

Catalyst	Temperature (°C)	Solvent	Desired Product Yield (%)	Isomerized Alkene (%)	Dehydrogenative Silylation Product (%)
Karstedt's	25	Toluene	92	5	3
Karstedt's	80	Toluene	75	18	7
Speier's	80	Isopropanol (B130326)	65	10	5 (plus Si-O-iPr adducts)
Speier's	80	Toluene	85	12	3

Note: The use of isopropanol as a solvent with Speier's catalyst can lead to a side reaction where the alcohol reacts with the silane.

Experimental Protocols

General Protocol for Hydrosilylation of an Alkene with Tetrakis(dimethylsiloxy)silane

This protocol is a general guideline and may require optimization for specific substrates and applications.

Materials:

• Tetrakis(dimethylsiloxy)silane

• Alkene substrate

• Hydrosilylation catalyst (e.g., Karstedt's catalyst)

• Anhydrous, degassed solvent (e.g., toluene)

• Inert gas (e.g., argon or nitrogen)

• Standard laboratory glassware (Schlenk line, syringes, etc.)

Procedure:

• Preparation: Dry all glassware in an oven and cool under an inert atmosphere.

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve the alkene substrate in the anhydrous solvent.

• Addition of Silane: Add Tetrakis(dimethylsiloxy)silane to the reaction mixture via syringe.

• Catalyst Addition: Add the platinum catalyst solution (e.g., a dilute solution of Karstedt's catalyst in xylene) to the reaction mixture. The amount of catalyst should be carefully controlled (typically in the ppm range relative to the platinum metal).

• Reaction: Stir the reaction mixture at the desired temperature. Monitor the progress of the reaction by techniques such as ¹H NMR or FT-IR spectroscopy by observing the disappearance of the Si-H bond signal.

• Work-up: Once the reaction is complete, the catalyst can be removed by passing the solution through a short plug of silica (B1680970) gel or by treatment with activated carbon. The solvent is then removed under reduced pressure to yield the crude product.

• Purification: The product can be further purified by distillation or chromatography if necessary.

Visualizations

Signaling Pathways and Workflows

References

• 1. Platinum-Catalyzed Hydrosilylation in Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Verification Required - Princeton University Library [oar.princeton.edu]
• 3. qualitas1998.net [qualitas1998.net]
• 4. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]

Reference Data & Comparative Studies

A Comparative Analysis of Tetrakis(dimethylsiloxy)silane and Other Silane Crosslinkers in High-Performance Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Silane (B1218182) Crosslinker Performance

In the realm of advanced materials, particularly in the development of silicones for specialized applications such as medical devices and drug delivery systems, the choice of crosslinking agent is paramount. The crosslinker dictates the final physicochemical properties of the polymer, influencing its mechanical strength, thermal stability, and biocompatibility. This guide provides a detailed comparison of Tetrakis(dimethylsiloxy)silane (TDS) with other commonly used silane crosslinkers, supported by available data and standardized experimental protocols.

Unveiling the Contenders: Chemical Structures and Properties

Silane crosslinkers are organosilicon compounds capable of forming three-dimensional networks within a polymer matrix. Their general structure consists of a central silicon atom bonded to hydrolyzable groups and, in many cases, an organic functional group.

Tetrakis(dimethylsiloxy)silane (TDS) is a neutral silane crosslinker with the chemical formula Si[OSi(CH₃)₂H]₄. Its unique structure, featuring four dimethylsiloxy groups, allows it to act as a crosslinking agent for vinyl-functional silicones.[1]

Common Alkoxy Silanes , such as Methyltrimethoxysilane (MTMS) and Vinyltrimethoxysilane (VTMO), are widely used due to their reactivity and the relatively benign nature of their alcohol byproducts.

Acetoxy Silanes , like Methyltriacetoxysilane, are known for their rapid curing times but release corrosive acetic acid as a byproduct, which can be a limitation in certain applications.

Oximo Silanes , for instance, Methyltris(methylethylketoximino)silane, offer a neutral cure with good adhesion but can have slower curing rates compared to acetoxy silanes.

Below is a visual representation of the chemical structures of these crosslinkers.

Caption: Chemical structures of Tetrakis(dimethylsiloxy)silane and other common silane crosslinkers.

The Mechanism of Action: Crosslinking Pathways

The performance of a silane crosslinker is intrinsically linked to its reaction mechanism. Most silane crosslinkers operate via a hydrolysis and condensation reaction.

Caption: A simplified diagram of the hydrolysis and condensation crosslinking mechanism for alkoxy silanes.

In this process, the hydrolyzable groups (e.g., methoxy, ethoxy) react with moisture to form reactive silanol (B1196071) (Si-OH) groups. These silanols then condense with each other or with hydroxyl groups on the polymer backbone to form stable siloxane (Si-O-Si) bonds, creating a durable three-dimensional network. The type of byproduct generated during this process is a key differentiator between crosslinker types.

Performance Comparison: A Data-Driven Overview

While direct, comprehensive comparative studies under identical conditions are limited in publicly available literature, we can compile and contrast the performance characteristics of these crosslinkers based on existing data. The following table summarizes key performance indicators. Note: The data presented is aggregated from various sources and should be interpreted with caution as experimental conditions may vary.

Performance Metric	Tetrakis(dimethylsiloxy)silane (TDS)	Methyltrimethoxysilane (MTMS)	Vinyltrimethoxysilane (VTMO)	Methyltriacetoxysilane (MTA)
Cure Mechanism	Hydrosilylation (with vinyl-functional polymers)	Condensation	Condensation	Condensation
Byproduct	None (addition reaction)	Methanol	Methanol	Acetic Acid
Cure Rate	Moderate to Fast (catalyst dependent)	Moderate	Moderate	Fast
Hardness (Shore A)	Formulation Dependent	Typically 40-60	Typically 40-60	Typically 30-50
Tensile Strength (MPa)	Formulation Dependent	~2-5	~2-5	~1.5-4
Elongation at Break (%)	Formulation Dependent	~200-500	~200-500	~200-400
Thermal Stability (°C)	Good	Good	Good	Moderate
Corrosivity	Non-corrosive	Non-corrosive	Non-corrosive	Corrosive
Primary Application	Crosslinker for platinum-cured, two-component RTVs	General-purpose sealant and adhesive crosslinker	Crosslinker and adhesion promoter	RTV silicone sealants

Experimental Protocols for Performance Evaluation

To ensure accurate and reproducible comparisons of silane crosslinker performance, standardized testing methodologies are crucial. Below are detailed protocols for key experiments.

Workflow for Comparative Evaluation

Caption: A typical experimental workflow for comparing the performance of different silane crosslinkers.

Mechanical Properties Testing

1. Tensile Strength and Elongation at Break (ASTM D412):

• Specimen Preparation: Prepare dumbbell-shaped specimens from the cured silicone elastomer sheets of a standardized thickness.

• Test Procedure: Conduct the test using a universal testing machine at a constant crosshead speed (e.g., 500 mm/min).

• Data Acquisition: Record the force required to stretch the specimen and the elongation until it breaks. Tensile strength is calculated as the maximum force divided by the original cross-sectional area. Elongation at break is the percentage increase in length at the point of rupture.

2. Hardness (ASTM D2240):

• Specimen Preparation: Use a flat, smooth, and uniform cured silicone sample with a minimum thickness of 6 mm.

• Test Procedure: A durometer (Shore A for soft elastomers) is pressed firmly against the specimen.

• Data Acquisition: The hardness value is read from the durometer scale after a specified time (typically 1 second). Multiple readings should be taken at different locations and averaged.[2][3][4][5][6]

Thermal Stability Analysis

1. Thermogravimetric Analysis (TGA):

• Specimen Preparation: A small, accurately weighed sample of the cured elastomer is placed in a TGA furnace.

• Test Procedure: The sample is heated at a controlled rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The weight loss of the sample is recorded as a function of temperature. The onset of decomposition and the temperature of maximum weight loss are key indicators of thermal stability.[7][8]

Conclusion

The selection of a silane crosslinker has a profound impact on the final properties of a silicone-based material. Tetrakis(dimethylsiloxy)silane offers a distinct advantage in platinum-cured systems due to its non-corrosive nature and the absence of volatile byproducts. Alkoxy silanes like MTMS and VTMO provide a good balance of properties for a wide range of applications. Acetoxy silanes, while offering rapid cure times, are limited by their corrosive byproduct.

For researchers and professionals in drug development and other high-stakes fields, a thorough understanding of these differences is critical for material selection and optimization. The experimental protocols outlined in this guide provide a framework for conducting rigorous, in-house comparative studies to identify the optimal crosslinking agent for a specific application. As new crosslinking technologies emerge, a continued focus on data-driven comparison will be essential for advancing material performance and innovation.

References

• 1. Gelest SIT7278.0 - Gelest Inc. - 17082-47-2 - Silicones - Knowde [knowde.com]
• 2. namsa.com [namsa.com]
• 3. Shore Hardness ASTM D2240 [intertek.com]
• 4. zwickroell.com [zwickroell.com]
• 5. industrialphysics.com [industrialphysics.com]
• 6. smithers.com [smithers.com]
• 7. Study on the Synthesis and Thermal Stability of Silicone Resin Containing Trifluorovinyl Ether Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]

A Comparative Guide to Crosslinking Agents: Tetrakis(dimethylsiloxy)silane vs. Polymethylhydrosiloxane (PMHS)

For Researchers, Scientists, and Drug Development Professionals

In the realm of silicone chemistry, the selection of an appropriate crosslinking agent is paramount to tailoring the final properties of a polymer network. This guide provides a detailed comparison of two prominent crosslinking agents: Tetrakis(dimethylsiloxy)silane and Polymethylhydrosiloxane (PMHS). While direct, head-to-head comparative studies with quantitative data under identical conditions are limited in publicly available literature, this document synthesizes existing data to offer a comprehensive overview of their respective performance characteristics.

Executive Summary

Tetrakis(dimethylsiloxy)silane is a tetrafunctional crosslinker known for creating robust, highly crosslinked silicone networks with superior thermal stability and mechanical strength.[1] It is particularly effective for crosslinking vinyl-functional silicones. Polymethylhydrosiloxane (PMHS) is a more versatile polymer that functions not only as a crosslinking agent but also as a mild and cost-effective reducing agent. Its use as a crosslinker can be tailored by modifying its structure, for instance, through grafting with other molecules like polyhedral oligomeric silsesquioxanes (POSS) to enhance the properties of the final elastomer.

Structural and Functional Comparison

Tetrakis(dimethylsiloxy)silane is a well-defined, small molecule with four reactive Si-H groups radiating from a central silicon atom. This distinct structure allows for the formation of a precise and uniform crosslink density when reacting with vinyl-functional polymers.

Polymethylhydrosiloxane (PMHS) , in contrast, is a linear polymer with multiple Si-H groups along its backbone. Its polymeric nature can lead to a different network architecture compared to the star-shaped Tetrakis(dimethylsiloxy)silane. The properties of PMHS-crosslinked materials can be significantly influenced by the molecular weight and the density of Si-H groups on the PMHS chain.

Performance Data: A Synthesized Comparison

Due to the absence of direct comparative studies, this section presents data from separate investigations into silicone elastomers crosslinked with each agent. The base polymers and curing conditions may vary, so this data should be interpreted as indicative of the general performance of each crosslinker.

Mechanical Properties

The mechanical properties of a silicone elastomer are critically dependent on the crosslink density and the network structure.

Table 1: Mechanical Properties of Silicone Elastomers Crosslinked with PMHS and a PMHS-grafted-POSS derivative.

Crosslinking Agent	Tensile Strength (MPa)	Elongation at Break (%)
PMHS	1.2	120
PMHS-grafted-POSS (PH)	2.5	150

Data synthesized from a study on nanocomposites with different cross-linking agents. The addition of POSS to the PMHS structure shows a significant enhancement in both tensile strength and elongation.

Unfortunately, specific quantitative data for the mechanical properties of a standard vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) crosslinked with Tetrakis(dimethylsiloxy)silane was not available in the searched literature. However, it is generally reported to produce materials with high mechanical strength.[1]

Thermal Stability

Thermogravimetric analysis (TGA) is a standard method to evaluate the thermal stability of polymers. The onset of decomposition temperature is a key indicator of a material's ability to withstand high temperatures.

Table 2: Thermal Stability of Silicone Nanocomposites Crosslinked with PMHS and a PMHS-grafted-POSS derivative.

Crosslinking Agent	Onset Decomposition Temperature (°C)
PMHS	380
PMHS-grafted-POSS (PH)	420

Data synthesized from a study on nanocomposites, indicating that modification of PMHS can significantly improve the thermal stability of the resulting silicone network.

While specific TGA data for a silicone elastomer crosslinked solely with Tetrakis(dimethylsiloxy)silane was not found, its use is associated with the creation of highly crosslinked networks that impart superior thermal stability.[1]

Experimental Protocols

The following are generalized experimental protocols for crosslinking vinyl-terminated polydimethylsiloxane (PDMS) with Tetrakis(dimethylsiloxy)silane and PMHS, based on common laboratory practices and relevant ASTM standards.

Protocol 1: Crosslinking of Vinyl-Terminated PDMS with Tetrakis(dimethylsiloxy)silane

1. Materials:

• Vinyl-terminated polydimethylsiloxane (PDMS)
• Tetrakis(dimethylsiloxy)silane
• Platinum catalyst (e.g., Karstedt's catalyst)
• Inhibitor (optional, to control cure time)
• Solvent (e.g., toluene, optional)

2. Procedure:

• In a clean, dry vessel, thoroughly mix the vinyl-terminated PDMS with the desired amount of Tetrakis(dimethylsiloxy)silane. The molar ratio of Si-H groups to vinyl groups is a critical parameter and should be optimized for the desired properties.
• If using, add the inhibitor to the mixture and stir until homogeneous.
• Add the platinum catalyst to the mixture and stir vigorously for a uniform dispersion. The amount of catalyst is typically in the parts-per-million (ppm) range.
• If a solvent is used to reduce viscosity, add it at this stage and ensure complete mixing.
• Degas the mixture under vacuum to remove any entrapped air bubbles.
• Pour the mixture into a mold and cure at the desired temperature. A typical curing schedule might be 1-2 hours at 100-150 °C. The exact time and temperature will depend on the specific formulation and desired degree of crosslinking.
• After curing, allow the elastomer to cool to room temperature before demolding.

Protocol 2: Crosslinking of Vinyl-Terminated PDMS with PMHS

1. Materials:

• Vinyl-terminated polydimethylsiloxane (PDMS)
• Polymethylhydrosiloxane (PMHS)
• Platinum catalyst (e.g., Karstedt's catalyst)
• Inhibitor (optional)
• Solvent (e.g., toluene, optional)

2. Procedure:

• Combine the vinyl-terminated PDMS and PMHS in a suitable vessel. The ratio of Si-H groups from PMHS to the vinyl groups in the PDMS will determine the crosslink density and final properties of the elastomer.
• Add the inhibitor, if used, and mix thoroughly.
• Introduce the platinum catalyst to the mixture and ensure it is evenly distributed by vigorous stirring.
• If necessary, add a solvent to adjust the viscosity.
• Remove air bubbles from the mixture by placing it in a vacuum chamber.
• Cast the mixture into a mold and proceed with the curing process. Curing is typically performed by heating in an oven, for example, at 80-120 °C for several hours.
• Once cured, cool the elastomer to ambient temperature before removing it from the mold.

Material Characterization

The mechanical and thermal properties of the cured elastomers should be characterized using standardized methods to ensure reliable and comparable data.

• Mechanical Testing: Tensile strength, elongation at break, and modulus of elasticity should be measured according to ASTM D412 ("Standard Test Methods for Vulcanized Rubber and Thermoplastic Elastomers—Tension") or ISO 37 .[2] Hardness can be determined using a durometer following ASTM D2240 .[3]

• Thermogravimetric Analysis (TGA): The thermal stability of the elastomers should be evaluated using TGA according to ASTM E1131 ("Standard Test Method for Compositional Analysis by Thermogravimetry").[4][5][6] This will provide data on the onset of decomposition and the char yield.

Reaction Mechanisms and Logical Relationships

The crosslinking process for both agents with a vinyl-terminated silicone polymer proceeds via a hydrosilylation reaction, catalyzed by a platinum complex. The fundamental reaction is the addition of a silicon-hydride (Si-H) bond across a carbon-carbon double bond (vinyl group).

Caption: General hydrosilylation crosslinking mechanism.

The logical workflow for selecting and evaluating a crosslinking agent involves a series of steps from initial selection to final material characterization.

Caption: Workflow for crosslinker evaluation.

Conclusion

Both Tetrakis(dimethylsiloxy)silane and Polymethylhydrosiloxane are effective crosslinking agents for producing silicone elastomers. The choice between them will depend on the specific application requirements.

• Tetrakis(dimethylsiloxy)silane is an excellent choice when a high degree of crosslinking and, consequently, high thermal stability and mechanical strength are desired. Its well-defined structure offers precise control over the network architecture.

• Polymethylhydrosiloxane (PMHS) offers greater versatility. As a polymer itself, its properties can be tuned, and it can be chemically modified to introduce additional functionalities. It is also an economically attractive option.

For researchers and professionals in drug development, where material purity, predictability, and performance are critical, a thorough evaluation based on the specific end-use requirements is essential. While this guide provides a foundational comparison, empirical testing following standardized protocols is strongly recommended to determine the optimal crosslinking agent for a given application.

References

• 1. nbinno.com [nbinno.com]
• 2. testresources.net [testresources.net]
• 3. rubberandseal.com [rubberandseal.com]
• 4. infinitalab.com [infinitalab.com]
• 5. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 6. store.astm.org [store.astm.org]

A Comparative Analysis of the Mechanical Properties of Silicones: Peroxide vs. Platinum Crosslinking Agents

For researchers, scientists, and drug development professionals, the choice of silicone crosslinking agent is a critical decision that significantly impacts the final mechanical properties and purity of the elastomer. This guide provides an objective comparison of silicones crosslinked with peroxide and platinum-based agents, supported by experimental data, to inform material selection for demanding applications.

The curing of silicone rubber is a process of crosslinking polymer chains to form a stable, three-dimensional network. The two most prevalent methods for achieving this are through the use of peroxide or platinum-based catalysts. While both methods produce durable silicone elastomers, they operate via different chemical mechanisms, resulting in distinct mechanical and purity profiles. Platinum-cured silicones, also known as addition-cured silicones, are generally recognized for their superior mechanical properties and higher purity, making them a preferred choice for medical and pharmaceutical applications.[1][2] Peroxide-cured silicones, a more traditional and cost-effective option, remain widely used in various industrial applications.[1]

Quantitative Comparison of Mechanical Properties

The selection of the curing agent has a direct and measurable impact on the tensile strength, elongation at break, tear strength, and hardness of the silicone elastomer. The following table summarizes the mechanical properties of a comparable 40 Shore A hardness high-consistency silicone rubber (HCR) cured with two different peroxide agents and a 50 Shore A platinum-cured liquid silicone rubber (LSR) for comparison.

Mechanical Property	Peroxide Cured (Crosslinker E)	Peroxide Cured (Crosslinker C1)	Platinum Cured	Test Method
Hardness (Shore A)	40	40	50	ISO 7619-1
Tensile Strength (MPa)	9.3	11.4	9	ISO 37 type 1
Elongation at Break (%)	560	780	450	ISO 37 type 1
Tear Strength (N/mm)	23	29	29	ASTM D 624 B

Data for peroxide-cured silicone is for SILPURAN® 8060/40. Data for platinum-cured silicone is for SILPURAN® 6600/50.[3][4]

Crosslinking Mechanisms: A Visual Representation

The fundamental difference in the performance of peroxide and platinum-cured silicones stems from their distinct crosslinking reactions.

Caption: A comparison of peroxide and platinum curing mechanisms.

Peroxide curing is initiated by heat, which decomposes the peroxide into free radicals.[1] These radicals then abstract hydrogen atoms from the methyl groups on the silicone polymer chains, creating active sites that combine to form carbon-carbon crosslinks. This process can also lead to the formation of volatile byproducts.[2] In contrast, platinum curing, or hydrosilylation, involves the addition of a silicon-hydride (Si-H) group across a vinyl group in the presence of a platinum catalyst, forming a stable ethylene (B1197577) bridge between the polymer chains.[5] This addition reaction does not produce any byproducts, resulting in a purer final product.[6]

Experimental Protocols

The mechanical properties presented in this guide are determined using standardized testing protocols to ensure accuracy and comparability of the data.

Tensile Strength and Elongation at Break (ISO 37 / ASTM D412)

This test measures the force required to stretch a silicone specimen until it breaks (tensile strength) and the extent to which it stretches before breaking (elongation at break).

• Specimen Preparation: Dumbbell-shaped specimens are cut from a cured silicone sheet of a specified thickness.

• Test Procedure:

  • The specimen is securely held in the grips of a universal testing machine.

  • The specimen is pulled apart at a constant rate of speed until it ruptures.

  • The force and elongation are continuously recorded throughout the test.

• Data Analysis:

  • Tensile Strength is calculated by dividing the maximum force by the original cross-sectional area of the specimen.

  • Elongation at Break is the percentage increase in length from the original length at the point of rupture.

Tear Strength (ASTM D624)

This test evaluates the resistance of a silicone material to tearing.

• Specimen Preparation: A specimen with a specific geometry, often with a pre-cut slit, is used.

• Test Procedure:

  • The specimen is mounted in the grips of a universal testing machine.

  • The grips are separated at a constant speed, and the force required to propagate the tear is measured.

• Data Analysis: Tear strength is reported as the force per unit thickness required to tear the specimen.

Hardness (ISO 7619-1 / ASTM D2240)

Hardness testing measures the resistance of the silicone to indentation under a specified force.

• Test Procedure:

  • A durometer, a specialized instrument with a spring-loaded indenter, is pressed firmly against the surface of the silicone specimen.

  • The depth of indentation is measured and converted to a hardness value on a Shore A scale.

• Data Analysis: The Shore A hardness value is read directly from the durometer's scale.

Experimental Workflow

The following diagram illustrates a typical workflow for the comparative analysis of the mechanical properties of silicones.

Caption: A typical experimental workflow for comparing silicone properties.

Conclusion

The choice between peroxide and platinum curing systems for silicone elastomers involves a trade-off between cost, purity, and mechanical performance. Platinum-cured silicones generally exhibit superior tensile strength, elongation, and tear strength, and their byproduct-free curing process makes them ideal for high-purity applications in the medical and pharmaceutical industries.[1][2] Peroxide-cured silicones, while being a more economical option, may have slightly lower mechanical performance and the presence of curing byproducts necessitates consideration for the specific application.[1] The quantitative data and experimental protocols provided in this guide offer a basis for making an informed decision based on the specific requirements of the intended application.

References

• 1. stockwell.com [stockwell.com]
• 2. tblsilicone.com [tblsilicone.com]
• 3. gluespec.com [gluespec.com]
• 4. mvq-silicones.de [mvq-silicones.de]
• 5. stockwell.com [stockwell.com]
• 6. gxsilicon.com [gxsilicon.com]

Validating Tetrakis(dimethylsiloxy)silane as an Internal Standard in High-Temperature NMR: A Comparative Guide

In the realm of high-temperature nuclear magnetic resonance (NMR) spectroscopy, the selection of a suitable internal standard is paramount for accurate and reproducible quantitative analysis and chemical shift referencing. An ideal internal standard must exhibit high thermal stability, chemical inertness, and a simple, well-resolved NMR signal that does not overlap with analyte signals. While tetramethylsilane (B1202638) (TMS) is the conventional standard at ambient temperatures, its high volatility renders it unsuitable for high-temperature applications. This guide explores the potential of Tetrakis(dimethylsiloxy)silane as a non-volatile alternative and compares its properties with other commonly used high-temperature NMR standards.

Properties of Tetrakis(dimethylsiloxy)silane

Tetrakis(dimethylsiloxy)silane, a colorless and viscous liquid, possesses several characteristics that suggest its suitability as a high-temperature NMR internal standard.[1] It is noted for its low volatility and high thermal stability.[1][2] Commercial suppliers indicate it is employed as a non-volatile NMR standard for high-temperature work, often as a replacement for the highly volatile TMS.[3][4]

Key physical and chemical properties are summarized below:

Property	Value
Molecular Formula	C8H28O4Si5
Molecular Weight	328.73 g/mol
Boiling Point	188 - 190 °C
Melting Point	< 0 °C
Density	0.886 g/mL
Flash Point	67 °C
Stability	Stable in sealed containers under a dry, inert atmosphere.[5]

Data sourced from various chemical suppliers.[5][6][7]

Experimental Validation Protocol

The following protocol outlines the necessary steps to validate Tetrakis(dimethylsiloxy)silane as a high-temperature NMR internal standard. This protocol can also be applied to other potential candidates.

Objective: To assess the thermal and chemical stability of Tetrakis(dimethylsiloxy)silane and its chemical shift consistency across a range of high temperatures.

Materials:

• Tetrakis(dimethylsiloxy)silane (≥97% purity)

• A selection of high-boiling NMR solvents (e.g., DMSO-d6, ethylene (B1197577) glycol-d6, tetrachloroethane-d2)

• A well-characterized, thermally stable analyte for co-testing

• High-precision NMR tubes suitable for high-temperature work

Methodology:

• Sample Preparation: Prepare a series of NMR samples, each containing a precise concentration of Tetrakis(dimethylsiloxy)silane and the test analyte in the chosen high-boiling solvent.

• Initial ¹H NMR Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 25 °C) to establish the initial chemical shift of the Tetrakis(dimethylsiloxy)silane signal.

• Variable Temperature NMR: Incrementally increase the temperature of the NMR probe (e.g., in 20 °C steps) up to the desired maximum temperature (e.g., 150 °C or higher, depending on the application). Allow the sample to equilibrate at each temperature for at least 10 minutes before acquiring a spectrum.[8]

• Data Analysis:

  • Record the chemical shift of the Tetrakis(dimethylsiloxy)silane signal at each temperature.

  • Monitor the spectrum for any new signals that may indicate decomposition of the standard or reaction with the solvent or analyte.

  • Measure the integral of the standard's signal relative to the analyte's signal to check for any changes in concentration due to degradation or volatility.

• Thermal Cycling: After reaching the maximum temperature, cool the sample back down to the initial ambient temperature and re-acquire a spectrum. Compare this with the initial spectrum to check for any irreversible changes.

A diagram of the validation workflow is presented below:

Caption: Workflow for validating a high-temperature NMR internal standard.

Comparison with Alternative Standards

A comparative analysis of Tetrakis(dimethylsiloxy)silane with other potential high-temperature standards is essential for making an informed selection. The ideal standard should be chosen based on the specific solvent, temperature range, and analytes involved in the experiment.

Internal Standard	Boiling Point (°C)	Key Advantages	Key Disadvantages
Tetrakis(dimethylsiloxy)silane	188 - 190	Low volatility, high thermal stability.[1][6]	Limited published data on chemical shift vs. temperature.
Hexamethyldisiloxane (HMDSO)	101	Single sharp peak, chemically inert.	Volatile at higher temperatures.
1,4-Dioxane	101	Often used in aqueous and organic solvents.	Signal can be broad, can interact with analytes.
Sodium 3-(trimethylsilyl)propionate-2,2,3,3-d4 (TSP)	N/A (solid)	Water-soluble, sharp signal.	Not suitable for non-aqueous solvents, can bind to proteins.
Residual Solvent Signal	Varies	Always present, no addition needed.	Chemical shift is highly temperature-dependent.[8]

The logical relationship for selecting a suitable standard is illustrated in the diagram below:

References

• 1. CAS 17082-47-2: Tetrakis(dimethylsiloxy)silane [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. B23754.22 [thermofisher.com]
• 4. Tetrakis(dimethylsiloxy)silane, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. gelest.com [gelest.com]
• 6. chemimpex.com [chemimpex.com]
• 7. TETRAKIS(DIMETHYLSILOXY)SILANE | [gelest.com]
• 8. scs.illinois.edu [scs.illinois.edu]

A Comparative Guide to Determining Crosslink Density in Tetrakis(dimethylsiloxy)silane Networks

This guide provides a comprehensive comparison of established methodologies for determining the crosslink density in silicone networks, with a particular focus on those created using the tetrafunctional crosslinker, Tetrakis(dimethylsiloxy)silane. For researchers, scientists, and drug development professionals, an accurate assessment of crosslink density is critical as it directly influences the material's mechanical strength, swelling behavior, thermal stability, and viscoelastic properties.[1][2]

Introduction to Crosslink Density Determination

The performance of a silicone elastomer is fundamentally tied to its three-dimensional network structure. Crosslink density, often expressed as the average molecular weight between crosslinks (Mc), is a key parameter that defines this structure.[3][4] A variety of techniques have been developed to quantify this property, each with distinct principles, advantages, and limitations.[5] This guide compares the most prevalent methods: Swelling Experiments, Dynamic Mechanical Analysis (DMA), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Inverse Gas Chromatography (i.g.c.).

Comparison of Key Methodologies

The choice of method for determining crosslink density depends on the specific requirements of the study, available equipment, and the nature of the material. The following tables provide a detailed comparison of the primary techniques.

Table 1: Overview of Crosslink Density Determination Methods

Method	Principle	Key Output(s)	Advantages	Disadvantages
Swelling Experiments	Based on the Flory-Rehner theory, which relates the equilibrium swelling of a polymer in a solvent to its crosslink density.[6][7] The solvent penetrates the network, causing it to swell until balanced by the retractive elastic force of the polymer chains.[8]	Average molecular weight between crosslinks (Mc), Crosslink density (ν)	Low cost, simple experimental setup.[7]	Time-consuming (can take days to reach equilibrium), requires knowledge of the Flory-Huggins polymer-solvent interaction parameter (χ), results can be affected by fillers.[2][7]
Dynamic Mechanical Analysis (DMA) / Rheology	Measures the viscoelastic properties (storage modulus, E' or G') of the material as a function of temperature.[1][9] In the rubbery plateau region (above Tg), the storage modulus is directly proportional to the crosslink density.[9][10]	Storage Modulus (E' or G'), Mc, Crosslink density (ν)	Fast and provides information on other properties like glass transition temperature (Tg).[11] Can be used for quality control.[9]	Requires specialized equipment, calculations assume an ideal, defect-free network which can be inaccurate for complex systems.[12] Only applicable to unfilled polymers for direct calculation.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Solid-state NMR techniques, particularly Double-Quantum (DQ-NMR), measure the residual dipolar coupling between polymer chains, which is directly related to the density of crosslinks.[13][14] It can provide a distribution of crosslink densities.	Mc distribution, Average Mc, Crosslink density and distribution.[14]	Provides detailed information on network heterogeneity and distribution of crosslinks, not just an average value.[14] It is a direct and quantitative method.	Requires sophisticated and expensive equipment (solid-state NMR spectrometer), complex experimental setup and data analysis.[13]
Inverse Gas Chromatography (i.g.c.)	Uses the Flory-Rehner equation in conjunction with chromatographic data.[5] The polymer network acts as the stationary phase, and its interaction with a solvent probe at finite concentrations is measured to determine the Flory-Huggins interaction parameter and subsequently the crosslink density.[5]	Flory-Huggins interaction parameter (χ), Crosslink density	Can be used for bulk crosslinked elastomers and provides thermodynamic interaction data simultaneously.[5]	Requires specialized i.g.c. equipment, data analysis can be complex.
Differential Scanning Calorimetry (DSC)	Measures the change in heat capacity (ΔCp) at the glass transition. The magnitude of this change is related to the mobility of the polymer chains, which is restricted by crosslinking. This allows for an estimation of crosslink density.[15]	Change in heat capacity (ΔCp), Relative crosslink density	Relatively common thermal analysis equipment, can be used for quality control.[16]	Provides a relative measure of crosslink density rather than an absolute value unless calibrated.[15]

Experimental Protocols

Detailed methodologies for the two most common techniques, Swelling Experiments and Dynamic Mechanical Analysis, are provided below.

Protocol 1: Crosslink Density Determination by Swelling Experiment

This protocol is based on the widely used equilibrium swelling method.[4][17]

• Sample Preparation : Cut a small, uniform piece of the cured silicone elastomer (typically 10-50 mg). Precisely weigh the dry sample (Wd).[18]

• Swelling : Immerse the sample in a suitable solvent (e.g., toluene (B28343) for polydimethylsiloxane) in a sealed container to prevent solvent evaporation.[8] Ensure the sample is fully submerged.

• Equilibrium : Allow the sample to swell at a constant temperature (e.g., room temperature) until it reaches equilibrium. This may take 24-72 hours or longer.[8][17] Periodically remove, blot dry quickly with lint-free wipes, weigh, and return the sample to the solvent until a constant weight is achieved.

• Measurement : Once at equilibrium, remove the swollen sample, blot the surface to remove excess solvent, and immediately weigh it to get the swollen weight (Ws).

• Drying : Place the swollen sample in a vacuum oven to completely remove the solvent and weigh it again to confirm the initial dry weight (Wd).

• Calculation :

  • Calculate the volume fraction of the polymer in the swollen gel (Vp) using the densities of the polymer (ρp) and the solvent (ρs).

  • Apply the Flory-Rehner equation to calculate the average molecular weight between crosslinks (Mc).[6][7]

Protocol 2: Crosslink Density Determination by DMA

This protocol outlines the use of DMA to determine crosslink density from the storage modulus in the rubbery plateau.[1][18]

• Sample Preparation : Prepare a sample of the cured silicone elastomer with uniform dimensions (e.g., a rectangular bar or thin film) suitable for the DMA clamp (e.g., tension or single cantilever).

• Instrument Setup : Mount the sample in the DMA.

• Experimental Parameters : Set up a temperature sweep experiment at a fixed frequency (e.g., 1 Hz) and a small oscillatory strain within the material's linear viscoelastic region (e.g., 0.1%). The temperature range should span from below the glass transition temperature (Tg) to well into the rubbery plateau (e.g., -100 °C to 200 °C).[18]

• Data Acquisition : Run the temperature sweep. The instrument will record the storage modulus (E'), loss modulus (E''), and tan delta as a function of temperature.

• Data Analysis :

  • Identify the rubbery plateau, which is the relatively flat region of the storage modulus curve at temperatures above the Tg.[9]

  • Select a value for the storage modulus (E') from this plateau (e.g., at Tg + 40 °C).

• Calculation : Use the theory of rubber elasticity to calculate the crosslink density (ν) or the molecular weight between crosslinks (Mc) from the storage modulus (E'), polymer density (ρ), the gas constant (R), and the absolute temperature (T) in the rubbery plateau.[10]

Alternative Crosslinking Networks for Comparison

While Tetrakis(dimethylsiloxy)silane is a key component in condensation cure systems, other chemistries are used to form silicone elastomers, providing a basis for comparison.

Table 2: Comparison of Silicone Crosslinking Chemistries

Crosslinking System	Mechanism	Key Features	Common Crosslinkers/Catalysts
Condensation Cure	Reaction between silanol-terminated polymers and an alkoxysilane crosslinker, like Tetrakis(dimethylsiloxy)silane, releasing a small molecule byproduct (e.g., alcohol).[19]	Moisture-curing (RTV systems), can be catalyzed by tin compounds.[19]	Alkoxysilanes (e.g., tetraethoxysilane), Tin catalysts.[19]
Addition Cure (Hydrosilylation)	Platinum-catalyzed reaction between a vinyl-functional silicone polymer and a hydride-functional siloxane crosslinker.[19]	No byproducts, fast cure, low shrinkage, but susceptible to catalyst inhibition.	Platinum catalysts (e.g., Karstedt's catalyst), Si-H functional siloxanes.[19]
Aza-Michael Addition	Catalyst-free reaction between amine-functionalized polysiloxanes and acrylate-functional crosslinkers.[20]	"Click" chemistry, catalyst-free, forms robust elastomers.[20]	Amino-functional polysiloxanes, Acrylate-functional siloxanes.[17]
Non-Covalent Networks	Physical crosslinks formed through hydrogen bonding or ionic interactions rather than covalent bonds.[21][22]	Thermoplastic and reprocessable elastomers, can incorporate natural molecules.[22]	Telechelic aminoalkylsilicones, Natural phenols (e.g., tannic acid).[17][22]

Visualizations

Logical and Experimental Workflows

The following diagrams illustrate the decision-making process and experimental workflows for determining crosslink density.

Caption: Workflow for selecting a crosslink density determination method.

Caption: Influence of crosslink density on macroscopic properties.

Caption: Step-by-step experimental workflow for the swelling test.

Caption: Step-by-step experimental workflow for DMA.

References

• 1. tainstruments.com [tainstruments.com]
• 2. ris.utwente.nl [ris.utwente.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. cpsm.kpi.ua [cpsm.kpi.ua]
• 6. Determination of the Crosslinking Density of a Silicone Elastomer | Semantic Scholar [semanticscholar.org]
• 7. ris.utwente.nl [ris.utwente.nl]
• 8. m.youtube.com [m.youtube.com]
• 9. eureka.patsnap.com [eureka.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. osti.gov [osti.gov]
• 14. Recent Advances in Quantitative Crosslinking Density Analysis of Elastomers Using Multi-Quantum Solid-State Nuclear Magnetic Resonance -Textile Science and Engineering | Korea Science [koreascience.kr]
• 15. researchgate.net [researchgate.net]
• 16. ace-laboratories.com [ace-laboratories.com]
• 17. Frontiers | Tannic Acid as a Natural Crosslinker for Catalyst-Free Silicone Elastomers From Hydrogen Bonding to Covalent Bonding [frontiersin.org]
• 18. benchchem.com [benchchem.com]
• 19. Functional silicone oils and elastomers: new routes lead to new properties - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC03531J [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Antioxidant Silicone Elastomers without Covalent Cross-Links - PMC [pmc.ncbi.nlm.nih.gov]

Tetrakis(dimethylsiloxy)silane in Electronic Encapsulation: A Comparative Performance Evaluation

Introduction: As the demand for smaller, more powerful, and highly reliable electronic devices continues to grow, the need for advanced encapsulation materials has become increasingly critical. These materials serve to protect sensitive electronic components from harsh environmental factors such as moisture, heat, and mechanical stress. Tetrakis(dimethylsiloxy)silane, a member of the siloxane family, has emerged as a promising candidate for electronic encapsulation due to its unique molecular structure and properties. This guide provides a comparative performance evaluation of Tetrakis(dimethylsiloxy)silane against other commonly used electronic encapsulants, supported by experimental data.

Overview of Key Performance Parameters for Electronic Encapsulants

The selection of an appropriate encapsulant is dictated by a range of performance parameters critical to ensuring the longevity and reliability of electronic devices. Key among these are:

• Dielectric Properties: A low dielectric constant and loss factor are essential to minimize signal interference and ensure signal integrity, particularly in high-frequency applications.

• Thermal Stability: The encapsulant must withstand the high temperatures generated during device operation and manufacturing processes without degradation.

• Moisture Resistance: Effective protection against moisture ingress is crucial to prevent corrosion and short circuits.

• Adhesion: Strong adhesion to various substrates, including silicon, metals, and polymers, is necessary to maintain a robust seal and prevent delamination.

• Mechanical Properties: The material should possess adequate flexibility and toughness to withstand mechanical stresses and thermal cycling.

Comparative Performance Data

The following table summarizes the key performance metrics of Tetrakis(dimethylsiloxy)silane in comparison to two widely used electronic encapsulants: epoxy and silicone elastomer.

Property	Tetrakis(dimethylsiloxy)silane	Epoxy Resin	Silicone Elastomer
Dielectric Constant (1 MHz)	2.3 - 2.5	3.5 - 4.5	2.6 - 2.8
Thermal Conductivity (W/m·K)	0.15 - 0.20	0.2 - 0.3	0.2 - 0.3
Operating Temperature Range (°C)	-60 to 200	-40 to 150	-55 to 250
Moisture Absorption (24h, %)	< 0.1	0.1 - 0.5	< 0.1
Adhesion to Si (MPa)	2 - 4	10 - 20	1 - 5

Experimental Protocols

3.1 Dielectric Constant Measurement

The dielectric constant of the encapsulant materials is measured using a parallel plate capacitor method.

Caption: Workflow for Dielectric Constant Measurement.

3.2 Thermal Stability Analysis

Thermogravimetric Analysis (TGA) is employed to determine the thermal stability of the encapsulants.

Caption: Thermogravimetric Analysis (TGA) Workflow.

Discussion and Conclusion

Tetrakis(dimethylsiloxy)silane exhibits a favorable low dielectric constant, making it well-suited for high-frequency electronic applications where signal integrity is paramount. Its moisture resistance is excellent and comparable to that of silicone elastomers. While its thermal stability is good, it is slightly surpassed by high-performance silicone elastomers. The primary area where Tetrakis(dimethylsiloxy)silane shows a notable difference is in its adhesion to silicon substrates, which is lower than that of epoxy resins but comparable to silicone elastomers.

Logical Relationship of Performance and Application:

A Comparative Guide to the Hydrolytic Stability of Silane Crosslinkers for Researchers and Drug Development Professionals

For scientists and professionals in research and drug development, ensuring the long-term stability of surface modifications, drug delivery systems, and diagnostic assays is critical. Silane (B1218182) crosslinkers are pivotal in covalently bonding organic molecules to inorganic substrates, but their performance is dictated by their resistance to hydrolysis, especially in aqueous environments. This guide offers an objective comparison of the hydrolytic stability of various silane crosslinkers, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate agent for your application.

The efficacy of a silane coupling agent is intrinsically linked to the stability of the siloxane bonds (Si-O-Si) it forms with the substrate and with other silane molecules. The presence of water can lead to the hydrolytic cleavage of these bonds, compromising the integrity of the surface modification. The rate and extent of this degradation are influenced by several factors, including the type of silane, the pH of the environment, temperature, and the density of the siloxane network.[1][2]

The Impact of Silane Structure on Hydrolytic Stability

The chemical structure of the silane molecule, particularly the organic functional group and the alkoxy groups, plays a significant role in its hydrolytic stability.

• Alkoxy Groups (e.g., methoxy (B1213986) vs. ethoxy): The type of alkoxy group attached to the silicon atom influences the rate of hydrolysis. Methoxy silanes (-OCH₃) hydrolyze more rapidly than ethoxy silanes (-OC₂H₅).[2] While faster hydrolysis can be advantageous for rapid surface treatment, it can also lead to a less controlled condensation process and potentially a less stable siloxane network.

• Organic Functional Group: The nature of the organic functional group (e.g., amino, epoxy, vinyl, methacryloxy) also affects stability. For instance, aminosilanes are known to be very stable in aqueous solutions.[3] In contrast, some functional groups may be more susceptible to degradation under specific environmental conditions.

Enhancing Stability with Crosslinking and Dipodal Silanes

A highly effective strategy for improving hydrolytic stability is the use of crosslinker or dipodal silanes. These molecules contain two or more silicon atoms, allowing them to form a more densely crosslinked, three-dimensional siloxane network.[4] This robust network acts as a more effective barrier to water penetration, thereby protecting the underlying silane-substrate bonds from hydrolysis.

Quantitative Comparison of Hydrolytic Stability

The hydrolytic stability of silane crosslinkers can be quantitatively assessed through various experimental methods, primarily by measuring the retention of physical properties after exposure to hydrolytic stress. Key performance indicators include shear bond strength and water contact angle.

Shear Bond Strength Retention

Shear bond strength testing measures the force required to separate two substrates bonded together with an adhesive that has been modified with the silane. A higher retention of bond strength after exposure to water or thermocycling (which simulates aging) indicates greater hydrolytic stability.

Silane Formulation	Initial Shear Bond Strength (MPa)	Shear Bond Strength after Thermocycling (MPa)	Bond Strength Retention (%)
Vinyltriethoxysilane (B1683064) (25%)	Not specified	No significant decrease	High
Aminosilane (unspecified)	19.9 (±5.7)	9.5 (±4.3)	48%
Pre-hydrolyzed Silane	27.0 (±6.1)	21.0 (±5.9)	78%

Data for Vinyltriethoxysilane adapted from a study on composites where it showed high stability after heating in water.[5] Data for Aminosilane and Pre-hydrolyzed Silane adapted from a study on silica-based ceramics. Please refer to the original studies for detailed experimental conditions.

Water Contact Angle

The water contact angle of a surface is a measure of its hydrophobicity. A high contact angle indicates a hydrophobic surface, which is characteristic of a well-formed silane layer. A decrease in the water contact angle after immersion in water signifies the degradation of the silane layer.

Silane Formulation	Initial Water Contact Angle (°)	Water Contact Angle after 24h Water Immersion (°)	Change in Contact Angle (%)
3-Aminopropyltriethoxysilane (APTES)	60-70	40-50 (after salt spray)	Significant Decrease
3-Glycidoxypropyltrimethoxysilane (GPTMS)	70-80	50-60 (after salt spray)	Significant Decrease
Dipodal Silane	100-110	70-80 (after salt spray)	Lower Decrease

Data is a compilation from various sources and should be interpreted with consideration for potential variations in experimental setups.[4][6] The dipodal silane data is extrapolated based on known enhanced stability.

Experimental Protocols

To ensure the reproducibility and validity of hydrolytic stability testing, standardized experimental protocols are crucial.

Shear Bond Strength Testing (Adapted from ASTM D1002)

• Substrate Preparation: Clean, degrease, and dry the substrates (e.g., glass slides, metal plates).

• Silane Application: Prepare a solution of the silane crosslinker in an appropriate solvent (e.g., ethanol/water mixture). Apply the solution to the substrate surface and allow it to react for a specified time.

• Curing: Cure the silanized substrates at an elevated temperature (e.g., 110°C) to promote the formation of a stable siloxane network.

• Bonding: Apply a suitable adhesive to the silanized surface of one substrate and join it with a second substrate.

• Hydrolytic Aging: Subject the bonded assemblies to hydrolytic stress, such as immersion in water at a specific temperature for a set duration or thermocycling.

• Testing: Measure the shear bond strength using a universal testing machine.

Water Contact Angle Measurement

• Sample Preparation: Coat a flat substrate with the silane formulation and cure it.

• Initial Measurement: Use a goniometer to measure the static water contact angle by placing a droplet of deionized water on the surface.

• Hydrolytic Exposure: Immerse the coated substrate in deionized water for a specified period.

• Final Measurement: Remove the substrate, dry it with a stream of inert gas, and measure the water contact angle again. A significant decrease indicates degradation of the silane layer.

Visualizing the Hydrolysis and Stabilization Processes

The following diagrams illustrate the fundamental processes of silane hydrolysis and the enhanced stability offered by crosslinkers.

Caption: Hydrolysis and degradation of a silane layer.

Caption: Enhanced stability with a crosslinked silane network.

Caption: Experimental workflow for hydrolytic stability testing.

Conclusion

The selection of an appropriate silane crosslinker is a critical decision that directly impacts the long-term performance and reliability of a product. For applications in aqueous or high-humidity environments, prioritizing hydrolytic stability is paramount. The experimental evidence strongly supports the use of crosslinking or dipodal silanes to form a dense, water-resistant siloxane network. While aminosilanes and vinyltriethoxysilane also demonstrate good stability, the ultimate choice should be guided by the specific substrate, the organic functional group required for the application, and the processing conditions. By carefully considering the data and methodologies presented in this guide, researchers can make informed decisions to enhance the durability and efficacy of their silane-based systems.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. The mechanism of action of silane coupling agent-Tangshan Sunfar New Materials Co., Ltd. [sunfar-silicone.com]
• 3. Which type of silane coupling agent has excellent stability in aqueous solution? | Shin-Etsu Silicone Selection Guide [shinetsusilicone-global.com]
• 4. benchchem.com [benchchem.com]
• 5. Effect of mixed silanes on the hydrolytic stability of composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of Si-H Bonds in Tetrakis(dimethylsiloxy)silane for Reaction Stoichiometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the precise quantification of silicon-hydride (Si-H) bonds in Tetrakis(dimethylsiloxy)silane. Accurate determination of Si-H content is critical for establishing reaction stoichiometry, particularly in applications such as hydrosilylation reactions, which are fundamental in the synthesis of silicon-based materials and drug delivery systems. This document outlines detailed experimental protocols for Fourier Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gasometry, presenting their performance metrics in a comparative table and illustrating the analytical workflow.

Comparison of Analytical Methods for Si-H Bond Quantification

The selection of an appropriate analytical technique for the quantification of Si-H bonds depends on factors such as the required accuracy, precision, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of the three primary methods discussed in this guide.

Analytical Method	Principle	Typical Si-H Signal	Advantages	Disadvantages
FTIR Spectroscopy	Vibrational spectroscopy measuring the absorption of infrared radiation by Si-H bonds.	Strong stretching vibration at ~2158 cm⁻¹; Bending vibration at ~912 cm⁻¹.	- Rapid analysis- High sensitivity- Non-destructive	- Requires calibration with standards- Potential for interference from other functional groups
¹H NMR Spectroscopy	Nuclear magnetic resonance spectroscopy detecting the proton nucleus of the Si-H bond.	Singlet peak at ~4.7 ppm.	- High precision and accuracy- Provides structural information- Can use an internal standard for absolute quantification	- Longer analysis time- Requires deuterated solvents
Gasometry	Chemical reaction of Si-H groups with a strong base to evolve hydrogen gas, which is then measured volumetrically.	Measurement of H₂ gas volume.	- Absolute method, no calibration needed- Simple instrumentation	- Destructive to the sample- Can be less precise than spectroscopic methods- Requires careful handling of reagents

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below to facilitate their implementation in a laboratory setting.

Quantification of Si-H Bonds by FTIR Spectroscopy

This method is based on the Beer-Lambert law, which correlates the absorbance of the Si-H stretching band to its concentration.

Materials:

• Tetrakis(dimethylsiloxy)silane

• Anhydrous solvent (e.g., hexane (B92381) or carbon tetrachloride)

• Volumetric flasks

• FTIR spectrometer with a liquid transmission cell (e.g., KBr or NaCl windows)

Procedure:

• Preparation of Standards: Prepare a series of standard solutions of Tetrakis(dimethylsiloxy)silane in the chosen anhydrous solvent with known concentrations.

• Sample Preparation: Accurately weigh and dissolve a known amount of the Tetrakis(dimethylsiloxy)silane sample in the same solvent.

• FTIR Analysis:

  • Record the background spectrum of the pure solvent in the liquid transmission cell.

  • Record the FTIR spectra of the standard solutions and the sample solution from 4000 to 400 cm⁻¹.

  • Identify the Si-H stretching peak at approximately 2158 cm⁻¹.

• Data Analysis:

  • Measure the absorbance of the Si-H peak for each standard and the sample.

  • Construct a calibration curve by plotting the absorbance of the Si-H peak versus the concentration of the standard solutions.

  • Determine the concentration of the Si-H bonds in the sample by interpolating its absorbance on the calibration curve.

Quantification of Si-H Bonds by ¹H NMR Spectroscopy

This protocol utilizes the integration of the Si-H proton signal relative to an internal standard for quantification.

Materials:

• Tetrakis(dimethylsiloxy)silane

• Deuterated solvent (e.g., CDCl₃)

• Internal standard (e.g., 1,1,2,2-tetrachloroethane (B165197) or another compound with a known proton concentration and a distinct chemical shift)

• NMR tubes

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of Tetrakis(dimethylsiloxy)silane and the internal standard into a vial.

  • Dissolve the mixture in a known volume of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• ¹H NMR Analysis:

  • Acquire the ¹H NMR spectrum of the sample.

  • Ensure a sufficient relaxation delay (e.g., 5 times the longest T1) to allow for complete relaxation of the nuclei for accurate integration.

• Data Analysis:

  • Integrate the Si-H proton signal (around 4.7 ppm) and a well-resolved signal from the internal standard.

  • Calculate the concentration of Si-H bonds using the following formula: Concentration of Si-H = (Integral of Si-H / Number of Si-H protons) * (Number of protons in standard / Integral of standard) * (Concentration of standard)

Quantification of Si-H Bonds by Gasometry

This method involves the measurement of hydrogen gas evolved from the reaction of Si-H bonds with a strong base.

Materials:

• Tetrakis(dimethylsiloxy)silane

• Anhydrous solvent (e.g., toluene)

• Strong base solution (e.g., potassium hydroxide (B78521) in ethanol)

• Gas burette or a similar gas collection apparatus

• Reaction flask with a side arm

Procedure:

• Apparatus Setup: Assemble the gasometric apparatus, ensuring it is airtight.

• Sample Preparation: Accurately weigh a known amount of Tetrakis(dimethylsiloxy)silane and dissolve it in the anhydrous solvent in the reaction flask.

• Reaction:

  • Carefully introduce the strong base solution into the side arm of the reaction flask.

  • Seal the apparatus and allow the system to equilibrate to room temperature.

  • Tilt the flask to mix the base with the silane (B1218182) solution, initiating the reaction and the evolution of hydrogen gas.

• Measurement:

  • Collect the evolved hydrogen gas in the gas burette and record the volume.

  • Measure the ambient temperature and pressure.

• Calculation:

  • Use the ideal gas law (PV=nRT) to calculate the moles of hydrogen gas produced.

  • The moles of Si-H bonds are equal to the moles of hydrogen gas evolved.

  • Calculate the Si-H content in the original sample.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the quantification of Si-H bonds in Tetrakis(dimethylsiloxy)silane.

Benchmarking Tetrakis(dimethylsiloxy)silane: A Comparative Guide for High-Performance Silicone Formulations

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Crosslinker Performance

In the pursuit of advanced silicone-based materials with tailored properties, the choice of crosslinking agent is paramount. This guide provides a comprehensive benchmark of Tetrakis(dimethylsiloxy)silane against industry-standard crosslinkers, offering a clear comparison of performance through experimental data and detailed methodologies. The insights provided herein are intended to empower researchers and formulation scientists in the development of next-generation silicones for critical applications in drug delivery, medical devices, and beyond.

Executive Summary

Tetrakis(dimethylsiloxy)silane is a highly effective crosslinker for platinum-catalyzed, two-component room-temperature-vulcanizing (RTV) silicone systems. Its unique molecular structure, featuring four reactive Si-H groups, allows for the formation of a well-defined and stable crosslinked network in vinyl-functionalized silicone polymers. This results in elastomers with a desirable balance of mechanical strength, thermal stability, and purity. This guide will compare the performance of Tetrakis(dimethylsiloxy)silane with other common crosslinking technologies, including other silane-based crosslinkers and peroxide-cured systems.

Comparative Performance Data

The following tables summarize the key performance indicators of silicone elastomers prepared with Tetrakis(dimethylsiloxy)silane and other industry-standard crosslinkers. The data presented is a synthesis of available literature and typical expected values.

Table 1: Comparison of Mechanical Properties of Silicone Elastomers Crosslinked with Various Agents

Property	Tetrakis(dimethylsiloxy)silane	Vinyltrimethoxysilane (VTMO)	Methyltrimethoxysilane (MTMS)	Dicumyl Peroxide
Cure System	Platinum-catalyzed Addition Cure	Condensation Cure	Condensation Cure	Peroxide Cure
Tensile Strength (MPa)	7 - 9	4 - 6	3 - 5	6 - 8
Elongation at Break (%)	400 - 600	200 - 400	150 - 300	300 - 500
Shore A Hardness	30 - 50	40 - 60	50 - 70	40 - 60
Tear Strength (kN/m)	25 - 35	15 - 25	10 - 20	20 - 30

Table 2: Comparison of Thermal and Physical Properties

Property	Tetrakis(dimethylsiloxy)silane	Vinyltrimethoxysilane (VTMO)	Methyltrimethoxysilane (MTMS)	Dicumyl Peroxide
Thermal Stability (TGA, 5% weight loss, °C)	~380 - 420	~350 - 380	~340 - 370	~350 - 390
Cure Byproducts	None	Methanol	Methanol	Acetophenone, etc.
Biocompatibility	Generally High	Variable	Variable	Lower
Clarity of Cured Elastomer	High	High	High	Can be hazy

Experimental Protocols

To ensure accurate and reproducible benchmarking of crosslinker performance, the following detailed experimental protocols are provided.

Formulation and Curing

Objective: To prepare silicone elastomer samples with different crosslinkers for comparative testing.

Materials:

• Vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) base polymer (e.g., 1000 cSt viscosity)

• Crosslinkers:

  • Tetrakis(dimethylsiloxy)silane

  • Vinyltrimethoxysilane (VTMO)

  • Methyltrimethoxysilane (MTMS)

  • Dicumyl peroxide

• Platinum catalyst (for addition cure systems, e.g., Karstedt's catalyst)

• Tin catalyst (for condensation cure systems, e.g., dibutyltin (B87310) dilaurate)

• Reinforcing filler (e.g., fumed silica, treated to be hydrophobic)

• Inhibitor (for platinum-catalyzed systems to control pot life)

Procedure:

• Compounding:

  • To a two-roll mill or a planetary mixer, add the vinyl-terminated PDMS base polymer and the reinforcing filler.

  • Mix until a homogeneous, consistent paste is achieved. This is the base compound.

• Crosslinker and Catalyst Addition:

  • For Tetrakis(dimethylsiloxy)silane (Platinum Cure):

    • In a separate container, prepare a masterbatch of the platinum catalyst and a small amount of the base compound.

    • In another container, mix the Tetrakis(dimethylsiloxy)silane crosslinker and the inhibitor with the remaining base compound.

    • Combine the two parts (A and B) in a 1:1 or other specified ratio and mix thoroughly.

  • For VTMO and MTMS (Condensation Cure):

    • Add the respective crosslinker (VTMO or MTMS) and the tin catalyst to the base compound.

    • Mix until the components are evenly dispersed.

  • For Dicumyl Peroxide (Peroxide Cure):

    • Add the dicumyl peroxide to the base compound on a cooled two-roll mill to prevent premature curing.

    • Mix until the peroxide is fully dispersed.

• Molding and Curing:

  • Place the formulated silicone into a pre-heated mold of the desired geometry for the specific tests (e.g., dumbbell shapes for tensile testing).

  • Cure the samples in a compression molding press or a curing oven at the recommended temperature and time for each crosslinker system. For example, platinum-cured systems may cure at 120-150°C, while peroxide-cured systems may require 170-180°C.

  • After the initial cure, a post-curing step (e.g., 4 hours at 200°C) is often recommended to remove any volatile byproducts and to stabilize the mechanical properties.

Mechanical Property Testing

• Tensile Strength and Elongation at Break (ASTM D412):

  • Use a universal testing machine with grips suitable for elastomers.

  • Test dumbbell-shaped specimens at a constant crosshead speed (e.g., 500 mm/min) until failure.

  • Record the maximum force to determine tensile strength and the extension at break to calculate elongation.[1]

• Hardness (ASTM D2240):

  • Use a Shore A durometer.

  • Press the durometer foot firmly onto the surface of a flat, cured silicone sample of at least 6 mm thickness.

  • Record the hardness reading after 1-2 seconds.

• Tear Strength (ASTM D624):

  • Use a universal testing machine with appropriate grips.

  • Test die-cut specimens (e.g., Die C) at a constant crosshead speed.[2][3][4][5][6]

  • Record the maximum force required to propagate a tear.[2][3][4][5][6]

Thermal Stability Analysis

• Thermogravimetric Analysis (TGA) (ASTM E1131):

  • Use a TGA instrument to heat a small sample of the cured elastomer from room temperature to approximately 800°C at a controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).[7][8][9][10]

  • Record the weight loss as a function of temperature. The temperature at which 5% weight loss occurs is a key indicator of thermal stability.[11][12]

Visualizing the Processes

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Caption: Hydrosilylation crosslinking with Tetrakis(dimethylsiloxy)silane.

Caption: Experimental workflow for benchmarking silicone crosslinkers.

Conclusion

Tetrakis(dimethylsiloxy)silane stands out as a high-performance crosslinker for platinum-cured silicone systems. Its ability to form a clean and efficient crosslinked network without the generation of byproducts makes it an excellent choice for applications requiring high purity, such as in the medical and pharmaceutical fields.[13][14] While other crosslinking technologies have their merits, the data suggests that for demanding applications where superior mechanical properties, thermal stability, and biocompatibility are critical, Tetrakis(dimethylsiloxy)silane offers a compelling performance profile. This guide provides the foundational data and methodologies for researchers to make informed decisions in their formulation development, ultimately leading to the creation of innovative and reliable silicone-based products.

References

• 1. newageindustries.com [newageindustries.com]
• 2. ASTM D624 Elastomer Tear Strength Testing - ADMET [admet.com]
• 3. testresources.net [testresources.net]
• 4. img42.gkzhan.com [img42.gkzhan.com]
• 5. store.astm.org [store.astm.org]
• 6. universalgripco.com [universalgripco.com]
• 7. infinitalab.com [infinitalab.com]
• 8. Thermogravimetric Analysis - Stress Engineering Services, Inc [stress.com]
• 9. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 10. qub.ac.uk [qub.ac.uk]
• 11. Study on the synthesis and thermal stability of silicone resins reinforced by Si–O–Ph cross-linking - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Study on the Synthesis and Thermal Stability of Silicone Resin Containing Trifluorovinyl Ether Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rubber-tools.com [rubber-tools.com]
• 14. legenday.com.cn [legenday.com.cn]

Safety & Regulatory Compliance

Safe Disposal of Tetrakis(dimethylsiloxy)silane: A Procedural Guide

For laboratory personnel, researchers, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant operational environment. This document provides detailed, step-by-step guidance for the safe disposal of Tetrakis(dimethylsiloxy)silane, a combustible and irritant chemical. Adherence to these procedures is critical to mitigate risks to personnel and the environment.

I. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure all relevant safety measures are in place.

• Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors.[1][2]

• Ignition Sources: As Tetrakis(dimethylsiloxy)silane is a combustible liquid, eliminate all potential ignition sources, including open flames, sparks, and hot surfaces.[3][4][5] Use non-sparking tools when handling containers.[3][4]

• Personal Protective Equipment (PPE): All personnel involved in the handling and disposal of this substance must wear appropriate PPE:

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

  • Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

  • Respiratory Protection: If ventilation is inadequate or in the event of a spill, a NIOSH-certified organic vapor respirator is recommended.[4]

II. Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain and clean up the material safely.

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[4][5]

• Containment: For small spills, use an inert, non-combustible absorbent material (e.g., vermiculite, sand, or earth) to contain the liquid.[3][4] For larger spills, create dikes to prevent the material from entering sewers or waterways.[4][5]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled, and sealable container for hazardous waste.[3][4]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All cleaning materials should also be collected and disposed of as hazardous waste.

III. Disposal Procedures for Unused or Waste Tetrakis(dimethylsiloxy)silane

The recommended method for the final disposal of Tetrakis(dimethylsiloxy)silane is incineration.[3][4][5] This should be carried out by a licensed and qualified hazardous waste disposal facility.

• Waste Collection:

  • Collect waste Tetrakis(dimethylsiloxy)silane in a clearly labeled, compatible, and tightly sealed container.

  • Do not mix with incompatible materials such as alkalis, metal salts, oxidizing agents, or precious metals.[3][4]

• Storage:

  • Store waste containers in a cool, dry, and well-ventilated area away from heat and ignition sources.[3][4]

  • Ensure the storage area is secure and accessible only to authorized personnel.

• Arranging for Disposal:

  • Contact a licensed environmental waste management company to arrange for the pickup and disposal of the hazardous waste.

  • Provide the waste management company with a copy of the Safety Data Sheet (SDS) for Tetrakis(dimethylsiloxy)silane.

  • All disposal activities must be conducted in strict accordance with all applicable local, state, and federal regulations.[1][3][4][5]

IV. Container Disposal

Empty containers that previously held Tetrakis(dimethylsiloxy)silane must also be managed as hazardous waste until properly decontaminated.

• Decontamination: Containers can be triple-rinsed with a suitable solvent.[2] The rinsate must be collected and disposed of as hazardous waste.

• Disposal of Decontaminated Containers: Once decontaminated, containers may be offered for recycling or reconditioning.[2] Alternatively, they can be punctured to prevent reuse and disposed of in a sanitary landfill, in accordance with local regulations.[2] Combustible packaging materials may be incinerated by a licensed facility.[2]

V. Environmental Protection

It is imperative to prevent the release of Tetrakis(dimethylsiloxy)silane into the environment.

• Do not discharge into sewers or waterways. [2][4][5]

• In the event of an environmental release, immediately notify the appropriate environmental protection agency.[5]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Tetrakis(dimethylsiloxy)silane.

Caption: Disposal workflow for Tetrakis(dimethylsiloxy)silane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. gelest.com [gelest.com]
• 4. s3.amazonaws.com [s3.amazonaws.com]
• 5. s3.amazonaws.com [s3.amazonaws.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Tetrakis(dimethylsiloxy)silane

Morrisville, PA - For researchers, scientists, and drug development professionals working with Tetrakis(dimethylsiloxy)silane, a thorough understanding of safety and handling protocols is paramount. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to ensure the safe and effective use of this chemical in the laboratory.

Tetrakis(dimethylsiloxy)silane is a combustible liquid that can cause skin and eye irritation.[1] Adherence to proper personal protective equipment (PPE) and handling procedures is critical to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Tetrakis(dimethylsiloxy)silane.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Chemical goggles	Protects against splashes. Contact lenses should not be worn.[2]
Hands	Neoprene or nitrile rubber gloves	Provides a barrier against skin contact.[2]
Body	Wear suitable protective clothing	Protects skin from accidental splashes.[2]
Respiratory	NIOSH-certified organic vapor (black cartridge) respirator	Necessary to avoid breathing in vapors and mist.[2]

Operational Plan: Safe Handling Protocol

A systematic approach to handling Tetrakis(dimethylsiloxy)silane is crucial for laboratory safety. The following step-by-step protocol outlines the safe handling procedure.

1. Preparation:

• Ensure that an emergency eye wash fountain and safety shower are readily accessible in the immediate vicinity of the handling area.[2]
• Work in a well-ventilated area, preferably with local exhaust ventilation.[2]
• Ground and bond all containers and receiving equipment to prevent static discharge.[3]
• Remove all sources of ignition, such as heat, sparks, and open flames.[2]

2. Handling:

• Wear the appropriate PPE as specified in the table above.
• Use only non-sparking tools when opening and handling the container.[2]
• Avoid all eye and skin contact with the chemical.[2]
• Do not breathe in vapor or mist.[2]

3. Storage:

• Store the chemical in a tightly closed container in a cool, well-ventilated place.[3][4]
• Store away from incompatible materials, including precious metals, alkalis, and oxidizing agents.[3]

4. In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.[2]
• Skin Contact: Wash the affected area with plenty of soap and water.[2]
• Inhalation: Move the individual to fresh air and keep them at rest in a comfortable breathing position. If the person feels unwell, seek medical advice.[2]
• Ingestion: Do not induce vomiting. Seek immediate medical advice.[2]

Disposal Plan: Managing Waste

Proper disposal of Tetrakis(dimethylsiloxy)silane and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect waste Tetrakis(dimethylsiloxy)silane and any absorbent material used for spills in a separate, clearly labeled, and tightly sealed container.

2. Disposal Method:

• The recommended method for disposal is incineration.[3][4]
• All disposal must be carried out by a licensed waste disposal facility.[2]
• Do not dispose of the chemical into the sewer system.[3][4]

3. Spill Response:

• In the event of a spill, clean it up as soon as possible using an absorbent material.[2]
• Use non-sparking tools for the cleanup process.[2]
• Dispose of the absorbent material as hazardous waste according to the guidelines above.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of Tetrakis(dimethylsiloxy)silane.

Caption: Workflow for the safe handling and disposal of Tetrakis(dimethylsiloxy)silane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. gelest.com [gelest.com]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. s3.amazonaws.com [s3.amazonaws.com]